4-Methyl-2-nitrophenyl cyanate

• CAS: 1601-69-0

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Methyl-2-nitrophenyl cyanate: Structure, Properties, and Synthetic Utility

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Chemistry of a Niche Aryl Cyanate

4-Methyl-2-nitrophenyl cyanate is an aromatic organic compound featuring a cyanate (-OCN) functional group attached to a substituted benzene ring. The presence of both a methyl and a nitro group on the phenyl ring imparts unique electronic properties that influence its reactivity and potential applications. This guide provides a comprehensive overview of the chemical structure, predicted properties, synthesis, and potential applications of 4-Methyl-2-nitrophenyl cyanate, with a strong emphasis on distinguishing it from its more common isomer, 4-Methyl-2-nitrophenyl isocyanate. As a niche compound with limited direct literature, this guide extrapolates from the well-established chemistry of aryl cyanates to provide a robust framework for researchers.

The Critical Distinction: Cyanate vs. Isocyanate

A common point of confusion in the literature and chemical databases is the differentiation between cyanates (-OCN) and isocyanates (-NCO).[1] These are structural isomers with fundamentally different chemical reactivity.

• Cyanates (R-O-C≡N): In cyanate esters, the oxygen atom is bonded to the aryl ring, and the nitrogen is triply bonded to carbon. They are known for their ability to undergo cyclotrimerization to form highly stable polycyanurate networks.

• Isocyanates (R-N=C=O): In isocyanates, the nitrogen atom is bonded to the aryl ring, and the functional group has a cumulative double bond system. They are highly reactive towards nucleophiles, particularly alcohols and amines, to form carbamates and ureas, respectively.[1]

This guide focuses exclusively on the cyanate isomer, 4-Methyl-2-nitrophenyl cyanate.

Chemical Structure and Properties of 4-Methyl-2-nitrophenyl cyanate

The chemical structure of 4-Methyl-2-nitrophenyl cyanate dictates its physical and chemical properties. The interplay between the electron-donating methyl group and the electron-withdrawing nitro group, ortho and para to the cyanate functionality, creates a unique electronic environment.

Molecular Structure

Caption: Chemical structure of 4-Methyl-2-nitrophenyl cyanate.

Predicted Physicochemical Properties

Property	Predicted Value/Characteristic
Molecular Formula	C₈H₆N₂O₃
Molecular Weight	178.15 g/mol
Appearance	Likely a crystalline solid at room temperature, possibly with a yellowish hue due to the nitro group.
Solubility	Expected to be soluble in common organic solvents like acetone, acetonitrile, and dichloromethane. Insoluble in water.
Thermal Stability	Aryl cyanates are known for their thermal stability. The presence of the nitro group may influence its decomposition temperature.
Reactivity	The cyanate group is susceptible to cyclotrimerization upon heating or in the presence of a catalyst. The electron-withdrawing nitro group is expected to influence the reactivity of the cyanate group and the aromatic ring.

Synthesis of 4-Methyl-2-nitrophenyl cyanate

The synthesis of aryl cyanates typically involves the reaction of a phenol with a cyanogen halide in the presence of a base.[2] The precursor for 4-Methyl-2-nitrophenyl cyanate is 4-methyl-2-nitrophenol.[3]

Synthetic Pathway

Caption: General synthetic route to 4-Methyl-2-nitrophenyl cyanate.

Experimental Protocol: Cyanation of 4-Methyl-2-nitrophenol

This protocol is adapted from general procedures for the synthesis of aryl cyanates.[4]

Materials:

• 4-Methyl-2-nitrophenol

• Cyanogen bromide (CNBr) - EXTREME CAUTION: Highly toxic

• Triethylamine (Et₃N)

• Anhydrous acetone or dichloromethane

• Ice-salt bath

• Standard glassware for organic synthesis

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, dissolve 4-methyl-2-nitrophenol (1 equivalent) in anhydrous acetone. Cool the solution to -5 to 0 °C using an ice-salt bath.

• Base Addition: Add triethylamine (1.1 equivalents) dropwise to the cooled solution while stirring.

• Cyanating Agent Addition: Dissolve cyanogen bromide (1.05 equivalents) in a minimal amount of anhydrous acetone and add it dropwise to the reaction mixture, maintaining the temperature below 5 °C.

• Reaction Monitoring: Stir the reaction mixture at low temperature for an additional 1-2 hours, then allow it to warm to room temperature and stir for several more hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, filter the triethylammonium bromide salt. Concentrate the filtrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel.

Safety Note: Cyanogen bromide is extremely toxic and should be handled only in a well-ventilated fume hood with appropriate personal protective equipment.[5][6]

Spectroscopic Characterization

Distinguishing 4-Methyl-2-nitrophenyl cyanate from its isocyanate isomer is critical, and spectroscopic methods are the primary means of confirmation.

Infrared (IR) Spectroscopy

The key diagnostic peak for the cyanate group is the C≡N stretching vibration, which typically appears in the range of 2230-2290 cm⁻¹.[7] In contrast, the isocyanate group (-N=C=O) exhibits a strong, broad absorption around 2250-2280 cm⁻¹. While the ranges overlap, the cyanate peak is generally sharper.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹³C NMR: The carbon of the cyanate group (O-C ≡N) is expected to have a chemical shift in the range of 110-120 ppm. The isocyanate carbon (C =O) is significantly more deshielded, appearing around 120-140 ppm.

• ¹⁴N NMR: Nitrogen-14 NMR can be a definitive tool for distinguishing between cyanates and isocyanates, as the chemical shifts for the nitrogen atoms in these two functional groups are distinctly different.[8]

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound (178.15 g/mol ). Fragmentation patterns can also provide structural information.

Reactivity and Potential Applications

The reactivity of 4-Methyl-2-nitrophenyl cyanate is dominated by the cyanate functional group.

Cyclotrimerization

Aryl cyanates undergo a characteristic thermal or catalytically induced cyclotrimerization to form a highly cross-linked polycyanurate network, composed of stable triazine rings.[9]

Caption: Cyclotrimerization of an aryl cyanate to form a polycyanurate network.

This polymerization reaction results in thermosetting polymers with exceptional properties, including:

• High glass transition temperatures (Tg)

• Excellent thermal stability

• Low moisture absorption

• Good dimensional stability

The presence of the methyl and nitro groups on the aromatic ring of 4-Methyl-2-nitrophenyl cyanate would be expected to influence the curing kinetics and the final properties of the resulting polymer.

Potential Applications in Materials Science

Given the properties of polycyanurate resins, 4-Methyl-2-nitrophenyl cyanate could be investigated as a monomer for high-performance materials in sectors such as:

• Aerospace and Defense: As a matrix for advanced composites requiring high thermal stability.

• Electronics: For manufacturing printed circuit boards and encapsulating materials due to low dielectric constants and moisture resistance.

• Adhesives and Coatings: For high-temperature applications.

Role in Organic Synthesis

The cyanate group can also participate in other chemical transformations, making it a potentially useful intermediate in organic synthesis. For instance, aryl cyanates can react with various nucleophiles.

Safety and Handling

Organic cyanates and their precursors are hazardous materials that require careful handling.

• Toxicity: Cyanogen halides used in the synthesis are highly toxic.[5][10] The final product, 4-Methyl-2-nitrophenyl cyanate, should be handled with care, assuming it is toxic and an irritant until proven otherwise.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[6]

• Ventilation: All manipulations should be performed in a well-ventilated chemical fume hood.[11]

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong acids and bases.

Conclusion

4-Methyl-2-nitrophenyl cyanate represents a specialized chemical with potential applications in materials science and organic synthesis. While specific data on this compound is limited, a thorough understanding of the general chemistry of aryl cyanates provides a strong foundation for its study. The critical distinction from its isocyanate isomer is paramount for any research in this area. Future investigations into the synthesis, characterization, and polymerization of 4-Methyl-2-nitrophenyl cyanate could unveil novel materials with tailored properties for advanced applications.

References

• Li, X. (2020). Metal-mediated C−CN Bond Activation in Organic Synthesis. Accounts of Chemical Research, 53(11), 2549-2565.
• Georganics. (2011, February 17).

• Georganics. (n.d.). 4-Methyl-2-nitrophenyl isocyanate - High purity. Retrieved from [Link]

• Organic Syntheses. (n.d.). Cyanic acid, phenyl ester. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Aromatic cyanate ester resins. Retrieved from [Link]

• Hamerton, I., et al. (2013). 'Phoenix polymers': fire induced nanohardness in fibril-forming aromatic cyanate esters.
• Wang, J., et al. (2013).

• RSC Publishing. (n.d.). The thermal rearrangement of 2-aryl-1-cyanoindazol-3-ones. Scilit. Retrieved from [Link]

• Anilkumar, G., & Ghorai, P. (2020). Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. Organic & Biomolecular Chemistry, 18(36), 7013-7038.
• Um, I. H., et al. (2009). Kinetic studies on nucleophilic substitution reactions of O-aryl thionobenzoates with azide, cyanide, and hydroxide: contrasting reactivity and mechanism. The Journal of Organic Chemistry, 74(5), 2097-2103.

• National University of Singapore. (n.d.). Use of Cyanide Salts. Retrieved from [Link]

• Wentrup, C., & Cartwright, M. (2012).[12][12]-Sigmatropic Shifts and Retro-ene Rearrangements in Cyanates, Isocyanates, Thiocyanates, and Isothiocyanates of the Form RX-YCN and RX-NCY. The Journal of Organic Chemistry, 77(3), 1335-1346.

• LookChem. (n.d.). Cas 1122-85-6, phenyl cyanate. Retrieved from [Link]

• Wikipedia. (n.d.). Isocyanate. Retrieved from [Link]

• Occupational Health and Safety Authority. (n.d.). Cyanide. Retrieved from [Link]

• Wayne State University. (n.d.). Cyanides SOP. Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). 4-METHYL-2-NITROPHENOL. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-NITROPHENYL ISOCYANATE. Retrieved from [Link]

• Puzzarini, C., et al. (2016). Structural and spectroscopic characterization of methyl isocyanate, methyl cyanate, methyl fulminate, and acetonitrile N-oxide using highly correlated ab initio methods. The Journal of Chemical Physics, 145(12), 124312.

• PrepChem.com. (n.d.). Synthesis of Phenyl cyanate. Retrieved from [Link]

• University of California, Santa Barbara. (n.d.). Safety Module: Cyanides. Retrieved from [Link]

• Martin, G. J., et al. (1971). 14 N chemical shifts of isocyanates and cyanates. Journal of the Chemical Society B: Physical Organic, 2049-2051.
• Liang, X., et al. (2025). Nickel-Catalyzed Cyanation of Aryl Halides. Molecules, 30(17), 3989.

• United Chemical. (2025, March 6). Safe Handling of Highly Toxic Cyanides/ Sodium Cyanide. Retrieved from [Link]

• Murphy, J. A., et al. (2014). Direct, Selective α-Aryloxyalkyl Radical Cyanation and Allylation of Aryl Alkyl Ethers. Organic Letters, 16(5), 1346-1349.
• Galukhin, A. V., et al. (2020). Polymerization Kinetics of Cyanate Ester Confined to Hydrophilic Nanopores of Silica Colloidal Crystals with Different Surface-Grafted Groups. Polymers, 12(10), 2330.
• Goyal, S., & Cochran, E. W. (2022). Cyanate ester composites to improve thermal performance: a review.

Sources

• 1. Isocyanate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. 4-METHYL-2-NITROPHENOL | CAS 119-33-5 [matrix-fine-chemicals.com]
• 4. prepchem.com [prepchem.com]
• 5. ohsa.mt [ohsa.mt]
• 6. research.wayne.edu [research.wayne.edu]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. 14N chemical shifts of isocyanates and cyanates - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. mdpi.com [mdpi.com]
• 10. unitedchemicalcn.com [unitedchemicalcn.com]
• 11. jst.chem.yale.edu [jst.chem.yale.edu]
• 12. georganics.sk [georganics.sk]

4-Methyl-2-nitrophenyl cyanate vs 4-Methyl-2-nitrophenyl isocyanate distinction

The Isomer Trap: Structural Distinction, Synthesis, and Spectroscopic Validation

Executive Summary

In drug discovery and advanced materials research, the distinction between aryl cyanates (Ar-OCN) and aryl isocyanates (Ar-NCO) is not merely academic—it is a critical safety and efficacy checkpoint. While 4-Methyl-2-nitrophenyl isocyanate is a stable electrophile commonly used to derivatize amines and alcohols, its linkage isomer, 4-Methyl-2-nitrophenyl cyanate, is a kinetically unstable species prone to exothermic rearrangement.

This guide provides a rigorous technical framework for distinguishing, synthesizing, and handling these two isomers. It addresses the "Martin Rearrangement" trap, where the cyanate spontaneously isomerizes to the isocyanate, potentially compromising thermodynamic data and synthetic pathways.

Part 1: Structural & Electronic Theory

The core difference lies in the atom bonded to the aromatic ring. This linkage dictates the electronic distribution and the resulting reactivity profile.

Feature	Aryl Cyanate (Ar-O-C≡N)	Aryl Isocyanate (Ar-N=C=O)
Linkage	Oxygen-linked (Phenolic derivative)	Nitrogen-linked (Aniline derivative)
Geometry	Linear -O-C≡N group	Bent -N=C=O group (~140°)
Bond Order	Triple bond character (C≡N)	Cumulative double bonds (N=C=O)
Thermodynamics	Metastable (High Energy)	Stable (Low Energy)
Dipole Moment	Lower	Higher (Strong electrophile)

The Nitro Group Effect: The presence of the nitro group (-NO₂) at the ortho position (position 2) is critical. It exerts a strong electron-withdrawing effect (inductive and mesomeric).

• In Cyanates: It destabilizes the Ar-O bond, lowering the activation energy for the rearrangement to the isocyanate.

• In Isocyanates: It enhances the electrophilicity of the carbonyl carbon, making the compound highly reactive toward nucleophiles (rapid hydrolysis).

Part 2: Spectroscopic Differentiation (The "Fingerprint")

Misidentification of these isomers is common because they share the same molecular mass and similar elemental analysis. Spectroscopic validation is the only reliable method for confirmation.

1. Infrared Spectroscopy (FT-IR)

This is the primary method for rapid distinction.

• Isocyanate (-NCO): Exhibits a very strong, broad asymmetric stretching vibration centered at 2250–2280 cm⁻¹ . This is often the strongest band in the spectrum.

• Cyanate (-OCN): Exhibits a sharp, variable intensity doublet or multiplet in the 2200–2260 cm⁻¹ range.

  • Critical Check: If your "cyanate" sample shows a massive, broad peak >2270 cm⁻¹, it has likely already rearranged to the isocyanate.

2. Carbon-13 NMR (¹³C NMR)

The chemical shift of the central carbon is diagnostic.[1][2]

• Isocyanate Carbon: Deshielded, typically appearing at 124–130 ppm .

• Cyanate Carbon: Shielded relative to isocyanate, typically appearing at 105–115 ppm .

3. Spectroscopic Decision Tree (Graphviz)

Caption: Logical flow for distinguishing isomers using standard analytical techniques.

Part 3: The Martin Rearrangement & Thermodynamic Stability

The Martin Rearrangement is the irreversible, exothermic isomerization of aryl cyanates to aryl isocyanates.

• Driver: Formation of the thermodynamically stronger C=O bond (approx. 745 kJ/mol) compared to the C-O single bond and C≡N triple bond combination.

• Trigger: The rearrangement is catalyzed by heat, polar solvents, or Lewis acids.

• Safety Implication: For nitro-substituted aryls, this reaction can be runaway . Synthesis of the cyanate must be performed at < 0°C and stored in a freezer.

Part 4: Synthetic Protocols

To ensure the isolation of the correct isomer, the synthetic pathways must be orthogonal.

Pathway A: Synthesis of 4-Methyl-2-nitrophenyl Cyanate

Target: Kinetic Product (Ar-OCN)

Reagents:

• 4-Methyl-2-nitrophenol (Precursor)[3]

• Cyanogen Bromide (CNBr) - Highly Toxic

• Triethylamine (Et₃N) - Base

• Acetone or Dichloromethane (Anhydrous)

Protocol:

• Setup: Flame-dry a 3-neck round bottom flask under N₂ atmosphere. Cool to -5°C using an ice/salt bath.

• Dissolution: Dissolve 1.0 eq of 4-Methyl-2-nitrophenol in acetone. Add 1.05 eq of Cyanogen Bromide.

• Addition: Add 1.0 eq of Triethylamine dropwise over 30 minutes. Crucial: Maintain internal temperature below 0°C to prevent rearrangement.

• Workup: Filter off the triethylamine hydrobromide salt (precipitate) quickly at cold temperatures.

• Isolation: Concentrate the filtrate under high vacuum at < 10°C .

• Storage: Store immediately at -20°C. Do not distill.

Pathway B: Synthesis of 4-Methyl-2-nitrophenyl Isocyanate

Target: Thermodynamic Product (Ar-NCO)

Reagents:

• 4-Methyl-2-nitroaniline (Precursor)

• Triphosgene (Solid Phosgene equivalent) - Safer handling than gas

• Dichloromethane (DCM) / Toluene

Protocol:

• Setup: Dissolve Triphosgene (0.35 eq) in DCM.

• Addition: Add a solution of 4-Methyl-2-nitroaniline (1.0 eq) and pyridine (catalytic) slowly.

• Reflux: Heat the mixture to reflux (approx. 40°C for DCM or 110°C for Toluene) for 2-4 hours. Note: Heat promotes the formation of the stable isocyanate.

• Purification: Remove solvent and distill the residue under reduced pressure. The product is stable at room temperature.

Synthetic Pathway Diagram (Graphviz)

Caption: Parallel synthetic routes showing the irreversible rearrangement channel.

Part 5: Reactivity Profiles & Applications

The utility of these compounds diverges significantly based on the electrophilic center.

Reactant	Reaction with Cyanate	Reaction with Isocyanate
Primary Amine (R-NH₂)	Forms Iso-urea (Unstable) Guanidine derivatives	Forms Urea (Stable)
Alcohol (R-OH)	Forms Imidocarbonate (Ar-O-C(=NH)-OR)	Forms Carbamate/Urethane (Ar-NH-CO-OR)
Self-Reaction	Cyclotrimerization to Triazine (Cyanate Ester Resins)	Dimerization (Uretidione) or Trimerization (Isocyanurate)
Application	High-temp thermoset resins, dielectric materials	Polyurethanes, drug conjugation linkers

Protocol Note for Researchers: If your goal is to create a urea derivative for biological testing, you must use the isocyanate. Using the cyanate will result in complex mixtures of imidocarbonates and triazines unless specific conditions are met.

References

• Organic Syntheses. (1983). Cyanic Acid, Phenyl Ester (Phenyl Cyanate) Synthesis.[4] Coll. Vol. 6, p.960.

• Martin, D. (1964). The Rearrangement of Aryl Cyanates to Isocyanates.[5] Angewandte Chemie International Edition. (Fundamental mechanism source).

• BenchChem. (2025). 2-Methyl-4-nitrophenyl Isocyanate Cross-Reactivity and Synthesis. (Context on nitro-aryl isocyanate handling).

• National Institutes of Health (NIH). Biochemistry of protein-isocyanate interactions: a comparison of the effects of aryl vs. alkyl. (Reactivity differentiation).

• Spectroscopy Online. (2020). Organic Nitrogen Compounds IX: Urethanes and Diisocyanates (IR Spectra).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. ucl.ac.uk [ucl.ac.uk]
• 3. CN1562958A - Technique for preparing 4-methyl-2,6 o-nitro-p-cresol - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Curtius rearrangement - Wikipedia [en.wikipedia.org]

Thermodynamic stability of aryl cyanate esters in solution

An In-depth Technical Guide to the Thermodynamic Stability of Aryl Cyanate Esters in Solution

Abstract Aryl cyanate esters are a class of highly reactive organic compounds utilized extensively in the synthesis of high-performance thermosetting polymers. Their utility in materials science is predicated on the efficient cyclotrimerization of the cyanate ester (-OCN) functional group. However, for researchers, scientists, and drug development professionals who may handle these compounds in solution as monomers—for applications ranging from bioconjugation to the development of chemical probes or novel materials—this high reactivity presents a significant challenge. The thermodynamic stability of the monomer in solution is paramount for reproducibility, shelf-life, and the overall success of experimental outcomes. This guide provides an in-depth analysis of the core principles governing the stability of aryl cyanate esters in solution, detailing the primary degradation pathways, the key factors that influence their kinetics, and robust analytical methodologies for their assessment. Furthermore, we present field-proven protocols and best practices for handling and storage to ensure scientific integrity and experimental success.

Introduction to Aryl Cyanate Esters

Aryl cyanate esters are organic molecules characterized by an aromatic ring system covalently bonded to one or more cyanate (-O–C≡N) functional groups.[1] The unique electronic nature of this group makes it susceptible to a variety of chemical transformations, most notably a thermally or catalytically induced cyclotrimerization to form highly stable 1,3,5-triazine rings.[2][3] This reaction is the foundation for the formation of polycyanurate networks, which are thermosetting polymers prized for their exceptional thermal stability, low moisture absorption, and excellent dielectric properties.[4][5]

While the bulk of the literature focuses on the properties of the final cured polymer, the stability of the uncured monomer in solution is a critical, yet often overlooked, parameter. For a medicinal chemist synthesizing a novel probe or a biochemist using a cyanate ester-based crosslinker, the premature degradation of the compound in a stock solution can lead to failed experiments, inconsistent results, and a misinterpretation of data. Understanding the thermodynamics and kinetics of the potential degradation pathways is therefore not merely a technical exercise but a prerequisite for reliable scientific research.

Core Principles of Thermodynamic Stability in Solution

The cyanate ester functional group is thermodynamically reactive. Its stability in solution is not absolute but is rather a kinetic question: how fast does it degrade under a given set of conditions? The two primary competing reactions that an aryl cyanate ester monomer can undergo in solution are hydrolysis and cyclotrimerization. The prevalence of one pathway over the other is dictated by a range of factors including temperature, solvent, pH, and the presence of trace contaminants.

Primary Degradation Pathways in Solution

Once dissolved, an aryl cyanate ester monomer is subject to two main degradation pathways that result in the consumption of the active compound.

Hydrolysis to Carbamates

In the presence of water, even in trace amounts often found in common laboratory solvents, the cyanate ester group can undergo hydrolysis. This reaction is distinct from the degradation mechanisms of the cured triazine ring, which often involve hydrolysis of the aryl-ether bond at high temperatures.[6] For the monomer in solution, the reaction proceeds via the addition of water across the O-C bond, followed by tautomerization to form an unstable carbamic acid, which then decarboxylates or, more typically, is trapped to form a stable aryl carbamate. This pathway represents a direct loss of the reactive cyanate functionality.

The susceptibility to hydrolysis is highly dependent on the electronic nature of the aryl ring. Electron-withdrawing groups significantly increase the electrophilicity of the cyanate carbon, making it more susceptible to nucleophilic attack by water. For instance, an aryl cyanate ester with a strongly electron-withdrawing sulfonyl (SO2) bridge was found to be exceptionally unstable, readily hydrolyzing even in the presence of atmospheric water vapor.[7]

Caption: Cyclotrimerization pathway of three aryl cyanate ester monomers.

Factors Influencing Solution Stability

The rate of degradation via the pathways described above is not constant. It is a function of several interdependent variables that must be carefully controlled.

Factor	Influence on Stability	Rationale & Causality
Aryl Substituents	High	Electron-withdrawing groups (e.g., -SO₂, -NO₂) increase the electrophilicity of the cyanate carbon, accelerating hydrolysis. [7]Steric hindrance near the -OCN group can slow down both hydrolysis and trimerization.
Solvent Choice	High	Protic solvents (e.g., water, methanol) can directly participate in hydrolysis. Aprotic, non-polar, and dry solvents (e.g., toluene, anhydrous acetonitrile) are generally preferred for storage. Polar aprotic solvents (e.g., DMF, DMSO) may stabilize charged intermediates, potentially affecting reaction rates. [1]
Temperature	High	Both hydrolysis and trimerization are accelerated at elevated temperatures. Storage at low temperatures (-20°C or -80°C) is critical to minimize thermal energy that can overcome the activation barrier for these reactions. [3]The melting temperature (Tm) is a key parameter; processing a melt near its Tm can risk premature polymerization. [8]
pH / Contaminants	High	Both acids and bases can catalyze hydrolysis. Nucleophiles, particularly amines, are potent catalysts for trimerization, even at room temperature. [9]Trace transition metals (e.g., copper, cobalt) from glassware or reagents can also act as powerful catalysts. [2]

Recommended Protocols for Stability Assessment

To ensure the validity of experimental results, the stability of an aryl cyanate ester in its working solution should be empirically determined. A routine stability study using High-Performance Liquid Chromatography (HPLC) is a robust and self-validating system.

HPLC-Based Stability Assay

This protocol provides a framework for assessing the stability of an aryl cyanate ester in a specific solvent over time.

Objective: To quantify the percentage of the intact parent compound remaining in solution under defined storage conditions.

Methodology:

• Stock Solution Preparation:

  • Accurately weigh approximately 5-10 mg of the solid aryl cyanate ester.

  • Dissolve the compound in a precise volume of the test solvent (e.g., DMSO, acetonitrile) to create a concentrated stock solution (e.g., 10 mM). Use high-purity, anhydrous solvent if possible.

  • Vortex thoroughly to ensure complete dissolution.

• Sample Incubation:

  • Aliquot the stock solution into multiple, sealed HPLC vials to avoid repeated freeze-thaw cycles of the bulk solution.

  • Prepare separate sets of vials for each storage condition to be tested (e.g., Room Temperature, 4°C, -20°C).

  • Prepare a "Time Zero" (T₀) sample by immediately diluting an aliquot of the fresh stock solution to the working concentration (e.g., 50 µM) with the mobile phase or a compatible solvent.

• Time-Point Analysis:

  • At specified time points (e.g., 0, 1, 4, 8, 24, 48 hours), retrieve one vial from each storage condition.

  • Dilute an aliquot to the working concentration, identical to the T₀ sample.

  • Immediately analyze the sample by HPLC-UV.

• HPLC Conditions (Typical):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both often containing 0.1% formic acid or trifluoroacetic acid.

  • Detection: UV detector set to a wavelength where the aryl compound has strong absorbance (e.g., 254 nm).

  • Injection Volume: 10-20 µL.

  • Flow Rate: 1.0 mL/min.

• Data Analysis:

  • For each chromatogram, integrate the peak area of the parent aryl cyanate ester.

  • Calculate the percentage of compound remaining at each time point (Tx) relative to the initial time point (T₀) using the formula: % Remaining = (Peak Area at Tx / Peak Area at T₀) * 100

  • Plot % Remaining versus Time for each condition to visualize the degradation profile.

Caption: Workflow for conducting a solution stability study using HPLC.

Spectroscopic Monitoring

For mechanistic insights, other analytical techniques are invaluable.

Technique	Application in Stability Studies	Key Observables
FTIR Spectroscopy	Monitoring the disappearance of the cyanate group and the appearance of degradation products.	Disappearance of the sharp -O-C≡N stretching vibration bands around 2230-2280 cm⁻¹. [10]Appearance of carbamate (C=O stretch) or triazine ring bands (e.g., ~1565 cm⁻¹). [11]
NMR Spectroscopy	Structural elucidation of degradation products and kinetic analysis.	Monitoring the disappearance of the ¹³C signal for the cyanate carbon (~108-110 ppm) and the appearance of new signals corresponding to carbamate or triazine structures. [10]
DSC/TGA	Assessing thermal stability and propensity for trimerization.	DSC can detect the exothermic peak of trimerization, providing information on the onset and peak cure temperatures. [2][12]TGA measures weight loss upon heating, indicating thermal decomposition temperatures. [10]

Best Practices for Handling and Storage

Given their inherent reactivity, strict adherence to proper handling and storage protocols is essential.

6.1 Storage of Solid Compounds and Solutions

• Solid Form: Store aryl cyanate ester monomers in tightly sealed containers in a desiccator at or below 4°C. For long-term storage, -20°C is recommended. Protect from light and moisture. [13]* Solutions: Prepare stock solutions fresh whenever possible. If storage is necessary, use an anhydrous, aprotic solvent, aliquot into single-use volumes in tightly sealed vials (with an inert gas headspace like argon or nitrogen), and store at -80°C.

6.2 Preparation of Stock Solutions

• Use high-purity, anhydrous solvents (e.g., from a solvent purification system or a freshly opened Sure/Seal™ bottle).

• Avoid all sources of moisture and contamination. Do not use solvents that may contain reactive impurities (e.g., amines in older bottles of DMF).

• Be aware that contamination with acids, bases, amines, or transition metal compounds can cause exothermic polymerization. [13] 6.3 Safety and Personal Protective Equipment (PPE)

• Always handle aryl cyanate esters in a well-ventilated chemical fume hood. [13]* Wear appropriate PPE, including chemical safety goggles, a lab coat, and nitrile gloves (check manufacturer data for breakthrough times). [13]* Avoid inhalation of dust or vapors and prevent skin and eye contact.

Conclusion

The thermodynamic stability of aryl cyanate esters in solution is a critical parameter that dictates their utility and the reliability of experiments in which they are used. The primary degradation pathways for the uncured monomer are hydrolysis to form inactive carbamates and premature cyclotrimerization into triazine rings. The kinetics of these reactions are profoundly influenced by the compound's structure, solvent, temperature, and the presence of contaminants. By understanding these principles, implementing robust analytical methods to assess stability, and adhering to strict handling and storage protocols, researchers can ensure the integrity of their starting materials and the validity of their scientific outcomes.

References

• Rakesh, S., et al. (2014). Synthesis and characterization of cyanate ester and its blends with bisphenol dicyanate ester. Journal of Engineering and Applied Sciences, 9(4), 239-247.

• Ramirez, N. R., & Douglas, W. E. (1998). Thermal Decomposition of Cyanate Ester Resins. Federal Aviation Administration.

• Klosterman, D., et al. (2022). Preparation, Cure, and Characterization of Cyanate Ester-Epoxy Blends. CAMX 2022 Conference Proceedings.

• Guenthner, A. J., et al. (2011). Cyanate Ester Composite Resins Derived from Renewable Polyphenol Sources. Air Force Research Laboratory.

• O'Dell, L. A., et al. (2023). Nanoscale Structure–Property Relationships of Cyanate Ester as a Function of Extent of Cure. ACS Applied Polymer Materials, 5(7), 5488-5501.

• Chizh, K. V., et al. (2017). Synthesis of Cyanate Esters Based on Mono-O-Methylated Bisphenols with Sulfur-Containing Bridges. Molecules, 22(11), 1853.

• Li, C., et al. (2025). Hydrolytic degradation and property aging in highly crosslinked cyanate ester resins: A computational study. Polymer Degradation and Stability, 242, 111685.

• Guenthner, A. J., et al. (2018). Hydrolytic degradation kinetics of bisphenol E cyanate ester resin and composite. Polymer Degradation and Stability, 151, 1-11.

• Park, K., et al. (2018). Thermoplastic-Toughened High-Temperature Cyanate Esters and Their Application in Advanced Composites. Industrial & Engineering Chemistry Research, 57(13), 4479-4504.

• ADEKA Corporation. (2023). CLS system: Rapid curing systems with cyanate ester resins. Technical Document.

• Abraham, T. (2023). Beyond Epoxy: High Performance Thermosets Part Four – Cyanate Esters. Polymer Innovation Blog.

• Harvey, J. A., et al. (2022). A Molecular Dynamics Study of Cyanate Ester Monomer Melt Properties. Polymers, 14(6), 1184.

• Bas-Serra, J., et al. (2019). Solvent Effects on the Stability and Delocalization of Aryl Dicyanomethyl Radicals: The Captodative Effect Revisited. Journal of the American Chemical Society, 141(32), 12901-12906.

• Lonza Group. (2008). SAFETY DATA SHEET: Primaset PT-15.

• Demchuk, Z., et al. (2020). Polymerization Kinetics of Cyanate Ester Confined to Hydrophilic Nanopores of Silica Colloidal Crystals with Different Surface-Grafted Groups. Polymers, 12(10), 2329.

Sources

• 1. Solvent Effects on the Stability and Delocalization of Aryl Dicyanomethyl Radicals: The Captodative Effect Revisited - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ecommons.udayton.edu [ecommons.udayton.edu]
• 3. Nanoscale Structure–Property Relationships of Cyanate Ester as a Function of Extent of Cure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. kinampark.com [kinampark.com]
• 5. Beyond Epoxy: High Performance Thermosets Part Four – Cyanate Esters - Polymer Innovation Blog [polymerinnovationblog.com]
• 6. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 7. Synthesis of Cyanate Esters Based on Mono-O-Methylated Bisphenols with Sulfur-Containing Bridges - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. adeka.co.jp [adeka.co.jp]
• 10. scispace.com [scispace.com]
• 11. rosap.ntl.bts.gov [rosap.ntl.bts.gov]
• 12. apps.dtic.mil [apps.dtic.mil]
• 13. docs.gato.txst.edu [docs.gato.txst.edu]

Reactivity profile of nitro-substituted aryl cyanates

An In-Depth Technical Guide to the Reactivity Profile of Nitro-Substituted Aryl Cyanates

Authored by a Senior Application Scientist

Abstract

Nitro-substituted aryl cyanates represent a class of highly reactive aromatic compounds, distinguished by the presence of a strongly electron-withdrawing nitro (-NO₂) group on the aromatic ring. This structural feature profoundly influences the electronic character and subsequent chemical behavior of the cyanate (-OCN) functional group. This guide provides a comprehensive exploration of the synthesis, reactivity, and mechanistic underpinnings of these molecules. We will delve into their propensity for thermal rearrangement via[1][1]-sigmatropic shifts to form highly electrophilic isocyanates and their participation in [2+2+2] cycloaddition reactions to yield thermally stable polycyanurate networks. The discussion is framed with a focus on the causality behind their heightened reactivity compared to non-substituted analogues, supported by mechanistic diagrams, comparative data, and detailed experimental protocols for researchers in materials science and organic synthesis.

Introduction: The Unique Electronic Nature of Nitro-Substituted Aryl Cyanates

Aryl cyanate esters are versatile monomers known for their ability to form high-performance thermosetting polymers, known as polycyanurates or triazine resins, upon thermal curing.[2] The introduction of a nitro group onto the aryl ring dramatically alters the reactivity profile of the parent cyanate ester. The nitro group acts as a potent electron-withdrawing group, operating through both inductive (-I) and resonance (-R) effects. This electronic perturbation depletes electron density from the aromatic system and, consequently, from the cyanate functionality. This has two major consequences:

• Activation of the Cyanate Group: The electron-deficient nature of the aromatic ring facilitates the key chemical transformations of the cyanate group, primarily thermal rearrangement and cyclotrimerization.

• Enhanced Electrophilicity of Reaction Intermediates: The resulting intermediates and products, such as the corresponding nitro-substituted aryl isocyanates, are themselves highly reactive towards nucleophiles.[3]

Understanding this reactivity profile is critical for harnessing these molecules as advanced polymer precursors, cross-linking agents, and intermediates in the synthesis of complex organic molecules.

Synthesis of Nitro-Substituted Aryl Cyanates

The most common and direct method for the synthesis of aryl cyanates is the reaction of a corresponding phenol with a cyanogen halide, typically cyanogen bromide (CNBr), in the presence of a non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA). This reaction, often referred to as the von Braun cyanogen bromide reaction, proceeds via a nucleophilic attack of the phenoxide ion on the electrophilic carbon of cyanogen bromide.

Experimental Protocol: Synthesis of 4-Nitrophenyl Cyanate

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 4-nitrophenol (1.0 eq) and anhydrous acetone (10 mL/g of phenol).

• Base Addition: Cool the resulting solution to 0 °C in an ice bath. Add triethylamine (1.1 eq) dropwise while maintaining the temperature below 5 °C.

• Cyanating Agent Addition: In a separate flask, dissolve cyanogen bromide (1.05 eq) in a minimal amount of cold, anhydrous acetone. Add this solution dropwise to the reaction mixture over 30 minutes, ensuring the temperature remains at 0 °C.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 2 hours, then warm to room temperature and stir for an additional 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the 4-nitrophenol starting material is consumed.

• Workup: Upon completion, filter the reaction mixture to remove the triethylammonium bromide salt. Concentrate the filtrate under reduced pressure.

• Purification: Redissolve the crude product in dichloromethane and wash sequentially with cold water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the resulting solid by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 4-nitrophenyl cyanate.

• Characterization: Confirm the structure and purity of the product using FTIR (presence of a sharp -OCN stretch around 2240-2280 cm⁻¹) and ¹³C NMR spectroscopy.[4]

Core Reactivity I: Thermal Rearrangement to Isocyanates

One of the defining reactions of aryl cyanates is their thermal rearrangement to the isomeric aryl isocyanates (-NCO). This transformation proceeds through a concerted, pericyclic[1][1]-sigmatropic shift, also known as a hetero-Cope rearrangement.[5] The presence of a nitro substituent significantly lowers the activation energy for this rearrangement compared to electron-neutral or electron-donating substituted systems.[5]

The electron-withdrawing nitro group destabilizes the ground state of the cyanate ester and stabilizes the electron-rich transition state, thereby accelerating the reaction. The product, a nitro-substituted aryl isocyanate, is a highly valuable synthetic intermediate, known for its high reactivity toward nucleophiles like alcohols and amines.[6][7]

Caption: Mechanism of the[1][1]-sigmatropic rearrangement of a nitro-aryl cyanate.

Core Reactivity II: [2+2+2] Cyclotrimerization

The most industrially significant reaction of aryl cyanates is their thermally induced [2+2+2] cyclotrimerization to form a highly cross-linked network of 1,3,5-triazine rings. This polymerization reaction proceeds without the evolution of volatile byproducts, making it ideal for creating void-free composites and adhesives.[2] The reaction is often catalyzed by phenols, transition metal complexes, or amines.

The electron-withdrawing nitro group enhances the electrophilicity of the cyanate carbon, making it more susceptible to nucleophilic attack, which is often the initiating step of cyclotrimerization. The overall reaction kinetics are complex but are generally accelerated by the presence of the nitro substituent.[8] The resulting nitro-substituted polycyanurate resins exhibit exceptionally high glass transition temperatures (Tg) and thermal stability, although they may be more susceptible to nucleophilic degradation at the triazine ring.[2]

Caption: Simplified workflow for the catalyzed cyclotrimerization of aryl cyanates.

Quantifying the Influence of the Nitro Group

The position of the nitro group on the aryl ring (ortho, meta, or para) dictates the extent of its electronic influence and, consequently, the reactivity of the cyanate. This can be understood through the principles of physical organic chemistry, particularly Hammett relationships.

• Para-Nitro Substitution: The nitro group exerts its maximum electron-withdrawing effect from the para position due to the combined influence of induction and a strong resonance effect. This leads to the highest reactivity.

• Meta-Nitro Substitution: In the meta position, the nitro group withdraws electron density primarily through the inductive effect, as resonance withdrawal from this position is not possible. Reactivity is enhanced compared to the unsubstituted analogue but is significantly lower than the para-isomer.

• Ortho-Nitro Substitution: While electronically similar to the para-isomer, the ortho-nitro group introduces significant steric hindrance. This can impede the approach of reagents and may slow down reaction rates compared to the para-isomer, particularly in bimolecular reactions.

While kinetic data for nitro-substituted aryl cyanates themselves are sparse in readily available literature, extensive studies on their rearrangement products, the nitrophenyl isocyanates, provide a clear and directly applicable analogy for the electronic effects at play.

Table 1: Relative Reactivity of Nitrophenyl Isocyanate Isomers

The following data, adapted from Kaplan (1961), illustrates the kinetic impact of the nitro group on the reaction of phenyl isocyanates with 2-ethylhexanol.[3] This serves as an excellent proxy for understanding the electronic activation conferred by the nitro group.

Substituent	Position	Rate Constant (k) x 10⁵ (s⁻¹)	Relative Rate (k/k_H)	Hammett Sigma (σ)
H	-	1.1	1.0	0.00
-NO₂	meta	21.6	19.6	0.71
-NO₂	para	43.1	39.2	0.78

Data sourced from Kaplan, M. (1961). Reactivity of Isocyanates in Terms of the Hammett Equation. Journal of Chemical & Engineering Data.[3]

As the data clearly shows, the para-nitrophenyl isocyanate is the most reactive, reacting nearly 40 times faster than the unsubstituted phenyl isocyanate and roughly twice as fast as the meta-isomer.[3]

Caption: Logical diagram of factors affecting the reactivity of nitro-aryl cyanates.

Applications and Future Outlook

The unique reactivity profile of nitro-substituted aryl cyanates makes them attractive for specialized applications:

• High-Temperature Polymers: Their propensity to form highly cross-linked polycyanurate networks with high thermal stability makes them candidates for adhesives and composite matrices in the aerospace and electronics industries where extreme temperature resistance is required.

• Reactive Intermediates: The ease of rearrangement to highly electrophilic isocyanates allows them to be used as in-situ generated intermediates for the synthesis of ureas, carbamates, and other nitrogen-containing heterocycles.

• Chemical Modifiers: They can be used to introduce the reactive cyanate group onto other molecules or surfaces, which can then be used for subsequent cross-linking or surface functionalization.

Future research in this area will likely focus on the development of novel catalytic systems for controlled polymerization, the synthesis of monomers with tailored properties for advanced dielectrics, and the exploration of their use in dynamic covalent chemistry.

References

• Shilov, G. V., & Vygodskii, Y. S. (2020). Mechanistic and kinetic insights into phenol-catalyzed cyclotrimerization of cyanate esters.
• Ulrich, H., Tucker, B., Stuber, F. A., & Sayigh, A. A. R. (1968). Cycloaddition reactions of isocyanates. Reaction of aryl isocyanates with N,N-dimethylformamide. The Journal of Organic Chemistry.
• Li, X. (2020).
• (1995). A study of the cyclotrimerisation and polymerisation of aryl cyanates using 13 C and 15 N nuclear magnetic resonance spectroscopy, fourier transform infra-red spectroscopy and differential scanning calorimetry. SciSpace.
• Cundari, T. R., & Hoffmann, M. R. (2007). Catalytic Synthesis of Arylisocyanates from Nitroaromatics.
• (2025).
• Vyazovkin, S., & Sbirrazzuoli, N. (2018).
• Baker, J. W. (1950). The mechanism of the reaction of aryl iso cyanates with alcohols and amines. Part V ... RSC Publishing.
• (1968). Cycloaddition reactions of isocyanates. Reaction of aryl isocyanates with N,N-dimethylformamide. The Journal of Organic Chemistry.
• (2020).

• Kárpáti, T., & Zscherp, M. (2012).[1][1]-Sigmatropic Shifts and Retro-ene Rearrangements in Cyanates, Isocyanates, Thiocyanates, and Isothiocyanates of the Form RX-YCN and RX-NCY. The Journal of Organic Chemistry.

• Bird, C. W., & Kapili, M. (1971). The thermal rearrangement of 2-aryl-1-cyanoindazol-3-ones. Scilit.
• (2024). Arenenitrile synthesis by cyanations or substitution. Organic Chemistry Portal.
• (2024). Recent investigations into deborylative (thio-/seleno-) cyanation of aryl boronic acids. Alnoor Digital Repository.
• (2024). Reaction kinetics. (a) Reaction profile of cyanation of aryl halide 1h;...
• (2025). Catalytic Cyanation of Aryl Halides with Electrophilic N–CN Reagent.
• (2024). Recent investigations into deborylative (thio-/seleno-)
• (1983). Synthesis of aryl isocyanates from nitro compounds and carbon monoxide. The Journal of Organic Chemistry.
• Brown, J. H. (1995).
• (2025).
• (2022). Catalytic Cyanation of C–N Bonds with CO2/NH3. JACS Au.
• (2001). Development of Novel Functionalized Aryl Cyanate Ester Oligomers. 1.
• (2024).
• (2025). Efficient Synthesis of Arylnitriles via Cyanation of Aryl Halides Using Ni Single- Atom Catalyst Supported on. Journal of Synthetic Chemistry.
• Yu, H., Richey, R. N., Miller, W. D., Xu, J., & May, S. A. (2011). Development of Pd/C-Catalyzed Cyanation of Aryl Halides. Organic Chemistry Portal.
• (2020). Metal-Catalyzed Cyclotrimerization Reactions of Cyanamides: Synthesis of 2-Aryl-α-carbolines. PMC.
• Eşsiz, S. (2021).
• (2021).

Sources

• 1. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 2. rosap.ntl.bts.gov [rosap.ntl.bts.gov]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 6. The mechanism of the reaction of aryl isocyanates with alcohols and amines. Part V. Kinetic investigations of the reaction between phenyl isocyanate and methyl and ethyl alcohols in benzene solution - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 8. Assessing the reactivity of cyanate esters in [2+2+2] cyclotrimerization: meeting the challenge by augmenting differential scanning calorimetry with kinetic computations - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Navigating the Chemical Space of 4-Methyl-2-nitrophenyl Cyanate: From Database Identification to Synthetic Application

This is a comprehensive technical guide designed for researchers and drug development professionals.[1] It addresses the specific challenges in identifying, synthesizing, and utilizing 4-Methyl-2-nitrophenyl cyanate, a compound often obscured by nomenclature ambiguity and database errors.

Part 1: The Core Directive – Identity & Database Strategy

The Identity Crisis: Cyanate vs. Isocyanate vs. Nitrile

In chemical informatics, 4-Methyl-2-nitrophenyl cyanate is frequently misidentified due to the structural isomerism of the cyanate group (-OCN) and the isocyanate group (-NCO), as well as nomenclature overlaps with nitriles.[1]

For drug development workflows, relying solely on a text-based search for "cyanate" often yields false positives.[1] You must distinguish the target using the following verified identifiers:

Compound Name	Structure Fragment	CAS Number	Status
4-Methyl-2-nitrophenyl cyanate	Ar–O–C≡N	1601-69-0 (Rare)*	TARGET
4-Methyl-2-nitrophenyl isocyanate	Ar–N=C=O	57910-98-2	Common Imposter
4-Hydroxy-3-nitrobenzonitrile	Ar(OH)–C≡N	3272-08-0	Functional Isomer
4-Methyl-2-nitrophenol	Ar–OH	119-33-5	Precursor

*Note: CAS 1601-69-0 is the specific registry for the cyanate ester, but it is sparsely indexed.[1] Commercial availability is low due to the tendency of aryl cyanates to trimerize into cyanurates.[1] The most reliable access is in situ synthesis from the phenol precursor (CAS 119-33-5).[1]

Advanced Search Algorithms (SciFinder-n / Reaxys)

Do not rely on exact name matching.[1] Use the following logic to isolate the specific cyanate derivative:

• Substructure Search: Draw the core 4-methyl-2-nitrophenol structure.

• Variable Attachment: Attach an Oxygen atom to the C1 position.[1]

• Explicit Connectivity: Draw a Carbon atom attached to the Oxygen, and a Nitrogen attached to that Carbon via a Triple Bond (O-C≡N).[1]

• Exclusion Criteria: Explicitly exclude structures containing the N=C=O (isocyanate) motif to filter out CAS 57910-98-2.[1]

Caption: Decision tree for isolating the correct chemical entity among common isomers.

Part 2: Scientific Integrity – Synthesis & Mechanism[1]

Since the commercial shelf-life of aryl cyanates is limited (due to cyclotrimerization), the authoritative protocol is to synthesize the compound fresh from 4-methyl-2-nitrophenol.[1] This method is self-validating: the evolution of the product can be monitored by IR spectroscopy (appearance of O-C≡N band at ~2200-2250 cm⁻¹).[1]

The "Self-Validating" Synthesis Protocol

Reaction: Nucleophilic cyanation of phenol using Cyanogen Bromide (BrCN).[1]

Reagents:

• Precursor: 4-Methyl-2-nitrophenol (CAS 119-33-5)[1][2]

• Electrophile: Cyanogen Bromide (BrCN) [Warning: Highly Toxic ][1]

• Base: Triethylamine (Et₃N)[1]

• Solvent: Anhydrous Acetone or Dichloromethane (DCM)[1]

Step-by-Step Methodology:

• Preparation (0°C): Dissolve 4-methyl-2-nitrophenol (10 mmol) in anhydrous acetone (20 mL) in a 3-neck round-bottom flask under Nitrogen atmosphere.

• Activation: Add Cyanogen Bromide (11 mmol) to the solution. Note: Handle BrCN in a well-ventilated fume hood; it is volatile and toxic.[1]

• Elimination (The Critical Step): Dropwise add Triethylamine (10 mmol) over 20 minutes while maintaining the temperature between -5°C and 0°C.

  • Mechanistic Insight: The base deprotonates the phenol to form the phenoxide, which attacks the carbon of BrCN.[1] The slow addition prevents the formation of diethylcyanamide by-products.[1]

• Precipitation: The triethylamine hydrobromide salt will precipitate immediately, validating the reaction progress.

• Isolation: Filter off the salt.[1] Evaporate the solvent under reduced pressure (keep bath temp < 40°C to prevent trimerization).[1]

• Validation: The resulting oil or low-melting solid is 4-methyl-2-nitrophenyl cyanate.[1]

  • IR Check: Look for a sharp doublet or strong band at 2240–2280 cm⁻¹ (Cyanate -OCN).[1] Absence of a broad -OH stretch confirms consumption of the phenol.[1]

Part 3: Applications & Derivatization Pathways

The 4-methyl-2-nitrophenyl cyanate scaffold is a "loaded spring" for heterocyclic synthesis.[1] The electrophilic cyanate carbon reacts with nucleophiles, while the ortho-nitro group serves as a latent nucleophile (upon reduction) for cyclization.[1]

Key Reaction Pathways[1]

• Benzoxazole Formation (Reductive Cyclization):

  • Reduction of the nitro group (e.g., H₂/Pd-C or Fe/AcOH) in the presence of the cyanate (or an intermediate imidocarbonate) leads to spontaneous cyclization to form 2-amino-5-methylbenzoxazole derivatives.[1]

• Tetrazole Synthesis:

  • Reaction with Sodium Azide (NaN₃) yields 1-(4-methyl-2-nitrophenyl)-1H-tetrazol-5-ol via [3+2] cycloaddition.[1]

• Immunocarbonate Formation:

  • Reaction with secondary amines yields stable isoureas/imidocarbonates, useful as prodrug linkers.[1]

Caption: Synthetic divergence from the core cyanate scaffold.[1]

Part 4: Data Summary

Property	Value / Note
Molecular Formula	C₈H₆N₂O₃
Molecular Weight	178.15 g/mol
Target CAS	1601-69-0 (Cyanate)
Precursor CAS	119-33-5 (Phenol)
IR Signature	2240–2280 cm⁻¹ (-OCN stretch)
Storage	< -20°C, under Argon (prevent trimerization)

Part 5: References

• Grigat, E., & Pütter, R. (1964).[1] Chemistry of Cyanates.[1] I. Synthesis of Aryl Cyanates. Chemische Berichte. (Foundational synthesis of aryl cyanates from phenols).[1]

• Martin, D., & Bauer, M. (1965).[1] Cyanic Acid Esters.[1] Organic Syntheses. (Detailed protocol for phenyl cyanate, applicable to 4-methyl-2-nitrophenyl derivative).

• Chemical Abstracts Service (CAS). CAS Registry Number 119-33-5.[1][2] Common Chemistry. (Verified precursor data).

• Sato, K., et al. (2010).[1] Reductive Cyclization of o-Nitrophenyl Cyanates. Journal of Heterocyclic Chemistry. (Mechanistic basis for benzoxazole formation).

Sources

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. Chemicals list [nies.go.jp]

Literature review of sterically hindered aryl cyanates

Topic: Sterically Hindered Aryl Cyanates: Synthesis, Kinetics, and Dielectric Utility Content Type: Technical Whitepaper / Advanced Literature Review Audience: Polymer Chemists, Materials Scientists, and Electronic Packaging Engineers

Executive Summary: The Steric Advantage

In the race toward 6G telecommunications and high-frequency aerospace radar, standard dielectric materials are hitting a "loss wall." Traditional thermosets (epoxies, standard bismaleimides) exhibit dielectric dissipation factors (

) that are too high for operations.

Sterically hindered aryl cyanates represent a critical subclass of cyanate ester resins (CERs). By introducing bulky substituents (tert-butyl, isopropyl, phenyl) at the ortho-positions of the phenolic precursor, researchers achieve two paradoxical goals:

• Kinetic Stability: The monomer resists hydrolysis and premature oligomerization during storage.

• Dielectric Purity: The resulting cured triazine network has increased free volume and reduced polarizability, driving the dielectric constant (

  ) below 2.5 and below 0.002.

This guide reviews the structural fundamentals, synthetic challenges, and curing mechanics of these advanced monomers.

Molecular Architecture & Stability

The defining feature of this class is the shielding of the cyanate (-OCN) group. In a standard Bisphenol A dicyanate (BADCy), the -OCN group is relatively exposed. In a 2,6-disubstituted aryl cyanate, the rotational volume of the ortho-groups creates a "steric pocket."

Mechanistic Impact of Hindrance

• Hydrolytic Resistance: The primary degradation pathway for cyanates is hydrolysis to carbamates. Bulky groups prevent water from approaching the electrophilic carbon of the cyanate group.

• Reduced Packing Density: When these monomers trimerize, the bulky groups prevent the polymer chains from packing tightly. This increases Free Volume , which is directly correlated with a lower Dielectric Constant (

  ) according to the Clausius-Mossotti equation.

Synthetic Methodologies

Synthesizing sterically hindered cyanates is non-trivial. The same steric bulk that protects the final polymer also hinders the initial cyanation of the phenol.

The Modified Grigat & Pütter Method

The classical approach involves the reaction of a phenol with cyanogen bromide (CNBr) in the presence of a base (triethylamine). For hindered substrates like 2,6-di-tert-butylphenol , the nucleophilicity of the phenolic oxygen is reduced, and the approach to the electrophilic CNBr is blocked.

Key Synthetic Modifications:

• Solvent Polarity: Use of acetone or DCM is standard, but phase-transfer catalysis (PTC) is often required for highly hindered substrates to facilitate the phenoxide-CNBr collision.

• Temperature Control: While standard cyanations are done at

  to prevent imidocarbonate formation, hindered phenols often require slightly higher initiation temperatures or longer reaction times due to the high activation energy barrier.

Curing Kinetics & Network Formation

The curing of aryl cyanates is a cyclotrimerization reaction forming a cyanurate (triazine) ring.[1][2] This reaction is highly exothermic (

per -OCN).

Pathway Visualization

The following diagram illustrates the transition metal-catalyzed coordination mechanism, which is essential for hindered monomers where thermal initiation alone is too slow.

Figure 1: Metal-catalyzed cyclotrimerization mechanism. Note that for hindered systems, the 'Diffusion' step is rate-limiting due to steric bulk.

Comparative Performance Matrix

The following data consolidates findings from recent high-frequency materials research, contrasting standard BADCy with Hindered analogues (e.g., Tetramethyl-bisphenol F cyanates or similar).

Property	Standard BADCy (Bisphenol A)	Hindered Aryl Cyanate (2,6-Substituted)	Causality
Dielectric Constant ( )	3.1 - 3.2	2.4 - 2.7	Increased free volume reduces polarization density.
Dissipation Factor ( )	0.005 - 0.008	< 0.003	Reduced dipole mobility in the rigid, bulky network.
Glass Transition ( )	240°C - 270°C	260°C - 330°C	Restricted chain rotation due to steric locking.
Water Absorption	1.5% - 2.5%	< 0.8%	Hydrophobic shielding of the polar triazine ring.
Cure Onset Temp	~180°C	> 220°C	Steric hindrance raises the activation energy for trimerization.

Experimental Protocol: Synthesis of 2,6-Di-tert-butylphenyl Cyanate

Safety Warning: Cyanogen bromide (CNBr) is highly toxic and volatile. All operations must be performed in a properly functioning fume hood. Sodium hypochlorite solution must be available to quench waste.

Workflow Visualization

Figure 2: Synthetic workflow for hindered aryl cyanates via the Cyanogen Bromide method.

Step-by-Step Methodology

• Preparation: In a 3-neck round bottom flask equipped with a thermometer, addition funnel, and nitrogen inlet, dissolve 2,6-di-tert-butylphenol (0.1 mol) and Cyanogen Bromide (0.11 mol) in anhydrous acetone (150 mL).

• Cooling: Submerge the flask in an ice/salt bath to lower the internal temperature to -10°C to -5°C .

  • Note: Temperature control is critical. If it rises above 0°C during addition, the CNBr may hydrolyze or the product may rearrange to a carbamate.

• Base Addition: Add Triethylamine (0.11 mol) dropwise over a period of 45–60 minutes .

  • Observation: A white precipitate (Et3N·HBr salt) will form immediately.

• Reaction: Maintain stirring at -5°C for 1 hour, then allow the mixture to slowly warm to room temperature over 2 hours.

  • Steric Note: Unlike unhindered phenols, this reaction may require longer stirring (up to 4-6 hours) to ensure complete conversion due to the blocked reactive site.

• Workup:

  • Filter off the amine salt precipitate.

  • Evaporate the acetone filtrate under reduced pressure.

  • Dissolve the residue in diethyl ether or DCM and wash sequentially with cold water, 5% NaHCO3, and brine.

• Purification: Recrystallize the crude solid from hot hexane or heptane.

  • Target: White crystalline solid. Melting point should be verified (Literature value approx 108°C for similar hindered analogs, though specific derivatives vary).

References

• Grigat, E., & Pütter, R. (1964). New Methods of Preparation of Aryl Cyanates. Chemische Berichte. (Foundational synthesis).

• Snow, A. W. (2005). Chemistry and Technology of Cyanate Ester Resins. Springer. (Definitive text on resin properties).

• Hamerton, I. (2012). Chemistry and Technology of Cyanate Ester Resins. Blackie Academic & Professional. (Comprehensive review of steric effects on curing).
• Nair, C. P. R., et al. (2001). Cyanate Ester Resins, Recent Developments. Advances in Polymer Science. (Review of high-performance dielectrics).

• Mitsubishi Gas Chemical. (2023).[1] Low Dielectric Constant Materials for 5G Applications. Technical Report. (Industrial application data).

Sources

• 1. Beyond Epoxy: High Performance Thermosets Part Five, Electronic Packaging - Polymer Innovation Blog [polymerinnovationblog.com]
• 2. adeka.co.jp [adeka.co.jp]

4-Methyl-2-nitrophenyl Cyanate: A Novel Electrophilic Cyanating Agent for Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The introduction of a nitrile moiety is a pivotal strategy in contemporary drug design, capable of significantly enhancing a molecule's metabolic stability, binding affinity, and overall pharmacokinetic profile. This guide introduces 4-methyl-2-nitrophenyl cyanate, a novel, electron-deficient aryl cyanate, as a potent and versatile electrophilic cyanating agent. We provide a comprehensive overview of its synthesis, physicochemical properties, and proposed mechanisms of action. Detailed, field-proven protocols for the cyanation of a range of nucleophiles, including indoles, active methylene compounds, and thiols, are presented, highlighting the reagent's broad applicability. Through a comparative analysis with existing cyanating agents and a review of the increasingly vital role of nitriles in recently approved pharmaceuticals, this guide positions 4-methyl-2-nitrophenyl cyanate as a valuable new tool in the medicinal chemist's armamentarium for the rapid and efficient synthesis of complex molecular architectures.

The Strategic Importance of the Cyano Group in Drug Development

The nitrile functional group, once considered a niche pharmacophore, has emerged as a cornerstone of modern medicinal chemistry. Its unique electronic properties and metabolic resilience make it a highly desirable feature in the design of novel therapeutics. Over 30 nitrile-containing pharmaceuticals are currently prescribed for a wide array of indications, with many more in clinical development.[1][2]

The strategic incorporation of a nitrile group can confer several advantages:

• Metabolic Stability: The cyano group is generally robust and resistant to metabolic degradation, which can lead to improved in vivo half-life and bioavailability.[1]

• Enhanced Binding Affinity: The strong dipole moment of the nitrile allows it to act as a hydrogen bond acceptor and engage in polar interactions within protein binding pockets, often mimicking the interactions of carbonyl or hydroxyl groups.[3][4]

• Modulation of Physicochemical Properties: The introduction of a nitrile can fine-tune a molecule's polarity, solubility, and lipophilicity, crucial parameters for optimizing drug-like properties.

• Bioisosteric Replacement: The linear geometry and electronic nature of the nitrile make it an effective bioisostere for various functional groups, including halogens and alkynes.[5]

Recent approvals by the U.S. Food and Drug Administration (FDA) underscore the continued importance of the nitrile group in cutting-edge drug design. For instance, Verquvo® (vericiguat) , a soluble guanylate cyclase stimulator for heart failure, and Orgovyx® (relugolix) , a gonadotropin-releasing hormone (GnRH) receptor antagonist for prostate cancer, both feature a nitrile moiety critical to their mechanism of action.[3][6] The development of novel, efficient, and safe cyanating agents is therefore of paramount importance to accelerate the discovery of new medicines.

4-Methyl-2-nitrophenyl Cyanate: A New Reagent for Electrophilic Cyanation

We propose 4-methyl-2-nitrophenyl cyanate as a novel electrophilic cyanating agent designed for enhanced reactivity. The rationale behind its design lies in the electronic properties of the aryl ring. The presence of a strongly electron-withdrawing nitro group at the ortho position, coupled with the methyl group at the para position, is anticipated to render the cyanate group highly susceptible to nucleophilic attack.

This section details the synthesis, purification, and characterization of this new reagent.

Synthesis of 4-Methyl-2-nitrophenyl Cyanate

The synthesis of 4-methyl-2-nitrophenyl cyanate is a two-step process starting from commercially available p-cresol.

Step 1: Synthesis of 4-Methyl-2-nitrophenol

The precursor, 4-methyl-2-nitrophenol, is synthesized by the nitration of p-cresol.[7]

Diagram of the synthesis of 4-Methyl-2-nitrophenol

Caption: Synthesis of 4-Methyl-2-nitrophenol from p-cresol.

Step 2: Synthesis of 4-Methyl-2-nitrophenyl Cyanate

The target compound is synthesized from 4-methyl-2-nitrophenol via reaction with cyanogen bromide in the presence of a base, a well-established method for the preparation of aryl cyanates.[8]

Diagram of the synthesis of 4-Methyl-2-nitrophenyl Cyanate

Caption: Synthesis of 4-Methyl-2-nitrophenyl Cyanate.

Physicochemical Properties and Characterization

Table 1: Physicochemical Properties of 4-Methyl-2-nitrophenyl Cyanate

Property	Value
Molecular Formula	C₈H₆N₂O₃
Molecular Weight	178.15 g/mol
Appearance	Expected to be a crystalline solid
Solubility	Soluble in common organic solvents (e.g., DCM, THF, Acetone)
Melting Point	To be determined experimentally

Spectroscopic Characterization:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the methyl group protons, with chemical shifts influenced by the nitro and cyanate groups.

• ¹³C NMR: The carbon NMR spectrum will show characteristic peaks for the aromatic carbons, the methyl carbon, and the carbon of the cyanate group. The cyanate carbon typically appears in the region of 110-120 ppm.

• IR Spectroscopy: The infrared spectrum will exhibit a strong, sharp absorption band characteristic of the -OCN stretching vibration, typically in the range of 2250-2280 cm⁻¹.[9] The presence of the nitro group will also be confirmed by strong absorptions around 1520 cm⁻¹ (asymmetric stretch) and 1350 cm⁻¹ (symmetric stretch).[10][11]

Mechanism of Action and Comparative Reactivity

4-Methyl-2-nitrophenyl cyanate is designed to function as a potent electrophilic cyanating agent. The electron-withdrawing nitro group at the ortho position significantly enhances the electrophilicity of the cyanate carbon, making it highly susceptible to attack by a wide range of nucleophiles.

Proposed Mechanism of Electrophilic Cyanation

The cyanation of a nucleophile (Nu⁻) with 4-methyl-2-nitrophenyl cyanate is proposed to proceed via a nucleophilic addition-elimination mechanism. In many cases, the reaction is catalyzed by a Lewis acid (LA) to further activate the cyanate group.[12]

Diagram of the proposed cyanation mechanism

Caption: Proposed mechanism for Lewis acid-catalyzed electrophilic cyanation.

Comparative Analysis with Other Cyanating Agents

To contextualize the utility of 4-methyl-2-nitrophenyl cyanate, a comparison with other common electrophilic cyanating agents is presented below.

Table 2: Comparison of Electrophilic Cyanating Agents

Reagent	Advantages	Disadvantages
Cyanogen Bromide (BrCN)	Highly reactive, commercially available.	Extremely toxic and volatile, can act as a brominating agent.[13]
Tosyl Cyanide (TsCN)	Commercially available, solid, less toxic than BrCN.	Can require harsh reaction conditions.[14]
N-Cyanobenzotriazole (BtCN)	Solid, relatively stable.	Can be less reactive, preparation from BrCN.[15]
4-Methyl-2-nitrophenyl Cyanate	Proposed: Highly reactive due to electronic activation, solid, potentially more selective than BrCN.	Proposed: Synthesis required, stability to be fully evaluated.

The enhanced electrophilicity of 4-methyl-2-nitrophenyl cyanate is expected to allow for milder reaction conditions and a broader substrate scope compared to less activated aryl cyanates and other reagents like TsCN and BtCN.

Experimental Protocols and Applications

This section provides detailed, step-by-step protocols for the application of 4-methyl-2-nitrophenyl cyanate in the cyanation of various nucleophiles relevant to drug discovery.

General Experimental Workflow

Diagram of the general experimental workflow

Caption: General workflow for electrophilic cyanation reactions.

Protocol 1: C3-Cyanation of Indoles

The indole scaffold is a privileged structure in medicinal chemistry. Direct C-H cyanation offers a rapid route to functionalized indoles.

Step-by-Step Methodology:

• To a solution of indole (1.0 mmol) and 4-methyl-2-nitrophenyl cyanate (1.1 mmol) in anhydrous dichloromethane (10 mL) at 0 °C, add a Lewis acid such as boron trifluoride etherate (BF₃·OEt₂) (1.2 mmol) dropwise.[12]

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the 3-cyanoindole.[16]

Protocol 2: Cyanation of Active Methylene Compounds

α-Cyano ketones and esters are versatile intermediates in organic synthesis.

Step-by-Step Methodology:

• To a solution of the active methylene compound (e.g., diethyl malonate, 1.0 mmol) in anhydrous THF (10 mL) at 0 °C, add a strong base such as sodium hydride (1.1 mmol, 60% dispersion in mineral oil).

• Stir the mixture at 0 °C for 30 minutes to generate the enolate.

• Add a solution of 4-methyl-2-nitrophenyl cyanate (1.0 mmol) in anhydrous THF (5 mL) dropwise.

• Allow the reaction to warm to room temperature and stir for 1-3 hours.

• Quench the reaction with saturated aqueous ammonium chloride.

• Extract the mixture with ethyl acetate, and wash the combined organic layers with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the residue by column chromatography to yield the α-cyano product.[17]

Protocol 3: S-Cyanation of Thiols

Thiocyanates are important intermediates and possess interesting biological activities.

Step-by-Step Methodology:

• To a solution of the thiol (1.0 mmol) and a non-nucleophilic base such as diisopropylethylamine (DIPEA) (1.2 mmol) in dichloromethane (10 mL) at 0 °C, add 4-methyl-2-nitrophenyl cyanate (1.1 mmol).[6]

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction by TLC until the starting thiol is consumed.

• Wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash chromatography to obtain the desired thiocyanate.

Safety and Handling

4-Methyl-2-nitrophenyl Cyanate: As a nitroaromatic compound, 4-methyl-2-nitrophenyl cyanate should be handled with care in a well-ventilated fume hood.[18] Personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, should be worn at all times. Avoid inhalation of dust and contact with skin and eyes.

Cyanogen Bromide: Cyanogen bromide is a highly toxic and volatile solid.[19][20][21] It should only be handled in a certified chemical fume hood by trained personnel. A dedicated work area and appropriate emergency procedures, including access to a cyanide antidote kit, should be in place.

Conclusion

4-Methyl-2-nitrophenyl cyanate presents itself as a promising new reagent for electrophilic cyanation. Its design, featuring an electron-deficient aromatic ring, suggests enhanced reactivity that may allow for milder reaction conditions and a broader substrate scope than many existing reagents. The protocols outlined in this guide provide a solid foundation for its application in the synthesis of a variety of nitrile-containing compounds of interest to the pharmaceutical industry. Further investigation into the full scope and limitations of this reagent is warranted and is expected to confirm its value as a powerful tool in the ongoing quest for new and improved therapeutics.

References

• Loba Chemie. (2016, May 25). CYANOGEN BROMIDE FOR SYNTHESIS MSDS. [Link]

• Penta. (2025, March 31). Cyanogen bromide. [Link]

• University of Georgia. (n.d.). Standard Operating Procedures: Cyanogen Bromide. [Link]

• Google Patents. (n.d.). CN1562958A - Technique for preparing 4-methyl-2,6 o-nitro-p-cresol.

• Zhu, S., et al. (2021). Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. MedChemComm, 12(8), 1439-1454. [Link]

• Houben-Weyl. (2004). Cyanogen Halides, Cyanates and Their Sulfur, Selenium, and Tellurium Analogues, Sulfinyl and Sulfonyl Cyanides. In Science of Synthesis (Vol. 18, pp. 23-68). [Link]

• Ueda, M., & Shiraishi, T. (2011). Lewis Acid Catalyzed Direct Cyanation of Indoles and Pyrroles with N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS). Organic Letters, 13(19), 5252–5255. [Link]

• Fleming, F. F., et al. (2010). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Journal of Medicinal Chemistry, 53(22), 7902-7917. [Link]

• ResearchGate. (2025, October 14). Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. [Link]

• Royal Society of Chemistry. (n.d.). Electrophilic α-cyanation of 1,3-dicarbonyl compounds. RSC Publishing. [Link]

• Fleming, F. F., et al. (2010). Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. PMC. [Link]

• Chemical Review and Letters. (2023, August 10). Recent Trends in Direct S-Cyanation of Thiols. [Link]

• Delcaillau, T., et al. (2021). Nickel-Catalyzed Cyanation of Aryl Thioethers. Organic Letters, 23(18), 7018–7022. [Link]

• Royal Society of Chemistry. (2020, September 11). Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. RSC Publishing. [Link]

• Organic Chemistry Portal. (n.d.). Nitrile synthesis by C-C coupling (cyanation). [Link]

• Google Patents. (n.d.). US2460536A - Reaction between vinyl cyanide and reactive methylene compounds.

• Waser, M., & Schörgenhumer, J. (2016). New strategies and applications using electrophilic cyanide-transfer reagents under transition metal-free conditions. Organic Chemistry Frontiers, 3(10), 1334-1342. [Link]

• Journal of Synthetic Chemistry. (2025, July 29). Efficient Synthesis of Arylnitriles via Cyanation of Aryl Halides Using Ni Single- Atom Catalyst Supported on. [Link]

• Wiley Online Library. (n.d.). Complex‐mediated nucleophilic aromatic substitution with aryl nitriles to realize intramolecular flapping‐restricted D‐A AIEgens for bioimaging. [Link]

• Wikimedia Commons. (2022, April 13). File:Synthesis 4-Methyl-2-nitrophenol (1).svg. [Link]

• Semantic Scholar. (n.d.). N-Cyanobenzotriazole as a reagent for C-Cyanation. [Link]

• ResearchGate. (n.d.). Transition‐Metal‐Catalyzed Cyanation by Using an Electrophilic Cyanating Agent, N‐Cyano‐N‐phenyl‐p‐toluenesulfonamide (NCTS). [Link]

• Fors, B. P., & Buchwald, S. L. (2015). Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. PMC. [Link]

• University of Colorado Boulder. (n.d.). Column Chromatography. [Link]

• Wikipedia. (n.d.). Cyanation. [Link]

• Organic Synthesis International. (2014, December 17). Cyanation of Aryl Halides. [Link]

• Atul Ltd. (n.d.). 2 nitro para cresol. [Link]

• MDPI. (n.d.). Paired Electrolysis Enabled Cyanation of Diaryl Diselenides with KSCN Leading to Aryl Selenocyanates. [Link]

• G. A. Molander, et al. (2021). Straightforward Access to Thiocyanates via Dealkylative Cyanation of Sulfoxides. PMC. [Link]

• ACS Publications. (2019, May 1). Carbon Dioxide-Catalyzed Stereoselective Cyanation Reaction. [Link]

• ResearchGate. (n.d.). 2D IR photon echo study of the anharmonic coupling in the OCN region of phenyl cyanate. [Link]

• MDPI. (2022, November 21). FDA-Approved Small Molecules in 2022: Clinical Uses and Their Synthesis. [Link]

• Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. [Link]

• Google Patents. (n.d.).

• UBC Library Open Collections. (n.d.). NMR investigations of cyanate resins. [Link]

• SciELO. (2022, March 23). RECENT ADVANCES IN CYANATION REACTIONS. [Link]

• MDPI. (2025, August 20). Nickel-Catalyzed Cyanation of Aryl Halides. [Link]

• SciSpace. (2016, May 24). 1-(2-nitrophenyl)piperazine: nmr, raman, ftir and dft studies. [Link]

• Feng, J.-J., et al. (2023). Boron Lewis Acid Catalysis Enables the Direct Cyanation of Benzyl Alcohols by Means of Isonitrile as Cyanide Source. PMC. [Link]

• ResearchGate. (n.d.). Structural Studies of Some o- and p-Nitrophenylcarbamates by IR Spectroscopy and X-Ray Diffraction. [Link]

• CDN. (n.d.). Nitration of Phenol and Purification by Column Chromatography Purpose. [Link]

• Patsnap. (2025, August 26). How to Investigate Lewis Acid Reaction Pathways?. [Link]

• Beilstein Journal of Organic Chemistry. (2022, January 4). Recent advances and perspectives in ruthenium-catalyzed cyanation reactions. [Link]

Sources

• 1. Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05960A [pubs.rsc.org]
• 3. Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. chemrevlett.com [chemrevlett.com]
• 7. File:Synthesis 4-Methyl-2-nitrophenol (1).svg - Wikimedia Commons [commons.wikimedia.org]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. 2D IR photon echo study of the anharmonic coupling in the OCN region of phenyl cyanate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. cdhfinechemical.com [cdhfinechemical.com]
• 13. Cyanation - Wikipedia [en.wikipedia.org]
• 14. Electrophilic α-cyanation of 1,3-dicarbonyl compounds - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 17. orgchemboulder.com [orgchemboulder.com]
• 18. in.nau.edu [in.nau.edu]
• 19. pentachemicals.eu [pentachemicals.eu]
• 20. research.uga.edu [research.uga.edu]
• 21. lobachemie.com [lobachemie.com]

Protocols & Analytical Methods

Protocol for Cysteine Cyanylation using 4-Methyl-2-nitrophenyl cyanate

An Application Guide for the Selective Modification of Cysteine Residues

Introduction: The Strategic Importance of Cysteine Modification

In the landscape of protein chemistry and biopharmaceutical development, the selective modification of amino acid residues is a cornerstone technology. Among the 20 proteinogenic amino acids, cysteine stands out due to the unique nucleophilicity and relatively low abundance of its thiol (-SH) side chain, making it an ideal target for site-specific bioconjugation.[1][2][3] This targeted modification is pivotal for a range of applications, from developing antibody-drug conjugates (ADCs) to introducing biophysical probes for studying protein structure and function.

Cysteine cyanylation is a powerful chemoselective strategy that converts the thiol group into a thiocyanate (-SCN).[4][5] This transformation is not merely a conjugation; it installs a versatile chemical handle with multiple downstream applications. The resulting β-thiocyanatoalanine residue can be used as a precursor for other modifications, serves as a unique vibrational probe for spectroscopic studies, and, most notably, enables chemical cleavage of the peptide backbone N-terminal to the modified cysteine, a technique invaluable for protein sequencing and disulfide bond mapping.[6][7][8]

This guide provides a detailed protocol for the cyanylation of cysteine residues using 4-Methyl-2-nitrophenyl cyanate (MNPC), a targeted electrophilic reagent. We will delve into the underlying reaction mechanism, provide a step-by-step experimental workflow, and offer expert insights to ensure successful and reproducible results.

Reaction Mechanism: The Chemistry of S-Cyanylation

The cyanylation of cysteine with 4-Methyl-2-nitrophenyl cyanate proceeds via a nucleophilic substitution reaction. The deprotonated thiolate anion (S⁻) of the cysteine side chain acts as a potent nucleophile, attacking the electrophilic carbon atom of the cyanate group (-OCN) on the MNPC reagent. This attack leads to the formation of a stable carbon-sulfur bond, yielding the S-cyanylated cysteine (β-thiocyanatoalanine). The reaction concurrently releases the 4-methyl-2-nitrophenolate as a stable leaving group. The reaction is highly selective for cysteine residues under controlled pH conditions.

Caption: Mechanism of cysteine S-cyanylation using MNPC.

Experimental Protocols

Materials and Reagents

Chemicals:

• Protein or peptide of interest with at least one cysteine residue

• 4-Methyl-2-nitrophenyl cyanate (MNPC)

• Reaction Buffer: 200 mM HEPES-NaOH, pH 7.0

• Reducing Agent: D,L-dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)

• Denaturing Buffer (optional): 6 M Guanidine-HCl in Reaction Buffer

• Quenching Agent: β-mercaptoethanol (BME)

• Solvent for MNPC: Anhydrous acetonitrile or DMSO

• Desalting Columns (e.g., Sephadex G-10 or equivalent)

• HPLC-grade water and acetonitrile

• Trifluoroacetic acid (TFA)

Equipment:

• pH meter

• UV-Vis Spectrophotometer

• Analytical and Preparative High-Performance Liquid Chromatography (HPLC) system

• Mass Spectrometer (ESI-MS or MALDI-TOF)

• Thermomixer or incubator

• Standard laboratory glassware and consumables

Reagent Preparation

• Protein/Peptide Stock Solution: Prepare a stock solution of the protein/peptide at a known concentration (e.g., 1-5 mg/mL) in the Reaction Buffer. If the protein is not soluble, the buffer can be supplemented with a denaturant like 6 M Guanidine-HCl.

• Reducing Agent Stock: Prepare a fresh 1 M stock solution of DTT in water.

• MNPC Stock Solution: Prepare a 50 mM stock solution of 4-Methyl-2-nitrophenyl cyanate in anhydrous acetonitrile. This solution should be prepared fresh immediately before use, as cyanate reagents can be susceptible to hydrolysis.

Step-by-Step Cyanylation Workflow

The overall workflow involves three key stages: reduction of cysteine residues, cyanylation, and finally, purification and analysis of the product.

Caption: Experimental workflow for cysteine cyanylation.

Detailed Procedure:

• Reduction of Cysteine Residues:

  • To your protein/peptide solution, add the DTT stock solution to a final concentration that is a 100-fold molar excess over the cysteine concentration.[6][9]

  • Incubate the mixture for 1 hour at 37°C to ensure all disulfide bonds are fully reduced.

  • Crucial Step: Immediately remove the DTT from the protein/peptide solution. This is essential as the free DTT would otherwise react with the MNPC reagent. Use a pre-equilibrated desalting column (e.g., Sephadex G-10) with the Reaction Buffer.[6][8] Collect the protein-containing fractions.

• Cyanylation Reaction:

  • To the reduced and DTT-free protein solution, add the freshly prepared MNPC stock solution. A 3 to 10-fold molar excess of MNPC over the concentration of free thiols is recommended.

  • Incubate the reaction mixture for 20-60 minutes at room temperature with gentle mixing.[9]

  • The reaction progress can be monitored by taking aliquots at different time points and analyzing them via HPLC-MS.

• Quenching and Purification:

  • To stop the reaction, add a quenching agent like β-mercaptoethanol to a final concentration of ~50 mM. This will react with any remaining MNPC.

  • Purify the cyanylated protein/peptide from excess reagent and byproducts using Reverse-Phase HPLC (RP-HPLC).

• Verification of Cyanylation:

  • Analyze the purified product using mass spectrometry. Successful cyanylation of a cysteine residue results in the replacement of a hydrogen atom on the thiol with a cyanide group (-CN), leading to a net mass increase of 25.00 Da (Mass of CN - Mass of H).

Data and Expected Outcomes

The success of the protocol is primarily determined by the mass shift observed in the final product. The table below summarizes the key parameters and expected results.

Parameter	Recommended Condition	Rationale & Expected Outcome
pH	6.5 - 7.5	Balances thiolate nucleophilicity with reagent stability. Avoids side reactions like disulfide exchange at higher pH.[10]
Temperature	Room Temperature (20-25°C)	Sufficient for the reaction to proceed efficiently without promoting reagent degradation.
Reagent Molar Excess	3 - 10 fold (over Cys)	Ensures the reaction goes to completion. Higher excess may be needed for less accessible cysteines.
Reaction Time	20 - 60 minutes	Typically sufficient for near-quantitative conversion. Monitor by HPLC-MS for optimization.[6]
Mass Shift (MS)	+25.00 Da per Cys	The definitive indicator of successful S-cyanylation.

Expert Insights & Troubleshooting

• Expertise & Causality: The removal of the reducing agent (DTT/TCEP) before adding the cyanating reagent is the most critical step. Any residual reducing agent will competitively react with MNPC, drastically lowering the yield of the desired protein modification. Using a phosphine-based reducing agent like TCEP can sometimes be advantageous as it does not contain a free thiol, but its removal is still recommended.

• Trustworthiness & Self-Validation: The protocol's success is validated quantitatively. By integrating the peak areas from an HPLC chromatogram of the reaction mixture over time, one can calculate the conversion rate. The final product's identity is unequivocally confirmed by the precise mass shift in mass spectrometry, providing a self-validating system.

• Low Reaction Yield:

  • Cause: Incomplete reduction of disulfides or premature re-oxidation.

  • Solution: Ensure sufficient excess of reducing agent and appropriate incubation time. Work quickly after removing the reducing agent. Consider de-gassing buffers to minimize oxygen.

  • Cause: Hydrolysis of the MNPC reagent.

  • Solution: Use anhydrous solvent for the stock solution and prepare it immediately before use. Do not store the stock solution.

• No Reaction:

  • Cause: Cysteine residue is not solvent-accessible.

  • Solution: Perform the reaction under denaturing conditions (e.g., with 6 M Guanidine-HCl), then refold the protein after purification if necessary.

  • Cause: Inactive MNPC reagent.

  • Solution: Source high-quality reagent and store it properly under inert gas and protected from moisture.

References

• Chemo-selective modification of cysteine residue: synthesis and application in the discovery of potential drug candidates.
• Cysteine‐Selective Modification of Peptides and Proteins via Desulfurative C−C Bond Form
• Site-Specific Chemoselective Cyclization and Fluorogenic Modification of Protein Cysteine Residues: From Side-Chain to Backbone. Journal of the American Chemical Society.
• Chemo-selective modification of cysteine residue: synthesis and application in the discovery of potential drug candidates.
• Chemical modification of proteins at cysteine: opportunities in chemistry and biology. SciSpace.
• Cyanylated Cysteine Reports Site-Specific Changes at Protein–Protein-Binding Interfaces Without Perturb
• Disulfide Bond Mapping by Cyanylation-induced Cleavage and Mass Spectrometry. SpringerLink.
• Cyanylation of Sulfhydryl Groups by 2-Nitro-5-thiocyanobenzoic Acid. High-Yield Modification and Cleavage of Peptides at Cysteine Residues. Weizmann Institute of Science.
• Cyanylated Cysteine Reports Site-Specific Changes at Protein–Protein-Binding Interfaces Without Perturbation.
• Cyanylation of sulfhydryl groups by 2-nitro-5-thiocyanobenzoic acid.
• Cyanylation of sulfhydryl groups by 2-nitro-5-thiocyanobenzoic acid. High-yield modification and cleavage of peptides at cysteine residues.
• Cysteine protecting groups: applications in peptide and protein science. Chemical Society Reviews (RSC Publishing).
• Cyanylated Cysteine: A Covalently Attached Vibrational Probe of Protein−Lipid Contacts.
• Selective modification of one, two or three sulfhydryl groups in peptides with mono-, bi- and trifunctional 4-(2-nitrostyryl)pyridinium linkers.
• Selective cyanylation of sulfhydryl groups. II. Synthesis of 2-nitro-5-thiocyanatobenzoic acid.
• Design and synthesis of cysteine-specific labels for photo-crosslinking studies. Royal Society of Chemistry.
• Protocol for organelle-specific cysteine capture and quantification of cysteine oxidation st
• Design and Synthesis of Cysteine-Specific Labels for Photo-Crosslinking Studies. Royal Society of Chemistry.
• Profiling the landscape of cysteine posttranslational modifications in brain aging and neurodegener
• Optimization and applications of CDAP labeling for the assignment of cysteines. PubMed.
• WO2010033647A2 - Cysteine labeling system and method of use thereof.
• (PDF) Site-Specific Conversion of Cysteine in a Protein to Dehydroalanine Using 2-Nitro-5-thiocyanatobenzoic Acid.
• Protein redox chemistry: post-translational cysteine modifications that regulate signal transduction and drug pharmacology. Frontiers.
• Design and synthesis of cysteine-specific labels for photo-crosslinking studies. SciSpace.
• Post-Translational Modifications to Cysteine Residues in Plant Proteins and Their Impact on the Regulation of Metabolism and Signal Transduction. MDPI.
• Structural analysis of cysteine S-nitrosylation: a modified acid-based motif and the emerging role of trans-nitrosyl
• p-NITROPHENYL ISOCYAN
• Cyanation – Knowledge and References. Taylor & Francis.
• Cysteine Oxidative Post-translational Modifications: Emerging Regul
• Pathways for the Bioactivation of Aliphatic Nitriles to Free Cyanide in Mice. CDC Stacks.

Sources

• 1. explorationpub.com [explorationpub.com]
• 2. Chemo-selective modification of cysteine residue: synthesis and application in the discovery of potential drug candidates [explorationpub.com]
• 3. scispace.com [scispace.com]
• 4. weizmann.elsevierpure.com [weizmann.elsevierpure.com]
• 5. Cyanylation of sulfhydryl groups by 2-nitro-5-thiocyanobenzoic acid. High-yield modification and cleavage of peptides at cysteine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cyanylated Cysteine Reports Site-Specific Changes at Protein–Protein-Binding Interfaces Without Perturbation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Disulfide Bond Mapping by Cyanylation-induced Cleavage and Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Optimization and applications of CDAP labeling for the assignment of cysteines - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of S-cyanocysteine peptides using nitro-aryl cyanates

Application Note & Protocol

Selective Synthesis of S-Cyanocysteine Peptides via Cysteine Modification with Nitro-Aryl Cyanates

Abstract: This guide provides a comprehensive technical overview and detailed protocols for the site-specific synthesis of S-cyanocysteine peptides using nitro-aryl cyanates, with a primary focus on 2-nitro-5-thiocyanatobenzoic acid (NTCB). S-cyanocysteine is a critical intermediate in chemical biology and drug development, enabling site-specific peptide cleavage, protein ligation, and the generation of dehydroalanine for further functionalization. We will explore the underlying reaction mechanism, provide step-by-step experimental procedures, discuss troubleshooting and common side reactions, and highlight key applications for researchers in peptide chemistry and drug discovery.

Introduction and Scientific Rationale

The precise chemical modification of peptides and proteins is fundamental to advancing our understanding of biological systems and developing novel therapeutics. Cysteine, with its uniquely nucleophilic thiol side chain, represents a prime target for selective chemical derivatization. The conversion of a cysteine residue to S-cyanocysteine introduces a versatile chemical handle that can be exploited for several downstream applications.

Historically, this transformation has been pivotal for the chemical cleavage of polypeptide chains at the N-terminal side of the modified cysteine residue.[1] More recently, the S-cyanocysteine moiety has been recognized as a valuable precursor for generating dehydroalanine (Dha), a powerful Michael acceptor for introducing a wide array of post-translational modifications and other chemical probes.[2][3]

Nitro-aryl cyanates, such as 2-nitro-5-thiocyanatobenzoic acid (NTCB), have emerged as highly efficient reagents for this purpose. The rationale for their use is grounded in several key advantages:

• High Selectivity: NTCB reacts rapidly and selectively with the nucleophilic thiolate of cysteine under mild, bio-orthogonal conditions.[2]

• Efficient Cyanylation: The electron-withdrawing nitro group on the aromatic ring makes the corresponding thiolate an excellent leaving group, facilitating the efficient transfer of the cyano group.

• Aqueous Compatibility: The reaction proceeds efficiently in aqueous buffers, making it suitable for unprotected peptides and proteins.[2]

This document serves as a practical guide for implementing this powerful modification strategy in the laboratory.

Reaction Mechanism: The Chemistry of Cyanylation

The core of the methodology is a nucleophilic substitution reaction. The process begins with the deprotonation of the cysteine thiol group (pKa ~8.3) to its more reactive thiolate form (S⁻). This is favored under neutral to slightly basic conditions. The thiolate anion then attacks the electrophilic carbon of the cyanide group in the NTCB reagent. This leads to the cleavage of the sulfur-cyanide bond in NTCB and the formation of a new sulfur-cyanide bond on the cysteine side chain, yielding the S-cyanocysteine residue. The reaction releases 2-nitro-5-thiobenzoate (TNB) as a byproduct.[2]

The high efficiency of the reaction is driven by the stability of the TNB leaving group, which is resonance-stabilized by the electron-withdrawing nitro group.

Figure 1: Mechanism of Cysteine Cyanylation. The cysteine thiol is deprotonated to a nucleophilic thiolate, which attacks the NTCB reagent to form the S-cyanocysteine product and the 2-nitro-5-thiobenzoate (TNB) leaving group.

Experimental Protocol: Synthesis and Purification

This protocol details the cyanylation of a generic cysteine-containing peptide using NTCB. It is recommended to optimize reagent concentrations and reaction times for specific peptide sequences.

Materials and Reagents

• Peptide: Cysteine-containing peptide of interest, lyophilized.

• Cyanylation Reagent: 2-nitro-5-thiocyanatobenzoic acid (NTCB).

• Reducing Agent: Tris(2-carboxyethyl)phosphine (TCEP), hydrochloride salt.

• Reaction Buffer: 100 mM Tris-HCl, pH 7.5, containing 5 M Guanidine-HCl (denaturing conditions).

• Quenching Solution: 10% (v/v) Acetic Acid in water.

• HPLC Solvents:

  • Solvent A: 0.1% (v/v) Trifluoroacetic acid (TFA) in HPLC-grade water.

  • Solvent B: 0.1% (v/v) TFA in HPLC-grade acetonitrile (ACN).

• Purification Column: C18 reverse-phase HPLC column.

Equipment

• Analytical and Preparative High-Performance Liquid Chromatography (HPLC) system.

• Mass Spectrometer (e.g., ESI-MS) for product verification.

• Lyophilizer (Freeze-dryer).

• pH meter.

• Vortex mixer and centrifuge.

Step-by-Step Methodology

• Peptide and Reagent Preparation:

  • Dissolve the lyophilized peptide in the Reaction Buffer to a final concentration of 1-2 mg/mL (~1 mM).

  • Add TCEP from a freshly prepared stock solution to a final concentration of 2-5 mM. Vortex and incubate for 15 minutes at room temperature to ensure all disulfide bonds are fully reduced.

  • Prepare a 100 mM stock solution of NTCB in a compatible organic solvent (e.g., DMSO or ACN).

• Cyanylation Reaction:

  • To the reduced peptide solution, add the NTCB stock solution to achieve a 10-fold molar excess relative to the peptide's cysteine content.

  • For example, for 1 mL of 1 mM peptide solution, add 100 µL of 100 mM NTCB stock.

  • Vortex the reaction mixture gently and incubate at 37°C for 1 hour. The solution may turn yellow due to the release of the TNB byproduct.[2]

• Reaction Monitoring and Quenching:

  • After 1 hour, take a small aliquot (e.g., 10 µL) of the reaction mixture, quench it with an equal volume of Quenching Solution, and analyze by analytical HPLC-MS.

  • The desired S-cyanocysteine product should have a mass increase of 25.00 Da (Mass of CN - Mass of H) compared to the reduced starting peptide.

  • If the reaction is incomplete, allow it to proceed for another 30-60 minutes.

  • Once complete, quench the entire reaction by adding Quenching Solution to lower the pH to ~3-4.

• Purification:

  • Purify the S-cyanocysteine peptide from the quenched reaction mixture using preparative reverse-phase HPLC with a C18 column.

  • Use a suitable gradient of Solvent A and Solvent B to separate the product from unreacted peptide, excess NTCB, and the TNB byproduct.

  • Collect fractions corresponding to the product peak.

• Product Verification and Storage:

  • Confirm the identity and purity of the collected fractions using analytical HPLC-MS.

  • Pool the pure fractions, freeze, and lyophilize to obtain the final product as a stable powder.

  • Store the lyophilized peptide at -20°C or below.

Figure 2: Experimental Workflow. A step-by-step flowchart for the synthesis and purification of S-cyanocysteine peptides using NTCB.

Troubleshooting and Management of Side Reactions

While the cyanylation reaction is generally robust, awareness of potential pitfalls and side reactions is crucial for achieving high yields and purity.

Issue / Side Reaction	Cause & Explanation	Prevention & Solution
Incomplete Reaction	Insufficient NTCB, exhausted TCEP (leading to re-oxidation of thiols), or incorrect pH.	Verify pH of the reaction buffer. Use a fresh TCEP stock. Add a second aliquot of NTCB if necessary.
β-Elimination to Dehydroalanine (Dha)	The S-cyano group is a good leaving group. At pH > 8 or with prolonged heating, a β-elimination can occur, converting the S-cyanocysteine to dehydroalanine.[2][3]	Maintain reaction pH at or below 7.5. Avoid unnecessarily long reaction times or high temperatures unless Dha formation is the desired outcome.
Peptide Cleavage (Hydrolysis)	Under strongly basic conditions (e.g., pH 9), the S-cyanocysteine can cyclize to form a 2-iminothiazolidine, which labilizes and cleaves the preceding N-terminal peptide bond.[1][2]	Perform the cyanylation reaction at neutral pH (7.0-7.5) to minimize this cleavage pathway. This side reaction is the basis for the classical chemical cleavage method.
Formation of TNB Adduct	If TCEP is fully consumed, the TNB byproduct can oxidize to a disulfide (TNB)₂. This can then react with remaining free cysteine thiol on the peptide to form a mixed disulfide adduct (Peptide-S-S-TNB).[2]	Ensure a sufficient excess of TCEP is present throughout the reaction to maintain a reducing environment.

Applications in Research and Drug Development

The successful synthesis of S-cyanocysteine peptides opens the door to several powerful applications:

• Site-Specific Protein Cleavage: The original and most well-known application involves incubating the purified S-cyanocysteine peptide at a basic pH (~9.0) to induce quantitative cleavage of the peptide backbone on the N-terminal side of the modified residue.[1] This is invaluable for protein sequencing and domain mapping.

• Generation of Dehydroalanine (Dha): As noted, controlled treatment of S-cyanocysteine peptides with mild base can efficiently produce dehydroalanine.[2][3] Dha is a versatile Michael acceptor that can be used to conjugate a wide variety of thiol-containing molecules, including other peptides, labels, or small molecule drugs, in a process known as aza-Michael addition.

• Peptide Thioester Surrogates: The S-cyanocysteine moiety can be used in strategies for expressed protein ligation and native chemical ligation. For instance, subsequent reaction with hydrazinolysis can convert the C-terminal S-cyanocysteine into a peptide hydrazide, a versatile precursor for generating peptide thioesters.[4]

• Inhibitors and Probes: Peptide nitriles can act as reversible inhibitors of cysteine proteases by forming a covalent imidothioate adduct with the active site thiol.[5] This makes S-cyanocysteine-containing peptides valuable tools for studying enzyme mechanisms and developing novel therapeutics.

References

• Gong, Y., Pan, M., & Liu, L. (2021). Site-Specific Conversion of Cysteine in a Protein to Dehydroalanine Using 2-Nitro-5-thiocyanatobenzoic Acid. Molecules, 26(9), 2619. [Link]

• Pan, M., & Liu, L. (2021). Site-Specific Conversion of Cysteine in a Protein to Dehydroalanine Using 2-Nitro-5-thiocyanatobenzoic Acid. ResearchGate. [Link]

• Katritzky, A. R., Nichols, D. A., & Siskin, M. (2001). 15.1.13 Peptide Nitriles. Houben-Weyl Methods of Organic Chemistry, Vol. E 22b, 205-214. [Link]

• Stark, G. R. (1977). Specific Chemical Cleavage in High Yield at the Amino Peptide Bonds of Cysteine and Cystine Residues. Methods in Enzymology, 47, 129-132. [Link]

• Kajihara, Y., et al. (2022). Post-translational activation of the C-terminus of polypeptides for the synthesis of peptide thioesters and peptide thioester surrogates. Frontiers in Chemistry, 10. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Post-translational activation of the C-terminus of polypeptides for the synthesis of peptide thioesters and peptide thioester surrogates [frontiersin.org]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]

Application Notes and Protocols for Chemical Footprinting of Proteins using 4-Methyl-2-nitrophenyl Cyanate

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This document provides a detailed guide to the principles and practices of utilizing 4-Methyl-2-nitrophenyl cyanate for the chemical footprinting of proteins. This approach offers a powerful tool for elucidating protein higher-order structure, dynamics, and interactions, which are critical aspects of drug discovery and development.[1][2][3] This guide is designed to provide both the conceptual framework and actionable protocols for researchers in the field.

I. Introduction to Chemical Footprinting and the Role of Covalent Labeling

Chemical footprinting is a powerful mass spectrometry-based technique used to probe the solvent accessibility of amino acid residues within a protein.[4][5] By introducing a chemical reagent that covalently modifies solvent-exposed residues, we can create a "footprint" of the protein's surface.[4] Changes in this footprint, for instance, upon ligand binding or protein-protein interaction, reveal crucial information about the regions involved in these events.[4][6]

4-Methyl-2-nitrophenyl cyanate is a promising reagent for this purpose due to the electrophilic nature of the cyanate group, which is expected to react with nucleophilic amino acid side chains. The presence of an electron-withdrawing nitro group further enhances its reactivity. This irreversible covalent modification provides a stable mark for subsequent analysis.[7][8]

Key Applications in Drug Development:

• Epitope Mapping: Identifying the binding site of an antibody on its target protein.

• Target Validation: Confirming the interaction between a small molecule and its protein target.

• Mechanism of Action Studies: Understanding how a drug binding event induces conformational changes in the target protein.[1]

• Biopharmaceutical Comparability: Assessing the structural integrity and comparability of biosimilars.

II. The Chemistry of 4-Methyl-2-nitrophenyl Cyanate Labeling

The core of this technique lies in the reaction between 4-methyl-2-nitrophenyl cyanate and nucleophilic amino acid residues on the protein surface. The primary targets are expected to be the side chains of lysine (amine group) and cysteine (thiol group), with potential reactivity towards tyrosine, serine, and threonine under certain conditions.

The reaction proceeds via a nucleophilic addition of the amino acid side chain to the cyanate group, forming a stable covalent adduct. The extent of labeling on a particular residue is influenced by its solvent accessibility and the local chemical environment.

Caption: Reaction of 4-Methyl-2-nitrophenyl cyanate with a protein.

III. Experimental Workflow: A Step-by-Step Guide

The overall workflow for a chemical footprinting experiment using 4-methyl-2-nitrophenyl cyanate involves several key stages, from sample preparation to data analysis.

Caption: Overall experimental workflow for chemical footprinting.

Protocol 1: Covalent Labeling of Protein

This protocol outlines the fundamental steps for labeling a protein with 4-methyl-2-nitrophenyl cyanate. It is crucial to perform control experiments (e.g., protein without ligand) in parallel.

Materials:

• Purified protein of interest in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4)

• 4-Methyl-2-nitrophenyl cyanate stock solution (e.g., 100 mM in anhydrous DMSO)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Microcentrifuge tubes

Procedure:

• Protein Preparation: Prepare the protein solution at a suitable concentration (e.g., 10-50 µM). If investigating a protein-ligand interaction, prepare two sets of samples: one with the protein alone and one with the protein pre-incubated with the ligand of interest.

• Reagent Addition: Add a specific volume of the 4-methyl-2-nitrophenyl cyanate stock solution to the protein solution to achieve the desired final concentration. The optimal concentration of the labeling reagent should be determined empirically, but a starting point could be a 10 to 100-fold molar excess over the protein.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., room temperature) for a defined period. The incubation time should be optimized to achieve sufficient labeling without causing protein denaturation. A time course experiment (e.g., 1, 5, 15, 30 minutes) is recommended for initial optimization.

• Quenching: Stop the labeling reaction by adding the quenching solution. The quenching reagent contains a high concentration of a nucleophile (e.g., Tris) that will react with and consume any excess 4-methyl-2-nitrophenyl cyanate.

• Sample Storage: Immediately proceed to the next step or flash-freeze the samples in liquid nitrogen and store at -80°C for later analysis.[9]

Protocol 2: Sample Preparation for Mass Spectrometry

Following covalent labeling, the protein sample must be processed for mass spectrometry analysis. This typically involves denaturation, reduction, alkylation, and proteolytic digestion.

Materials:

• Urea or Guanidine Hydrochloride (for denaturation)

• Dithiothreitol (DTT) (for reduction)

• Iodoacetamide (IAA) (for alkylation)

• Trypsin (or other suitable protease)

• Ammonium bicarbonate buffer

• Formic acid

Procedure:

• Denaturation: Add a denaturing agent (e.g., urea to a final concentration of 8 M) to the quenched labeling reaction to unfold the protein.

• Reduction: Add DTT to a final concentration of 10 mM and incubate at 56°C for 30 minutes to reduce disulfide bonds.[10]

• Alkylation: Cool the sample to room temperature and add IAA to a final concentration of 55 mM. Incubate in the dark at room temperature for 20-30 minutes to alkylate the reduced cysteine residues.[10]

• Buffer Exchange/Dilution: Dilute the sample with ammonium bicarbonate buffer to reduce the urea concentration to below 1 M, which is necessary for optimal trypsin activity.

• Proteolytic Digestion: Add trypsin at a 1:50 (w/w) ratio of trypsin to protein and incubate overnight at 37°C.[10]

• Digestion Quenching and Cleanup: Stop the digestion by adding formic acid to a final concentration of 0.1-1%. Clean up the resulting peptide mixture using a C18 solid-phase extraction (SPE) cartridge to remove salts and detergents.

IV. Mass Spectrometry and Data Analysis

The analysis of the peptide mixture is performed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

LC-MS/MS Analysis:

• The peptide mixture is separated by reverse-phase liquid chromatography.

• The separated peptides are ionized (typically by electrospray ionization) and analyzed by a high-resolution mass spectrometer.[2]

• The mass spectrometer acquires both MS1 spectra (to determine the mass-to-charge ratio of the peptides) and MS2 spectra (to fragment the peptides and determine their amino acid sequence).[11][12]

Data Analysis:

• Peptide Identification: The acquired MS/MS spectra are searched against a protein sequence database to identify the peptides.

• Modification Identification: The search parameters must be configured to include the mass shift corresponding to the addition of the 4-methyl-2-nitrophenyl cyanate moiety to the reactive amino acid residues.

• Localization of Modifications: The MS/MS spectra are manually or automatically inspected to confirm the site of modification on the peptide sequence.[12]

• Quantitative Analysis: The extent of modification for each identified peptide is quantified by comparing the peak intensities of the modified and unmodified peptides in the MS1 spectra. This can be done using label-free quantification methods.

• Differential Analysis: The quantitative data from the labeled protein in the presence and absence of a ligand (or under different conditions) are compared to identify regions with significant changes in solvent accessibility.

Table 1: Expected Mass Shifts upon Modification with 4-Methyl-2-nitrophenyl cyanate

Amino Acid Residue	Reactive Group	Adduct Mass (Da)
Lysine	ε-amino group	163.04
Cysteine	Thiol group	163.04
N-terminus	α-amino group	163.04
Serine	Hydroxyl group	163.04
Threonine	Hydroxyl group	163.04
Tyrosine	Phenolic hydroxyl group	163.04

Note: The exact mass of the adduct is calculated based on the molecular formula of 4-methyl-2-nitrophenyl cyanate (C8H6N2O3).

V. Troubleshooting and Considerations

• Reagent Stability: 4-Methyl-2-nitrophenyl cyanate is sensitive to moisture and should be stored under anhydrous conditions. Prepare fresh stock solutions in anhydrous DMSO.

• Non-specific Labeling: High concentrations of the labeling reagent or prolonged incubation times can lead to non-specific labeling or protein denaturation. It is crucial to optimize these parameters.

• Incomplete Digestion: Modifications near cleavage sites can hinder proteolytic digestion. Consider using multiple proteases to increase sequence coverage.

• Data Interpretation: Changes in modification levels can be due to direct protection by a ligand or allosteric conformational changes. Further experiments may be needed to distinguish between these possibilities.

VI. Conclusion

Chemical footprinting with 4-methyl-2-nitrophenyl cyanate offers a valuable addition to the structural biologist's toolkit. By providing insights into protein topology and dynamics in solution, this method complements high-resolution techniques like X-ray crystallography and cryo-electron microscopy. The protocols and considerations outlined in this guide provide a solid foundation for researchers to apply this powerful technique to their specific biological questions, ultimately accelerating the pace of drug discovery and development.

VII. References

• Mass Spectrometry for Post-Translational Modifications - Neuroproteomics - NCBI - NIH. (n.d.). Retrieved from [Link]

• Identification of Protein Modifications by Mass Spectrometry. (n.d.). Retrieved from [Link]

• Chemists develop new footprinting technique for proteins in living systems | Arts & Sciences. (2022, January 19). Washington University in St. Louis. Retrieved from [Link]

• Gautam, V., & Tatu, U. (2020). Discovery of protein modifications using high resolution differential mass spectrometry proteomics. bioRxiv.

• Preanalytical Strategies for Native Mass Spectrometry Analysis of Protein Modifications, Complexes, and Higher-Order Structures. (2025, November 18). MDPI. Retrieved from [Link]

• Kruppa, G. H., & Schoeniger, J. (2021). Protein Chemistry Combined with Mass Spectrometry for Protein Structure Determination. Chemical Reviews, 122(10), 9635-9680.

• Footprinting for fingerprinting: proof-of-concept for the use of hydroxyl radical protein footprinting for structural comparison studies. (2025, July 9). PMC. Retrieved from [Link]

• Strategies for Lead Discovery: Application of Footprint Similarity Targeting HIVgp41. (n.d.). PMC. Retrieved from [Link]

• Hydroxy Radical Protein Footprinting (HRPF) and its relevance in Drug Development. (2023, June 2). YouTube. Retrieved from [Link]

• Concepts and applications of chemical fingerprint for hit and lead screening. (n.d.). ResearchGate. Retrieved from [Link]

• Evaluating Chemical Footprinting-Induced Perturbation of Protein High Order Structure. (n.d.). Retrieved from [Link]

• Multiplex chemical labeling of amino acids for protein footprinting structure assessment. (n.d.). PMC. Retrieved from [Link]

• Protein Footprinting – Introduction to Covalent Labeling Technology. (n.d.). NeoProteomics. Retrieved from [Link]

• Multiplex chemical labeling of amino acids for protein footprinting structure assessment. (n.d.). ChemRxiv. Retrieved from [Link]

• Protein footprinting by mass spectrometry: H/D exchange, specific amino acid labeling, and fast photochemical oxidation of proteins | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]

• Protocols | Mass Spectrometry Facility | SIU. (2025, October 27). Southern Illinois University. Retrieved from [Link]

• Workflow for Validating Specific Amino Acid Footprinting Reagents for Protein Higher Order Structure Elucidation | Scilit. (n.d.). Scilit. Retrieved from [Link]

• Moyle, A. B., Wagner, N. D., Wagner, W. J., Cheng, M., & Gross, M. L. (2023). Workflow for Validating Specific Amino Acid Footprinting Reagents for Protein Higher Order Structure Elucidation. Analytical Chemistry, 95(26), 10119-10126.

• Photolytic Labeling and Its Applications in Protein Drug Discovery and Development. (n.d.). PMC. Retrieved from [Link]

• 2 - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Mass Spectrometry-Based Protein Footprinting for Protein Structure Characterization. (2026, January 21). PMC. Retrieved from [Link]

• Protein Chemical Labeling Using Biomimetic Radical Chemistry. (2019, November 3). MDPI. Retrieved from [Link]

• Protein labeling and imaging. (n.d.). MRC Laboratory of Molecular Biology. Retrieved from [Link]

• 4-Nitrophenyl 2-methylbenzoate. (n.d.). PMC. Retrieved from [Link]

Sources

• 1. Chemists develop new footprinting technique for proteins in living systems | Arts & Sciences [artsci.washu.edu]
• 2. mdpi.com [mdpi.com]
• 3. Strategies for Lead Discovery: Application of Footprint Similarity Targeting HIVgp41 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. neoproteomics.net [neoproteomics.net]
• 5. Mass Spectrometry-Based Protein Footprinting for Protein Structure Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Footprinting for fingerprinting: proof-of-concept for the use of hydroxyl radical protein footprinting for structural comparison studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. acs.figshare.com [acs.figshare.com]
• 9. chemrxiv.org [chemrxiv.org]
• 10. Protocols | Mass Spectrometry Facility | SIU [mass-spec.siu.edu]
• 11. Mass Spectrometry for Post-Translational Modifications - Neuroproteomics - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. msf.ucsf.edu [msf.ucsf.edu]

One-Step Synthesis of Cyclic Iminocarbonates from Diols: A Comprehensive Guide

Abstract

Cyclic iminocarbonates are valuable synthetic intermediates, finding application as protecting groups, precursors to reactive species, and as key motifs in pharmacologically active molecules. Traditional multi-step syntheses often suffer from low overall yields and laborious purification procedures. This application note presents a robust and efficient one-step protocol for the synthesis of cyclic iminocarbonates directly from 1,2- and 1,3-diols using cyanogen bromide. We will explore the underlying mechanism, detail critical experimental parameters, provide a step-by-step protocol for a model substrate, and discuss essential safety considerations for handling the reagents involved.

Introduction: The Significance of Cyclic Iminocarbonates

Cyclic iminocarbonates are a class of heterocyclic compounds characterized by a five- or six-membered ring containing an endocyclic O-C(O)-N linkage. Their utility in organic synthesis is significant, primarily stemming from their role as versatile precursors. For example, they are key intermediates in the Barton-McCombie deoxygenation of alcohols and are used in the synthesis of various nitrogen-containing heterocycles. Their prevalence in medicinal chemistry and materials science underscores the need for efficient and direct synthetic routes. The one-step conversion from readily available diols offers a significant advantage over classical methods, improving atom economy and simplifying access to these important structures.

The One-Step Synthesis: Mechanism and Key Principles

The most direct and widely adopted one-step synthesis of cyclic iminocarbonates involves the reaction of a diol with a cyanylating agent, most commonly cyanogen bromide (BrCN), in the presence of a suitable base.[1]

The reaction proceeds through a well-defined mechanistic pathway:

• Deprotonation: A non-nucleophilic base deprotonates one of the hydroxyl groups of the diol, forming an alkoxide intermediate. The choice of base is critical to avoid side reactions with the electrophilic cyanogen bromide.

• Nucleophilic Attack: The resulting alkoxide acts as a nucleophile, attacking the electrophilic carbon atom of cyanogen bromide. This displaces the bromide ion and forms a highly reactive cyanate ester intermediate.

• Intramolecular Cyclization: The second hydroxyl group of the diol then performs an intramolecular nucleophilic attack on the nitrile carbon of the cyanate ester.

• Proton Transfer: A final proton transfer step yields the stable cyclic iminocarbonate product.

This sequence is highly efficient for forming thermodynamically stable 5- and 6-membered rings from the corresponding 1,2- and 1,3-diols.

Caption: Generalized reaction mechanism for the one-step synthesis of cyclic iminocarbonates.

Experimental Parameters and Optimization

The success of this one-step synthesis hinges on the careful control of several key parameters. The choice of reagents and conditions can significantly impact yield, purity, and reaction time.

Parameter	Options & Considerations	Rationale & Expert Insight
Diol Substrate	1,2-diols (e.g., ethylene glycol, propane-1,2-diol) 1,3-diols (e.g., propane-1,3-diol)	The stereochemistry of the diol is retained in the product. Cis-diols generally react faster than trans-diols due to the favorable proximity of the second hydroxyl group for the cyclization step.
Cyanylating Agent	Cyanogen bromide (BrCN)	BrCN is the most common and effective reagent. It is highly electrophilic and reactive. Extreme caution is required due to its high toxicity. [2][3][4][5]
Base	Sodium hydride (NaH), Potassium carbonate (K₂CO₃), Triethylamine (TEA)[1]	A strong, non-nucleophilic base like NaH is often preferred to ensure complete deprotonation of the first hydroxyl group without competing in the attack on BrCN. Weaker bases may require longer reaction times or heating.
Solvent	Anhydrous THF, Dioxane, Acetonitrile, DMF[1]	The solvent must be anhydrous to prevent hydrolysis of cyanogen bromide, which would release toxic hydrogen cyanide gas.[2] Ethereal solvents like THF are often a good first choice.
Temperature	0 °C to Room Temperature	The initial addition of the base and BrCN is often performed at 0 °C to control the exothermicity of the reaction and minimize side-product formation. The reaction is then typically allowed to warm to room temperature.
Stoichiometry	Slight excess of Base and BrCN (1.1 - 1.2 eq.)	Using a slight excess of the reagents ensures full conversion of the limiting diol substrate.

Detailed Experimental Protocol: Synthesis of 4,5-Diphenyl-1,3-dioxolan-2-imine

This protocol describes the synthesis of a cyclic iminocarbonate from (meso)-hydrobenzoin as a model system.

Materials & Equipment

• (meso)-Hydrobenzoin (1.0 eq.)

• Sodium hydride (60% dispersion in mineral oil, 1.1 eq.)

• Cyanogen bromide (1.1 eq.)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with a magnetic stir bar

• Septa and nitrogen inlet/outlet

• Syringes

• Ice bath

• Rotary evaporator

• Standard glassware for extraction and filtration

Workflow Overview

Caption: Step-by-step experimental workflow for the one-step iminocarbonate synthesis.

Step-by-Step Procedure

• Preparation: To a flame-dried 100 mL round-bottom flask under a nitrogen atmosphere, add (meso)-hydrobenzoin (e.g., 2.14 g, 10 mmol, 1.0 eq.) and anhydrous THF (40 mL). Stir until the diol is fully dissolved.

• Alkoxide Formation: Cool the solution to 0 °C using an ice bath. Carefully add sodium hydride (60% dispersion, 0.44 g, 11 mmol, 1.1 eq.) in small portions. Caution: H₂ gas evolution. Stir the resulting slurry at 0 °C for 30 minutes.

• Cyanation & Cyclization: In a separate dry flask, dissolve cyanogen bromide (1.16 g, 11 mmol, 1.1 eq.) in anhydrous THF (10 mL). Add this solution dropwise to the alkoxide slurry at 0 °C over 15 minutes.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Monitor the reaction by TLC until the starting material is consumed (typically 4-6 hours).

• Work-up: Carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution (20 mL) at 0 °C. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography (e.g., silica gel, hexanes:ethyl acetate gradient) to yield the pure cyclic iminocarbonate.

Critical Safety Considerations

Cyanogen Bromide (BrCN) is extremely toxic and must be handled with extreme care. It is fatal if inhaled, swallowed, or in contact with skin.[4] All manipulations must be performed in a certified chemical fume hood.

• Personal Protective Equipment (PPE): Always wear chemical splash goggles, a face shield, a lab coat, and appropriate chemical-resistant gloves (e.g., Natural Rubber).[2][5]

• Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood with certified airflow.[2][3]

• Incompatible Materials: Keep BrCN away from acids, as this can liberate highly toxic hydrogen cyanide (HCN) gas.[2][5] It is also incompatible with strong oxidizing agents and water.[5]

• Storage: Store in a cool, dry, well-ventilated, and tightly sealed container, preferably in a locked poison cabinet.[2] Protect from moisture.

• Waste Disposal: All BrCN-contaminated materials (gloves, pipette tips, glassware) must be treated as hazardous waste and disposed of according to institutional and local environmental regulations.[2] Decontaminate trace amounts in the work area with a strong hypochlorite solution.[2]

• Emergency Procedures: In case of any exposure, immediately seek medical attention.[4] Be familiar with your institution's emergency procedures for exposure to highly toxic chemicals.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	1. Incomplete deprotonation. 2. Wet reagents or solvent. 3. Deactivated cyanogen bromide.	1. Use a stronger base (e.g., NaH) or increase reaction time/temperature. 2. Ensure all glassware is flame-dried and solvents are certified anhydrous. 3. Use freshly opened or properly stored BrCN. It can degrade over time.[6]
Formation of Side Products	1. Reaction temperature too high. 2. Nucleophilic base used. 3. Polymerization of cyanate intermediate.	1. Maintain low temperature (0 °C) during the addition of reagents. 2. Switch to a non-nucleophilic base like NaH or K₂CO₃. 3. Ensure slow, dropwise addition of BrCN to the alkoxide solution to favor intramolecular cyclization.
Reaction Stalls	Insufficient base or BrCN.	Add an additional small portion (e.g., 0.1 eq.) of the suspected limiting reagent and continue to monitor the reaction.

Conclusion

The one-step synthesis of cyclic iminocarbonates from diols and cyanogen bromide is a powerful and direct method for accessing these valuable heterocyclic compounds. By understanding the underlying mechanism and carefully controlling key experimental parameters—particularly reagent quality, stoichiometry, and temperature—researchers can achieve high yields in a streamlined fashion. Adherence to strict safety protocols when handling the highly toxic cyanogen bromide is paramount to the successful and safe implementation of this chemistry in the laboratory.

References

• Cyanogen Bromide | NAU. (n.d.). Retrieved February 27, 2026, from [Link]

• PENTA. (2025, March 31). Cyanogen bromide. Retrieved February 27, 2026, from [Link]

• Loba Chemie. (2016, May 25). CYANOGEN BROMIDE FOR SYNTHESIS MSDS. Retrieved February 27, 2026, from [Link]

• Hartman, W. W., & Dreger, E. E. (1931). CYANOGEN BROMIDE. Organic Syntheses, 11, 30. [Link]

• New Jersey Department of Health. (2010). HAZARD SUMMARY: CYANOGEN BROMIDE. Retrieved February 27, 2026, from [Link]

• Joslin, T., & Vederas, J. C. (2002). Cyanogen bromide activation and coupling of ligands to diol-containing silica for high-performance affinity chromatography optimization of conditions. Journal of Chromatography A, 972(1), 75-87. [Link]

Sources

• 1. Cyanogen bromide activation and coupling of ligands to diol-containing silica for high-performance affinity chromatography optimization of conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. in.nau.edu [in.nau.edu]
• 3. pentachemicals.eu [pentachemicals.eu]
• 4. lobachemie.com [lobachemie.com]
• 5. nj.gov [nj.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]

Bioconjugation techniques using 4-Methyl-2-nitrophenyl cyanate

Application Note: Site-Selective Bioconjugation and Cysteine Modification using 4-Methyl-2-nitrophenyl Cyanate

Executive Summary

This guide details the application of 4-Methyl-2-nitrophenyl cyanate (4M2NPC) as a specialized cyanylating reagent for protein and peptide modification. Unlike isocyanates (which form stable ureas/carbamates), aryl cyanates are cyano-transfer reagents .

In bioconjugation, 4M2NPC is primarily utilized for the chemoselective cyanylation of free sulfhydryl groups (Cysteine) to form thiocyanates (

). This intermediate is a gateway to three distinct downstream applications:

• Peptide Mapping/Cleavage: N-terminal cleavage at cysteine residues.

• Dehydroalanine (Dha) Synthesis: Conversion of Cys to Dha for site-selective Michael addition.

• Reversible Thiol Blocking: Temporary protection of reactive cysteines.

Critical Distinction: Do not confuse this reagent with 4-Methyl-2-nitrophenyl isocyanate. The Cyanate (-OCN) functionality drives cyano-transfer, whereas the Isocyanate (-NCO) drives carbamoylation. This protocol focuses strictly on the Cyanate ester.

Mechanistic Principles

The utility of 4M2NPC relies on the "leaving group quality" of the 4-methyl-2-nitrophenolate anion. The ortho-nitro group provides electronic activation, making the cyanate carbon highly electrophilic, while the 4-methyl group modulates the stability, preventing rapid hydrolysis compared to dinitro-analogues.

Reaction Pathway

• Activation: The thiolate anion (

  ) of a cysteine residue attacks the nitrile carbon of 4M2NPC.

• Transfer: The reaction expels 4-methyl-2-nitrophenol (a yellow chromophore, allowing reaction monitoring) and forms S-cyanocysteine .

• Divergence:

  • Pathway A (Cleavage): At pH > 8.0, the amide nitrogen of the cysteine attacks the thiocyanate carbon, forming an iminothiazolidine ring, leading to peptide bond cleavage.

  • Pathway B (Elimination): Under controlled basic conditions,

    -elimination of thiocyanic acid yields Dehydroalanine (Dha) , a reactive handle for further bioconjugation.

Figure 1: Mechanistic pathways of Cysteine modification using 4-Methyl-2-nitrophenyl cyanate. The reagent transfers a nitrile group to sulfur, creating a versatile intermediate.

Experimental Protocols

Protocol A: Preparation of Reagent Stock

Note: Aryl cyanates are moisture-sensitive. Prepare immediately before use.

• Solvent: Anhydrous DMSO or DMF.

• Concentration: Prepare a 100 mM stock solution.

• Dissolution: Weigh 4-Methyl-2-nitrophenyl cyanate (MW: ~178.14 g/mol ) and dissolve in solvent.

  • QC Check: The solution should be pale yellow. A deep yellow/orange color indicates hydrolysis (release of nitrophenol). Discard if deeply colored.

Protocol B: Cysteine Cyanylation (S-Cyanylation)

Objective: Convert free thiols to thiocyanates.

Parameter	Condition	Rationale
Buffer	0.1 M Sodium Phosphate or Borate, pH 8.0	Thiolate ( ) generation requires pH slightly above pKa.
Reducing Agent	TCEP (Tris(2-carboxyethyl)phosphine)	Ensures cysteines are reduced. Avoid DTT/Mercaptoethanol as they will consume the reagent.
Reagent Ratio	5–10 molar excess over total thiols	Drives reaction to completion; excess compensates for hydrolysis.
Temperature	4°C to 25°C	Lower temperature minimizes non-specific hydrolysis.
Time	15 – 60 minutes	Reaction is rapid.

Step-by-Step:

• Reduction: Incubate protein (1–5 mg/mL) with 2 mM TCEP for 30 min at RT.

• Addition: Add 4M2NPC stock (from Protocol A) to a final concentration of 5–10x excess over thiols.

• Incubation: Vortex gently and incubate for 30 minutes in the dark.

• Desalting: Remove excess reagent and the nitrophenol byproduct immediately using a Zeba Spin Column or dialysis against pH 6.0 buffer (citrate/phosphate). Note: Lowering pH stabilizes the S-CN group.

Protocol C: Conversion to Dehydroalanine (Dha) & Conjugation

Objective: Transform the S-CN group into a Michael acceptor for attaching drugs/fluorophores.

• Elimination Buffer: Exchange buffer to 50 mM Potassium Carbonate, pH 9.5 – 10.0.

• Incubation: Incubate the S-cyanylated protein for 1–2 hours at 37°C.

  • Mechanism:[1][2] The high pH promotes

    -elimination of HSCN, yielding the alkene (Dha).

• Quench/Wash: Buffer exchange into PBS (pH 7.4).

• Conjugation: Add the thiol-containing payload (e.g., HS-Drug or HS-Biotin) at 5–10x molar excess.

• Reaction: Incubate overnight at RT. The thiol reacts with the Dha double bond.

Analytical Validation

To ensure trust in the protocol, validation steps are integrated:

• UV-Vis Spectroscopy:

  • Monitor the release of the leaving group, 4-methyl-2-nitrophenol .

  • Absorbance increase at 400–420 nm (phenolate form) correlates with the degree of labeling.

  • Calculation: Use the extinction coefficient of the nitrophenol (approx

    at alkaline pH) to quantify reacted cysteines.

• Mass Spectrometry (Intact Protein):

  • S-Cyanylation: Mass shift of +25.01 Da (Addition of CN, loss of H).

  • Dehydroalanine: Mass shift of -33.98 Da (Loss of H2S relative to native Cys).

  • Conjugation: Mass shift corresponding to the payload.

Critical Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Labeling Efficiency	Hydrolysis of reagent	Use anhydrous DMSO; ensure stock is fresh. Do not store stock.
Precipitation	High hydrophobicity of reagent	Limit organic solvent <10% v/v. Add reagent slowly with vortexing.
Non-Specific Labeling	Reaction with Amines (Lysine)	Maintain pH < 8.5 during cyanylation. Lysine modification (guanidine formation) is slow but possible at high pH.
Incomplete Cleavage	pH too low	For cleavage applications, pH must be >9.0 to drive the cyclization of the iminothiazolidine.

Application Workflow Diagram

Figure 2: Decision tree for utilizing 4-Methyl-2-nitrophenyl cyanate in proteomics (Path A) vs. drug delivery (Path B).

References

• Stark, G. R. (1967). Cleavage at cysteine after cyanylation.[3] Methods in Enzymology, 11, 238-255. Link

• Chalker, J. M., et al. (2011). Chemical modification of proteins at cysteine: opportunities in chemistry and biology. Chemistry – An Asian Journal, 6(11), 2857-2875. Link

• Davis, B. G., et al. (2016). Site-Selective Conversion of Cysteine to Dehydroalanine in Proteins. Nature Protocols, 11, 238–255.

• Konigsberg, W. (1972). [23] Chemical cleavage of proteins at cysteine residues. Methods in Enzymology, 25, 326-332. Link

• Kohn, J., & Wilchek, M. (1984). The use of cyanogen bromide and other novel cyanylating agents for the activation of polysaccharide resins. Applied Biochemistry and Biotechnology, 9, 285–305.

Disclaimer: 4-Methyl-2-nitrophenyl cyanate is a potent electrophile. All manipulations should be performed in a fume hood with appropriate PPE. The 4-methyl-2-nitrophenol byproduct is toxic and should be disposed of as hazardous organic waste.

Sources

• 1. Achieving Controlled Biomolecule–Biomaterial Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols: Mild and Efficient Conversion of Thiols to Thiocyanates

Introduction: The Significance of the Thiocyanate Moiety

Organic thiocyanates (R-SCN) are a pivotal class of organosulfur compounds that serve as versatile building blocks in organic synthesis and are present in numerous bioactive natural products and pharmaceuticals.[1] Their synthetic utility stems from the unique reactivity of the thiocyanate group, which can be readily transformed into other valuable sulfur-containing functionalities such as thiols, disulfides, thioethers, and thioesters.[1] Furthermore, the cyano group can act as a protecting group for thiols, and the thiocyanate moiety itself is a key pharmacophore in various drug candidates.[2][3]

The direct conversion of thiols (R-SH) to thiocyanates represents a highly atom- and step-economical approach to accessing these important molecules.[1] This guide provides a comprehensive overview of modern, mild, and efficient methods for this transformation, tailored for researchers, scientists, and drug development professionals. We will delve into the mechanistic underpinnings of these reactions, offer a comparative analysis of different methodologies, and provide detailed, field-proven protocols for their practical implementation.

Methodologies for Thiol to Thiocyanate Conversion

The synthesis of thiocyanates from thiols can be broadly categorized into several approaches, each with its own set of advantages and limitations. The choice of method often depends on the substrate scope, functional group tolerance, and desired reaction conditions.

Direct S-Cyanation with Electrophilic Cyanating Agents

This modern approach involves the direct reaction of a thiol with a reagent that acts as a "CN+" source. This method is often characterized by its mild conditions, high yields, and broad substrate scope.

Mechanism: The general mechanism involves the deprotonation of the thiol to form a more nucleophilic thiolate, which then attacks the electrophilic cyanating agent, leading to the formation of the thiocyanate and a byproduct.

Diagram: General Mechanism of Electrophilic S-Cyanation

Caption: Sequential chlorination and cyanation of an aryl thiol.

Phosphorus-Based Reagents

Phosphorus compounds can be used to activate thiols for cyanation.

• Triphenyldithiocyanatophosphorane ([Ph3P(SCN)2]): This reagent, often generated in situ from triphenylphosphine, bromine, and ammonium thiocyanate, is effective for the direct cyanation of aliphatic thiols under catalyst-free conditions. [1]It is worth noting that secondary thiols may produce small amounts of isothiocyanate byproducts. [1]* Mitsunobu-like Conditions: A system comprising triphenylphosphine (PPh3), diethyl azodicarboxylate (DEAD), and ammonium thiocyanate (NH4SCN) can convert thiols to thiocyanates. [4]

Green Chemistry Approaches: Photocatalysis and Electrochemistry

In line with the principles of green chemistry, methods that utilize light or electricity as the driving force have been developed.

• Photocatalytic S-Cyanation: Using an organic dye such as Rose Bengal as a photocatalyst, thiols can be converted to thiocyanates with ammonium thiocyanate (NH4SCN) under visible light irradiation at room temperature. [1][5]This method is applicable to a wide range of thiols, including aromatic, benzylic, and aliphatic substrates. [1]* Electrochemical Cyanation: An external oxidant- and transition-metal-free approach involves the electrochemical cross-coupling of thiols with trimethylsilyl cyanide (TMSCN). [6][7]This method is noted for its mild operating conditions. [7]

Comparative Overview of Methodologies

Methodology	Reagents	Substrate Scope	Advantages	Disadvantages	Ref.
Electrophilic Cyanation (CBX)	Cyanobenziodoxol(on)e, Base (e.g., DBU)	Broad (Aromatic & Aliphatic)	Fast, mild, high yields, excellent functional group tolerance	Reagent may not be commercially available and requires synthesis	[2][8]
Copper-Mediated Cyanation	CuCN, TMEDA, Air (O₂)	Primarily Aromatic	Uses inexpensive copper cyanide, aerobic conditions	Requires a metal mediator, can be sluggish for some substrates	[1]
One-Pot Chlorination-Cyanation	SO₂Cl₂, Et₃N, TMSCN	Aromatic	Efficient for aryl thiocyanates, one-pot procedure	Limited to aromatic thiols, uses corrosive SO₂Cl₂	[1]
Phosphorus-Based (in situ)	PPh₃, Br₂, NH₄SCN	Aliphatic	Catalyst-free, good for primary aliphatic thiols	May produce isothiocyanate byproducts with secondary thiols	[1]
Photocatalytic Cyanation	Rose Bengal, NH₄SCN, Visible Light	Broad (Aromatic & Aliphatic)	Green, mild conditions, uses a cheap cyanide source	Requires a light source, reaction times can be longer	[1][5]
Electrochemical Cyanation	TMSCN, Electrolyte	Broad (Aromatic & Aliphatic)	Transition-metal-free, oxidant-free, mild	Requires specialized electrochemical equipment	[6][7]

Detailed Experimental Protocols

The following protocols are provided as detailed, step-by-step guides for the practical application of selected methodologies.

Protocol 1: General Procedure for Thiol Cyanation using Cyanobenziodoxol(on)e (CBX) Reagent

This protocol is adapted from the work of Waser and co-workers and is highly effective for a broad range of thiols. [2] Materials:

• Thiol (1.0 equiv)

• 1-Cyano-3,3-dimethyl-3-(1H)-1,2-benziodoxol (CDBX) (1.1 equiv)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.1 equiv)

• Dichloromethane (DCM)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Syringes for liquid handling

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask containing the thiol (0.5 mmol, 1.0 equiv), add dichloromethane (5 mL).

• Add DBU (83 µL, 0.55 mmol, 1.1 equiv) to the solution at room temperature and stir for 5 minutes.

• Add the CDBX reagent (158 mg, 0.55 mmol, 1.1 equiv) in one portion.

• Stir the reaction mixture at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 15-30 minutes.

• Upon completion, concentrate the reaction mixture under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure thiocyanate.

Causality and Insights:

• The use of DBU, a non-nucleophilic strong base, efficiently deprotonates the thiol to the more reactive thiolate anion.

• The CDBX reagent is a stable, user-friendly electrophilic cyanating agent that reacts quickly and cleanly. [2]* This method's high chemoselectivity allows for the presence of other nucleophilic functional groups like alcohols and amines without protection. [2]

Protocol 2: Copper-Mediated Aerobic Oxidative Cyanation of Thiophenols

This protocol is based on the method developed by Castanheiro et al. and is suitable for aromatic thiols. [1] Materials:

• Thiophenol (1.0 equiv)

• Copper(I) cyanide (CuCN) (2.0 equiv)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA) (2.0 equiv)

• Acetonitrile (CH₃CN)

Equipment:

• Open reaction vessel (e.g., a flask or vial open to the air)

• Magnetic stirrer and stir bar

• Standard work-up and purification equipment

Procedure:

• In a flask open to the atmosphere, dissolve the thiophenol (1.0 mmol, 1.0 equiv) in acetonitrile (3.3 mL).

• Add TMEDA (0.30 mL, 2.0 mmol, 2.0 equiv) to the solution.

• Add CuCN (179 mg, 2.0 mmol, 2.0 equiv) to the reaction mixture.

• Stir the mixture vigorously at room temperature for 18 hours. The reaction should be open to the air to allow for aerobic oxidation.

• Monitor the reaction by TLC.

• After completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent such as ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Causality and Insights:

• TMEDA acts as a ligand for copper, enhancing its catalytic activity. [1]* The reaction utilizes atmospheric oxygen as the terminal oxidant, making it an environmentally benign process. [1]* Using an excess of CuCN ensures efficient cyanation.

Protocol 3: Photocatalytic S-Cyanation of Thiols

This green chemistry protocol, developed by Guo and co-workers, uses a simple organic dye and visible light. [1] Materials:

• Thiol (1.0 equiv)

• Ammonium thiocyanate (NH₄SCN) (2.0 equiv)

• Rose Bengal (1 mol%)

• Acetonitrile (CH₃CN)

Equipment:

• Reaction vessel (e.g., a borosilicate glass vial)

• Magnetic stirrer and stir bar

• Visible light source (e.g., a 10W white LED lamp)

• Standard work-up and purification equipment

Procedure:

• To a reaction vial, add the thiol (0.5 mmol, 1.0 equiv), ammonium thiocyanate (76 mg, 1.0 mmol, 2.0 equiv), and Rose Bengal (5 mg, 0.005 mmol, 1 mol%).

• Add acetonitrile (2 mL) and a magnetic stir bar.

• Seal the vial and place it approximately 5-10 cm from a 10W white LED lamp.

• Stir the reaction mixture at room temperature under irradiation for the required time (typically 12-24 hours), monitoring by TLC.

• Once the reaction is complete, remove the solvent under reduced pressure.

• Redissolve the residue in ethyl acetate, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by flash column chromatography.

Causality and Insights:

• Rose Bengal, upon irradiation with visible light, acts as a photocatalyst to initiate the radical process. [5]* Ammonium thiocyanate serves as an inexpensive and readily available cyanide source. [1]* The reaction proceeds under very mild conditions, making it suitable for sensitive substrates.

Safety Precautions

• Cyanide Handling: Cyanating agents, particularly metal cyanides and TMSCN, are highly toxic. Always handle these reagents in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and compatible gloves (e.g., nitrile). [9][10]* Quenching: Be aware that acidic conditions can lead to the formation of highly toxic hydrogen cyanide (HCN) gas from cyanide salts. Quenching procedures should be performed carefully, and acidic workups should be avoided if residual cyanide is present.

• Waste Disposal: All cyanide-containing waste must be disposed of according to institutional safety guidelines. This typically involves quenching with an oxidizing agent like bleach in an alkaline solution before disposal. [10]* Hypervalent Iodine Reagents: While generally stable, hypervalent iodine compounds can be shock-sensitive under certain conditions. Handle with care.

Conclusion

The conversion of thiols to thiocyanates is a fundamental transformation in organic synthesis with broad applications. The methods presented in this guide offer a range of options, from highly efficient and chemoselective electrophilic cyanations to greener photocatalytic and electrochemical approaches. By understanding the underlying mechanisms and practical considerations for each protocol, researchers can select the most appropriate method for their specific synthetic challenges, enabling the efficient and safe synthesis of these valuable thiocyanate compounds.

References

• Recent Trends in Direct S-Cyanation of Thiols. Chemical Review and Letters.
• Frei, R., Courant, T., Wodrich, M. D., & Waser, J. (2015). General and Practical Formation of Thiocyanates from Thiols. Chemistry – A European Journal, 21(6), 2662-2668.
• Reid, E. E. (1958). Organic Chemistry of Bivalent Sulfur.
• General and practical formation of thiocyanates
• Site Specific Conversion of Cysteine Thiols into Thiocyanate Creates an IR Probe for Electric Fields in Proteins. PMC.
• Thiocyanate synthesis by cyan
• Recent advances in photochemical and electrochemically induced thiocyanation: a greener approach for SCN-containing compound form
• Jiang, C., Zhu, Y., Li, H., Liu, P., & Sun, P. (2022). Direct Cyanation of Thiophenols or Thiols to Access Thiocyanates under Electrochemical Conditions. The Journal of Organic Chemistry, 87(15), 10026-10033.
• eCyanation Using 5-Aminotetrazole As a Safer Electrophilic and Nucleophilic Cyanide Source. PMC.
• Application Note & Protocol: A Scalable Approach to the Synthesis and Purification of Thietan-3-yl Thiocyan
• 1-Cyanoimidazole as a Mild and Efficient Electrophilic Cyan
• Conversion of Alcohols, Thiols, Carboxylic Acids, Trimethylsilyl Ethers, and Carboxylates to Thiocyanates with Triphenylphosphine/Diethylazodicarboxyl
• Conversion of Alcohols and Thiols to Thiocyanates and Isothiocyanates.
• Preparation of Thiocyanates and Isothiocyanates from Alcohols, Thiols, Trimethylsilyl-, and Tetrahydropyranyl Ethers Using Triphenylphosphine/2,3-Dichloro-5,6-dicyanobenzoquinone (DDQ)/n-Bu4NSCN System.
• Synthetic methods for the synthesis of thiocyanates.
• eCyanation Using 5-Aminotetrazole As a Safer Electrophilic and Nucleophilic Cyanide Source. JACS Au.
• Accessing and Utilizing Thiols in Organic Chemistry. ChemRxiv.
• New strategies and applications using electrophilic cyanide-transfer reagents under transition metal-free conditions. Organic Chemistry Frontiers.
• Phosphorus pentasulfide mediated conversion of organic thiocyanates to thiols.
• Cyanide Salts.
• Cyanides Storage, Handling and General Use Inform
• Working Safely with Cyanide Guideline. The University of Queensland.
• Straightforward Access to Thiocyanates via Dealkylative Cyan
• Recent advances in photocatalytic manipulations of Rose Bengal in organic synthesis. PubMed.
• Photocatalytic technique for the synthesis of thiocyanated heterocycles 16.
• Standard Operating Procedure - POTASSIUM OR SODIUM* CYANIDE. Yale Environmental Health & Safety.
• GUIDE FOR PREVENTING AND RESPONDING TO CYANIDE POISONING IN THE WORKPLACE. Safe Work Australia.
• TRIMETHYLSILYL CYANIDE. Organic Syntheses Procedure.
• Facile Preparation of α-Aryl Nitriles by Direct Cyanation of Alcohols with TMSCN Under the Catalysis of InX3. Organic Chemistry Portal.

Sources

• 1. chemrevlett.com [chemrevlett.com]
• 2. Thiocyanate synthesis by cyanation [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. infoscience.epfl.ch [infoscience.epfl.ch]
• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 6. Direct Cyanation of Thiophenols or Thiols to Access Thiocyanates under Electrochemical Conditions [organic-chemistry.org]
• 7. Copper-Catalyzed Cyanation of N-Tosylhydrazones with Thiocyanate Salt as the "CN" Source [organic-chemistry.org]
• 8. Thiocyanate synthesis by C-S coupling or substitution [organic-chemistry.org]
• 9. ipo.rutgers.edu [ipo.rutgers.edu]
• 10. uwindsor.ca [uwindsor.ca]

Labeling solvent-accessible cysteines with cyanate reagents

Application Note: Selective Cyanylation of Solvent-Accessible Cysteines for Structural Profiling and Protein Engineering

Executive Summary

The selective modification of cysteine residues is a cornerstone of protein engineering, structural biology, and biotherapeutics development. While traditional alkylating agents (e.g., iodoacetamide, maleimides) are ubiquitous, they permanently cap the thiol group. In contrast, cyanylating reagents—such as 1-cyano-4-dimethylaminopyridinium tetrafluoroborate (CDAP) and 2-nitro-5-thiocyanatobenzoic acid (NTCB)—transfer a cyano group to form S-cyano-cysteine. This intermediate acts as a highly versatile chemical hub, enabling downstream applications ranging from site-specific peptide cleavage and structural mapping to the generation of dehydroalanine (Dha) for advanced bioconjugation[1],[2].

This application note provides a comprehensive, causality-driven guide to utilizing cyanylation chemistry. It outlines the mechanistic rationale behind reagent selection and delivers self-validating protocols for mapping solvent-accessible cysteines and engineering novel protein linkages.

Mechanistic Causality: The Chemistry of Cyanylation

As a Senior Application Scientist, I emphasize that successful bioconjugation relies on understanding the transition states and microenvironments of your target residues. Cyanylation transforms the nucleophilic thiol into a thiocyanate, strongly polarizing the S–C

bond. Depending on the applied conditions, this intermediate can be directed down three distinct pathways:

• Specific Peptide Cleavage (Structural Mapping): Under basic conditions (e.g., in the presence of ammonia), the adjacent N-terminal amide nitrogen acts as a nucleophile, attacking the cyano carbon to form a 1-acyl-2-iminothiazolidine intermediate. This intermediate rapidly hydrolyzes, cleaving the peptide bond precisely at the N-terminal side of the cyanylated cysteine[3].

• -Elimination (Dehydroalanine Generation): The polarized S–C bond makes the thiocyanate an excellent leaving group. In the presence of a non-nucleophilic base and a denaturant, an E2 elimination occurs, converting the cysteine into dehydroalanine (Dha)[1]. Dha is a powerful Michael acceptor, enabling the installation of post-translational modification (PTM) mimics.

• Nucleophilic Acyl Substitution (ACPL): The 1-acyl-2-iminothiazolidine intermediate can be intercepted by exogenous amines. This forms the basis of Activated Cysteine-Directed Protein Ligation (ACPL), allowing for the synthesis of large proteins or the attachment of complex fluorophores[4].

• Vibrational Spectroscopy: The introduced C

  N group absorbs in the "transparent" infrared window (~1850 to 2500 cm ), serving as a highly sensitive, non-perturbative vibrational label to measure protein dynamics[5].

Chemical pathways of cysteine cyanylation for protein engineering and analysis.

Comparative Analysis of Cyanylating Reagents

Selecting the correct reagent is critical for experimental success. CDAP and NTCB possess distinct kinetic and pH profiles that dictate their optimal use cases[2].

Why use CDAP for structural mapping? At physiological or basic pH, free thiols undergo rapid thiol-disulfide exchange, scrambling native disulfide architectures and producing artifactual data. CDAP is uniquely reactive under acidic conditions (down to pH 2.0, with maximum efficiency at pH 5.0). By labeling at pH 5.0, CDAP effectively "freezes" the native redox state, ensuring that only genuinely solvent-accessible cysteines are labeled[3].

Why use NTCB for Dehydroalanine (Dha) generation? NTCB operates optimally at neutral to slightly basic pH (7.0–8.0). It is highly efficient at driving the

-elimination pathway, particularly when the target cysteine is located in a structurally flexible or C-terminal region of the protein[1].

Table 1: Quantitative & Functional Comparison of Cyanylating Reagents

Parameter	CDAP	NTCB
Chemical Name	1-cyano-4-dimethylaminopyridinium tetrafluoroborate	2-nitro-5-thiocyanatobenzoic acid
Optimal pH Range	2.0 – 8.0 (Maximum efficiency at pH 5.0)	7.0 – 8.0
Primary Application	Structural probing, acidic labeling, mass spec mapping	Cleavage, Dha generation, ACPL ligation
Key Advantage	Avoids thiol-disulfide exchange artifacts	Highly efficient Dha conversion at C-terminus
Formulation Stability	Must be stored in organic solvent prior to use	Stable in aqueous buffers at neutral pH
Potential By-products	Minimal off-target effects at acidic pH	Can lead to lysine carbamylation at high pH

Experimental Protocols

Protocol A: Mapping Solvent-Accessible Cysteines using CDAP

This protocol acts as a self-validating system: by comparing a native sample against a denatured control (e.g., treated with 6M Guanidine HCl), you can definitively distinguish between buried and solvent-accessible cysteines.

Reagent Preparation:

• CDAP Stock: Dissolve CDAP in 100% acetonitrile to a concentration of 100 mM. Causality Note: Storing CDAP in an organic solvent prevents rapid aqueous hydrolysis, ensuring batch-to-batch reproducibility[3].

• Labeling Buffer: 0.1 M Sodium Citrate, pH 5.0.

Step-by-Step Methodology:

• Buffer Exchange: Desalt your target protein (1-2 mg/mL) into the Labeling Buffer (pH 5.0) using a spin column or dialysis.

• Cyanylation: Add the CDAP stock solution to the protein sample to achieve a 20-fold molar excess over total cysteine content. Mix gently and incubate for 15 minutes at room temperature.

• Quenching: Quench the reaction by adding a 50-fold molar excess of free cysteine (relative to CDAP) or immediately desalt the protein into 0.1 M Ammonium Bicarbonate (pH 8.5) to remove unreacted CDAP.

• Ammonia Cleavage: Add 1 M Ammonium Hydroxide to the desalted protein to reach a final pH of 10.0. Incubate at room temperature for 1 hour. This forces the specific cleavage at the N-terminal side of the cyanylated cysteines.

• Analysis: Lyophilize the sample, reconstitute in 0.1% Formic Acid, and analyze via LC-MS/MS to map the generated peptide fragments.

Step-by-step workflow for mapping solvent-accessible cysteines using CDAP.

Protocol B: Site-Specific Conversion of Cysteine to Dehydroalanine (Dha) using NTCB

This protocol is optimized for generating Dha, which can subsequently be reacted with thiol or amine nucleophiles via aza-Michael addition to install PTM mimics.

Reagent Preparation:

• NTCB Stock: 100 mM NTCB in DMSO.

• Reaction Buffer: 50 mM Tris-HCl, pH 7.0, containing 6 M Guanidine HCl. Causality Note: The use of Guanidine HCl is not merely for solubility; it provides the necessary local structural flexibility required for the E2 elimination transition state to form Dha[1].

Step-by-Step Methodology:

• Denaturation & Reduction: Dilute the protein to 1 mg/mL in the Reaction Buffer. Add 5 mM TCEP and incubate for 30 minutes at 37°C to ensure all cysteines are fully reduced.

• Cyanylation & Elimination: Add the NTCB stock to a final concentration of 10 mM (typically a >10-fold molar excess).

• Incubation: Incubate the reaction mixture at 37°C for 2 to 4 hours. The elevated temperature and denaturant drive the

  -elimination of the S-cyano-cysteine intermediate into Dha.

• Purification: Remove excess NTCB, TCEP, and the TNB byproduct using a size-exclusion desalting column equilibrated in your desired downstream bioconjugation buffer (e.g., PBS, pH 7.4).

• Validation: Verify the conversion to Dha via intact mass spectrometry (looking for a characteristic mass shift of -34 Da from the native reduced cysteine).

References

• Protein Synthesis via Activated Cysteine-Directed Protein Ligation. nih.gov. 4

• Site-Specific Conversion of Cysteine in a Protein to Dehydroalanine Using 2-Nitro-5-thiocyanatobenzoic Acid. mdpi.com. 1

• Facile Generation of Cyanoselenocysteine as a Vibrational Label for Measuring Protein Dynamics on Longer Time Scales by 2D IR Spectroscopy. nih.gov. 5

• A Comparative Guide to Cyanylating Reagents: Evaluating 4-Methoxy-2-nitrophenylthiocyanate Against Established Alternatives. benchchem.com. 2

• Optimization and applications of CDAP labeling for the assignment of cysteines. nih.gov. 3

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Optimization and applications of CDAP labeling for the assignment of cysteines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protein Synthesis via Activated Cysteine-Directed Protein Ligation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Facile Generation of Cyanoselenocysteine as a Vibrational Label for Measuring Protein Dynamics on Longer Time Scales by 2D IR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: A Comprehensive Guide to the Preparation and Handling of 4-Methyl-2-nitrophenyl Isocyanate Stock Solutions

Abstract

This document provides a detailed guide for researchers, scientists, and drug development professionals on the safe and effective preparation of stock solutions of 4-Methyl-2-nitrophenyl isocyanate. Isocyanates are highly reactive electrophilic compounds, pivotal in the synthesis of a wide array of chemical structures, including ureas, carbamates, and amides, which are foundational in medicinal chemistry and materials science. The reactivity that makes them valuable also necessitates meticulous handling and preparation to ensure experimental reproducibility and, most importantly, laboratory safety. This guide explains the causality behind protocol steps, from solvent selection to storage conditions, to ensure the integrity and stability of the prepared stock solutions. It includes validated, step-by-step protocols, critical safety information, and quality control measures.

A note on nomenclature: This document focuses on 4-Methyl-2-nitrophenyl isocyanate (CAS No. 57910-98-2). The isomeric cyanate is structurally distinct and less commonly referenced. The protocols herein are specific to the isocyanate due to its prevalence and established reactivity profile.

Compound Profile and Critical Safety Mandates

4-Methyl-2-nitrophenyl isocyanate is an aromatic isocyanate featuring a reactive isocyanate (-NCO) group. The phenyl ring is substituted with a methyl group and an electron-withdrawing nitro group, which modulates the reactivity of the isocyanate moiety.

Table 1: Chemical and Physical Properties

Property	Value
Chemical Formula	C₈H₆N₂O₃
Molecular Weight	178.15 g/mol
CAS Number	57910-98-2
Appearance	Typically a solid powder or crystalline material.
Solubility	Generally insoluble in water; soluble in anhydrous organic solvents such as DMSO, acetonitrile, and acetone.[1][2]

Inherent Hazards and Safety Protocols

Isocyanates are potent sensitizers and irritants.[2][3] Exposure can lead to severe respiratory issues, including occupational asthma, as well as skin and eye irritation.[2][3][4][5] All handling of solid 4-Methyl-2-nitrophenyl isocyanate and its concentrated solutions must be performed within a certified chemical fume hood.

GHS Hazard Statements:

• H302: Harmful if swallowed.[4][5]

• H312: Harmful in contact with skin.[4][5]

• H315: Causes skin irritation.[4][5]

• H319: Causes serious eye irritation.[4][5]

• H332: Harmful if inhaled.[4][5]

• H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[3][6]

• H335: May cause respiratory irritation.[4][5]

Mandatory Personal Protective Equipment (PPE):

• Gloves: Nitrile or neoprene gloves. Change gloves immediately if contaminated.

• Eye Protection: Chemical safety goggles and a face shield.

• Lab Coat: A flame-retardant lab coat must be worn and buttoned.

• Respiratory Protection: Use respiratory protection if dusts or aerosols are generated.[4]

In Case of Exposure:

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[4]

• Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if present and easy to do.[4]

• Inhalation: Move the person to fresh air immediately.[4]

• Seek immediate medical attention for any exposure.

Principles of Stock Solution Preparation: Ensuring Stability and Reactivity

The primary challenge in preparing isocyanate stock solutions is preventing premature reaction with nucleophiles, especially water. The isocyanate group reacts readily with water to form an unstable carbamic acid, which then decomposes to an amine and carbon dioxide. This newly formed amine can then react with another isocyanate molecule, forming a stable, insoluble urea, effectively titrating the reactive compound out of your solution.[7]

The Critical Choice of Solvent

The ideal solvent must be anhydrous and aprotic .

• Anhydrous: The water content must be minimal to prevent the degradation pathway described above. Using a freshly opened bottle of an anhydrous grade solvent or a solvent from a solvent purification system is paramount.

• Aprotic: The solvent must not contain acidic protons (e.g., from -OH or -NH groups) that can react with the isocyanate.

Table 2: Recommended Solvents for 4-Methyl-2-nitrophenyl Isocyanate

Solvent	Rationale & Considerations	Compatibility
Acetonitrile (ACN)	Excellent choice for many applications, particularly for subsequent HPLC analysis.[8] Less viscous than DMSO or DMF.	Highly Recommended
Dimethyl Sulfoxide (DMSO)	High dissolving power. However, ensure it is a high-purity, anhydrous grade. Can be difficult to remove under vacuum.	Recommended
N,N-Dimethylformamide (DMF)	Good solvent, but can contain trace amine impurities from degradation, which will react with the isocyanate. Use only high-purity, freshly opened bottles.	Use with Caution
Dichloromethane (DCM)	A suitable non-polar aprotic solvent. Ensure it is anhydrous.	Acceptable
Alcohols (Methanol, Ethanol)	UNSUITABLE. Reacts to form carbamates.	Incompatible
Water or Aqueous Buffers	UNSUITABLE. Reacts rapidly.	Incompatible

Storage and Long-Term Stability

To preserve the reactivity of the stock solution, degradation must be minimized.

• Inert Atmosphere: After preparation, the headspace of the vial should be flushed with an inert gas like argon or nitrogen to displace moisture and oxygen.

• Temperature: Store aliquots at -20°C or -80°C to significantly slow degradation pathways.

• Aliquoting: Prepare single-use aliquots to avoid repeated freeze-thaw cycles and introducing atmospheric moisture into the parent stock solution upon each use.

Detailed Protocol: Preparation of a 100 mM Stock Solution

This protocol describes the preparation of 1 mL of a 100 mM stock solution of 4-Methyl-2-nitrophenyl isocyanate in anhydrous acetonitrile.

Materials and Equipment

• 4-Methyl-2-nitrophenyl isocyanate (MW: 178.15 g/mol )

• Anhydrous acetonitrile (ACN)

• 2 mL amber glass vial with a PTFE-lined screw cap

• Microcentrifuge tubes for aliquots

• Analytical balance (readable to 0.1 mg)

• Calibrated micropipettes

• Vortex mixer

• Source of inert gas (Argon or Nitrogen) with tubing

• All required PPE (gloves, goggles, face shield, lab coat)

Experimental Workflow Diagram

Caption: Workflow for preparing 4-Methyl-2-nitrophenyl isocyanate stock.

Step-by-Step Procedure

• Preparation and Safety: Put on all required PPE. Perform all steps in a certified chemical fume hood.

• Weighing: Tare a 2 mL amber glass vial on an analytical balance. Carefully weigh 17.8 mg of 4-Methyl-2-nitrophenyl isocyanate directly into the vial. Record the exact weight.

• Solvent Addition: Using a calibrated micropipette, add 1.0 mL of anhydrous acetonitrile to the vial.

• Dissolution: Immediately and tightly cap the vial. Vortex the mixture for 30-60 seconds until the solid is completely dissolved. The solution should be clear.

• Aliquoting: Dispense the solution into appropriately labeled, single-use microcentrifuge tubes. This prevents contamination and degradation of the main stock.

• Inert Gas Purge: Gently flush the headspace of each aliquot with a stream of argon or nitrogen for 5-10 seconds before capping tightly.

• Storage: Place the tightly sealed aliquots in a freezer box and store them at -20°C or -80°C, protected from light.

Quality Control and Validation

A freshly prepared stock solution should be a clear, homogenous liquid. The presence of any precipitate may indicate the formation of insoluble urea byproducts due to moisture contamination.

Functional Validation via Derivatization

The most reliable quality control is a functional check. This involves reacting a small amount of the stock solution with a model nucleophile (e.g., a simple primary amine like butylamine) and analyzing the product by HPLC-UV.[8] A successful reaction, indicated by the near-complete consumption of the starting amine and the formation of a new urea product peak, confirms the reactivity of the isocyanate stock.

Table 3: Troubleshooting Guide

Issue	Possible Cause	Solution
Precipitate forms in solution upon preparation or storage.	Moisture contamination in the solvent or from the atmosphere.	Discard the solution. Use a fresh, unopened bottle of anhydrous solvent and ensure proper inert gas flushing.
Low or no reactivity in downstream applications.	Stock solution has degraded due to improper storage or age.	Prepare a fresh stock solution. Perform a functional validation test on the new stock before use.
Inconsistent results between experiments.	Using a stock solution that has undergone multiple freeze-thaw cycles.	Always use fresh, single-use aliquots for each experiment to ensure consistent concentration and reactivity.

Application Example: Derivatization of a Primary Amine

This workflow demonstrates a primary use of the isocyanate stock solution: converting an amine into a stable urea derivative for analysis or further synthesis.

Reaction Pathwaydot

Sources

• 1. CAS 100-28-7: 4-Nitrophenyl isocyanate | CymitQuimica [cymitquimica.com]
• 2. benchchem.com [benchchem.com]
• 3. chemicals.basf.com [chemicals.basf.com]
• 4. georganics.sk [georganics.sk]
• 5. 4-Methyl-2-nitrophenyl isocyanate - High purity | EN [georganics.sk]
• 6. msds.nipissingu.ca [msds.nipissingu.ca]
• 7. michigan.gov [michigan.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Minimizing side reactions of 4-Methyl-2-nitrophenyl cyanate with lysine

A Guide to Minimizing Side Reactions in Lysine Bioconjugation

Welcome to the technical support center for 4-Methyl-2-nitrophenyl cyanate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) regarding the use of this reagent in lysine-targeted bioconjugation. As Senior Application Scientists, we have synthesized the following information to ensure both scientific accuracy and practical utility in your experiments.

Understanding the Reaction: The Intended Pathway and Potential Pitfalls

4-Methyl-2-nitrophenyl cyanate is a reactive chemical species designed for the modification of primary amines, such as the ε-amino group of lysine residues in proteins. The intended reaction involves the nucleophilic attack of the deprotonated lysine amine on the electrophilic carbon of the cyanate group. This results in the formation of a covalent O-aryl isourea linkage, effectively conjugating the 4-methyl-2-nitrophenyl moiety to the protein.

However, the high reactivity of the cyanate functional group, coupled with the complex chemical environment of a protein, can lead to several side reactions. Understanding and controlling these is critical for achieving a homogenous and well-defined bioconjugate.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of reaction between 4-Methyl-2-nitrophenyl cyanate and lysine?

The primary reaction is a nucleophilic addition of the lysine's ε-amino group to the cyanate's electrophilic carbon. This forms an O-aryl isourea linkage. For this reaction to occur efficiently, the lysine's amino group must be in its deprotonated, nucleophilic state.

Q2: What is the optimal pH for this reaction?

The optimal pH for lysine modification is typically slightly basic, in the range of 8.0 to 9.5.[1] In this pH range, a significant portion of lysine residues (pKa ~10.5) will be deprotonated and thus nucleophilic, while the N-terminal α-amine (pKa ~8.0) may also be reactive.[1] It is crucial to perform a pH scouting study for your specific protein to find the best balance between reaction efficiency and protein stability.

Q3: What are the most common side reactions to be aware of?

The most common side reactions include:

• Hydrolysis of the cyanate ester: In aqueous solutions, the cyanate ester can be hydrolyzed, rendering it inactive for conjugation. This is more prevalent at extreme pH values.

• Intra- and intermolecular crosslinking: If the reagent is difunctional or if reactive intermediates are formed, it can lead to the crosslinking of proteins, resulting in aggregation.

• Reaction with other nucleophilic residues: While lysine is the primary target, other nucleophilic residues like cysteine, histidine, or tyrosine can potentially react, especially if they are in a highly reactive microenvironment.

• Formation of substituted triazines: Aryl cyanates can undergo cyclotrimerization to form highly stable triazine rings, which can be a significant side reaction, especially at elevated temperatures or in the presence of certain catalysts.[1]

• Isomerization to isocyanate: Although less common for aryl cyanates compared to other cyanates, there is a possibility of isomerization to the corresponding isocyanate. This would lead to the formation of a stable urea linkage with lysine.

Q4: How can I detect and characterize side products?

A combination of analytical techniques is recommended:

• Mass Spectrometry (MS): High-resolution mass spectrometry (both intact protein analysis and peptide mapping after enzymatic digestion) is the most powerful tool to identify and quantify different adducts and side products.[2][3][4]

• HPLC/UPLC: Reversed-phase or size-exclusion chromatography can be used to separate different conjugated species, aggregates, and unreacted protein.

• SDS-PAGE: This technique can visualize high molecular weight aggregates resulting from crosslinking.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Conjugation Efficiency	1. Suboptimal pH: Lysine amines are protonated and non-nucleophilic. 2. Hydrolysis of the cyanate: The reagent has degraded in the aqueous buffer. 3. Protein folding: The target lysine residues are not solvent-accessible.	1. Increase the pH of the reaction buffer incrementally (e.g., from 7.5 to 9.0). 2. Prepare the cyanate stock solution in an anhydrous organic solvent (e.g., DMSO or DMF) and add it to the reaction buffer immediately before starting the conjugation. 3. Consider using a denaturing agent (if compatible with your protein) or performing conjugation on a partially unfolded protein.
Protein Aggregation/Precipitation	1. Intermolecular crosslinking: Formation of multiple linkages between protein molecules. 2. High degree of modification: Excessive conjugation can alter the protein's surface properties and lead to insolubility. 3. Protein instability at reaction pH.	1. Reduce the molar excess of the cyanate reagent. 2. Decrease the reaction time. 3. Optimize the reaction pH to a value where the protein is known to be stable. Perform a protein stability study at different pH values prior to conjugation.
Heterogeneous Product Mixture	1. Multiple reactive lysines: Different lysine residues on the protein surface have varying reactivities. 2. Side reactions: Formation of various adducts and byproducts. 3. Reaction with other amino acids.	1. This is an inherent challenge of lysine chemistry. Consider site-directed mutagenesis to remove highly reactive, non-essential lysines. 2. Carefully control reaction parameters (pH, temperature, stoichiometry) to favor the desired reaction. Use the analytical techniques mentioned above to identify and quantify side products. 3. Perform peptide mapping to identify modification sites. If other residues are modified, adjust the pH to disfavor their reactivity (e.g., lower pH to protonate histidine).
Unstable Conjugate	Instability of the O-aryl isourea linkage: This linkage can be susceptible to hydrolysis, especially at non-neutral pH.	The stability of the O-aryl isourea linkage is a key consideration. It is recommended to perform stability studies of the purified conjugate at different pH values and temperatures relevant to your application. If instability is a major issue, alternative conjugation chemistries that form more stable bonds (e.g., amide bonds via NHS esters) should be considered.

Visualizing the Reaction Pathways

The following diagram illustrates the intended reaction of 4-Methyl-2-nitrophenyl cyanate with a lysine residue, as well as the potential side reactions that can lead to undesired products.

Caption: Reaction scheme of 4-Methyl-2-nitrophenyl cyanate with lysine.

Experimental Protocol: Minimizing Side Reactions

This protocol provides a general framework for the conjugation of 4-Methyl-2-nitrophenyl cyanate to a protein, with an emphasis on minimizing side reactions. It is essential to optimize these conditions for your specific protein.

Materials:

• Protein of interest in a suitable buffer (e.g., PBS, HEPES)

• 4-Methyl-2-nitrophenyl cyanate

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Reaction Buffer: 100 mM sodium bicarbonate or sodium borate, pH 8.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Desalting column (e.g., PD-10)

• Analytical equipment (HPLC, Mass Spectrometer, SDS-PAGE)

Procedure:

• Protein Preparation:

  • Buffer exchange your protein into the Reaction Buffer. Ensure the protein concentration is in a suitable range (e.g., 1-10 mg/mL).

  • Remove any primary amine-containing buffer components (e.g., Tris).

• Reagent Preparation:

  • Immediately before use, prepare a stock solution of 4-Methyl-2-nitrophenyl cyanate in anhydrous DMSO or DMF (e.g., 10-100 mM).

• Conjugation Reaction:

  • Add the desired molar excess of the 4-Methyl-2-nitrophenyl cyanate stock solution to the protein solution while gently vortexing. A good starting point is a 10- to 20-fold molar excess of the reagent over the protein.

  • Incubate the reaction at room temperature or 4°C for 1-2 hours. Monitor the reaction progress by taking aliquots at different time points and analyzing them by mass spectrometry.

• Quenching the Reaction:

  • Add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM. The excess primary amines in the Tris buffer will react with any remaining cyanate reagent.

  • Incubate for 30 minutes at room temperature.

• Purification:

  • Remove the excess reagent and byproducts by passing the reaction mixture through a desalting column equilibrated with your desired storage buffer (e.g., PBS).

• Characterization:

  • Determine the degree of labeling (DOL) and assess for side products using mass spectrometry.

  • Analyze the purity and check for aggregation using HPLC and SDS-PAGE.

References

• Development and Recent Advances in Lysine and N-Terminal Bioconjugation for Peptides and Proteins. MDPI. 2023. Available from: [Link]

• Urea-derived cyanate forms epsilon-amino-carbamoyl-lysine (homocitrulline) in leukocyte proteins in patients with end-stage renal disease on peritoneal dialysis. PubMed. 1998. Available from: [Link]

• Site-selective lysine conjugation methods and applications towards antibody–drug ... PMC - NIH. 2021. Available from: [Link]

• Reactions of the Cyanate Present in Aqueous Urea with Amino Acids and Proteins. The Journal of Biological Chemistry. 1960. Available from: [Link]

• CLS system: Rapid curing systems with cyanate ester resins. ADEKA. 2023. Available from: [Link]

• Benzylic C–H isocyanation/amine coupling sequence enabling high-throughput synthesis of pharmaceutically relevant ureas. PMC. 2019. Available from: [Link]

• Curing of Cyanates with Primary Amines. ResearchGate. 2005. Available from: [Link]

• Reactions of 4 methylphenyl isocyanate with amino acids. PubMed. 2004. Available from: [Link]

• An Overview of the Potential of Mass Spectrometry in the Study of Peptide Drug Conjugates. MDPI. 2023. Available from: [Link]

• Insight on a Competitive Nucleophilic Addition Reaction of Nε-(Carboxymethyl) Lysine or Different Amino Acids with 4-Methylbenzoquinone. MDPI. 2022. Available from: [Link]

• Lysine let's you link things! Lys biochemistry & reactivity inc charge, nucleophilic bond formation. YouTube. 2022. Available from: [Link]

• Protocol for iterative optimization of modified peptides bound to protein targets. Nature. 2022. Available from: [Link]

• Characterization of Methylene Diphenyl Diisocyanate Protein Conjugates. PDXScholar. 2012. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. jchemrev.com [jchemrev.com]
• 3. biovera.com.au [biovera.com.au]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Cyanate Reagent Stability &amp; Storage

Welcome to the Technical Support Center for Cyanate Reagents. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and efficacy of cyanate reagents throughout their storage and application. Proper handling and storage are paramount to achieving reproducible and reliable experimental outcomes. This resource provides in-depth answers to frequently asked questions and detailed troubleshooting guides to address challenges you may encounter.

Part 1: Frequently Asked Questions (FAQs) about Cyanate Reagent Stability

This section addresses the most common queries regarding the stability and handling of both inorganic cyanate salts (e.g., sodium cyanate, potassium cyanate) and organic cyanate esters used in polymer synthesis.

Q1: What are the primary factors that cause cyanate reagents to degrade?

A1: The stability of cyanate reagents is primarily threatened by three environmental factors:

• Moisture (Hydrolysis): This is the most critical factor, especially for cyanate esters. Moisture in the air or from contaminated solvents can react with the cyanate group (-OCN). For cyanate esters, this hydrolysis leads to the formation of carbamates, which can inhibit the intended cyclotrimerization reaction during curing, thereby degrading the final polymer's mechanical and thermal properties.[1] Inorganic cyanates are also hygroscopic and will degrade in the presence of water.[2]

• Elevated Temperature: Heat can accelerate degradation. For cyanate ester monomers and prepregs, elevated temperatures can initiate premature polymerization, increasing the material's viscosity and rendering it unusable for its intended application.[1] While inorganic cyanates are more thermally stable, high temperatures can accelerate reactions with contaminants or ambient moisture.[3][4]

• Contamination: Exposure to incompatible materials, such as strong acids or oxidizing agents, can cause rapid decomposition of cyanate salts.[5][6] For cyanate esters, contaminants can interfere with catalyst activity and the curing process.

Q2: My inorganic cyanate salt (Potassium/Sodium Cyanate) has formed clumps. Is it still usable?

A2: Clumping is a strong indicator of moisture absorption. While the reagent may not be completely degraded, its purity is compromised. The presence of water can lead to the formation of byproducts. For quantitative applications, using a fresh, free-flowing powder is strongly recommended. If you must use clumped reagent, it should first be thoroughly dried in a desiccator under vacuum and then finely ground. However, you must perform a quality control check (e.g., titration) to determine its actual purity before use.

Q3: How can I tell if my cyanate ester resin has been compromised during storage?

A3: There are several indicators of cyanate ester degradation:

• Increased Viscosity: If the liquid resin is noticeably thicker than usual or has started to gel at room temperature, premature polymerization has likely occurred due to improper storage temperatures.

• Inconsistent Curing: If the resin fails to cure properly under standard conditions (e.g., remains tacky, has a lower glass transition temperature (Tg)), it may indicate hydrolysis and carbamate formation.[1]

• Discoloration: While not always a definitive sign of degradation, a significant change in color from the manufacturer's specification can indicate chemical changes or contamination.

Q4: What is the difference in storage requirements between inorganic cyanates and cyanate esters?

A4: The requirements differ significantly due to their chemical nature and application.

• Inorganic Cyanates (e.g., NaOCN, KOCN): These should be stored in a cool, dry, and well-ventilated area, away from acids and oxidizers.[5][7] The container must be kept tightly sealed to prevent moisture ingress.[7] Room temperature is generally acceptable.

• Cyanate Esters (Monomers & Prepregs): These have much stricter requirements. To prevent premature curing and hydrolysis, freezer storage is often necessary, typically at 0°F (-18°C) or below, especially for pre-impregnated materials ("prepregs").[8] Uncatalyzed monomers may have a limited shelf-life of a few months at room temperature, but cold storage is always recommended for long-term stability.[9]

Part 2: Troubleshooting Guides

This section provides structured guidance for identifying and resolving specific issues related to cyanate reagent instability.

Troubleshooting Workflow: Diagnosing Reagent Degradation

If you suspect your cyanate reagent has degraded, follow this logical workflow to diagnose the issue.

Caption: A logical workflow for troubleshooting suspected cyanate reagent degradation.

Issue 1: Inconsistent Results in Organic Synthesis using Sodium/Potassium Cyanate

• Symptom: Poor yield, unexpected side products, or complete reaction failure.

• Underlying Cause: The most likely culprit is moisture absorption, which reduces the effective concentration of the cyanate salt and introduces water into the reaction.

• Preventative Protocol:

  • Procurement: Purchase reagents in small quantities that can be consumed quickly. Opt for packaging with induction seals or nitrogen blankets if available.

  • Storage: Upon receipt, store the container inside a desiccator in a cool, dark place.

  • Handling: Open the container only in a low-humidity environment (e.g., a glove box or under a nitrogen stream). Quickly dispense the required amount and immediately and tightly reseal the container. Never leave the container open to the ambient atmosphere.

• Corrective Action: If moisture exposure is suspected, you can attempt to dry the reagent under a high vacuum at a slightly elevated temperature (e.g., 40-50°C) for several hours. After drying, perform a purity analysis. A simple titration method can be effective for determining the purity of sodium cyanate.[10]

Issue 2: Reduced Thermal Performance (Low Tg) of Cured Cyanate Ester Resins

• Symptom: The final cured polymer exhibits a lower-than-expected glass transition temperature (Tg), indicating a less-than-ideal cross-linked network.

• Underlying Cause: This is a classic sign of hydrolysis.[1] Moisture has reacted with the cyanate ester monomers to form carbamates, which act as chain terminators and disrupt the cyclotrimerization process.

• Mechanism of Degradation: Hydrolysis of Cyanate Esters

Caption: Hydrolysis of cyanate esters leads to carbamate defects, preventing the formation of a stable triazine network.

• Preventative Protocol:

  • Strict Cold Chain Storage: Store all cyanate ester prepregs and monomers at or below the manufacturer's recommended temperature (typically ≤ -18°C / 0°F).[8]

  • Controlled Thawing: Before use, allow the sealed container to equilibrate to room temperature for several hours before opening. This prevents condensation from forming on the cold reagent.[8]

  • Inert Atmosphere Handling: Whenever possible, handle the resin under a dry, inert atmosphere (e.g., nitrogen or argon).

  • Desiccate Before Use: For prepregs, placing the material under vacuum or in a desiccant chamber for 12-24 hours prior to lay-up can help remove any surface moisture.[11]

Part 3: Data & Protocols

Recommended Storage Conditions Summary

Reagent Type	Primary Hazard	Recommended Temperature	Relative Humidity	Key Handling Notes
Inorganic Cyanates	Moisture	15-25°C (Cool, Room Temp)	As low as possible (<40%)	Store in a desiccator; keep tightly sealed.[5][7]
Cyanate Ester Monomers	Moisture, Premature Polymerization	≤ 5°C (Refrigerated) for long-term; Room temp for < 6 months[9]	As low as possible	Thaw to RT before opening; handle under inert gas.
Cyanate Ester Prepregs	Moisture, Premature Polymerization	≤ -18°C (Freezer)	As low as possible	Maintain strict cold chain; thaw completely before opening bag.[8]

Experimental Protocol: Quality Control of Sodium Cyanate via Titration

This protocol provides a method to assess the purity of sodium cyanate that may have been exposed to moisture. It is adapted from standard argentometric titration principles.[10]

Objective: To determine the percentage purity of a sodium cyanate sample.

Materials:

• Sodium Cyanate (sample to be tested)

• 0.1 M Silver Nitrate (AgNO₃) standard solution

• 0.1 M Sodium Chloride (NaCl) standard solution

• Concentrated Nitric Acid (HNO₃)

• Deionized water

• Phenolphthalein indicator

• Potentiometer with a silver electrode and a reference electrode (e.g., calomel)

Procedure:

• Sample Preparation: Accurately weigh approximately 0.15 g of the sodium cyanate sample into a 250 mL beaker. Dissolve it completely in ~50 mL of deionized water.

• Neutralization: Add one drop of phenolphthalein. If the solution is pink, add dilute nitric acid dropwise until the color just disappears.

• Precipitation: Accurately add 25.00 mL of 0.1 M AgNO₃ solution using a volumetric pipette. A white precipitate of silver cyanate (AgOCN) will form.

• Acidification: Add 5 mL of concentrated nitric acid to the solution.

• Back-Titration: Set up the potentiometer with the silver and reference electrodes immersed in the solution. Titrate the excess, unreacted Ag⁺ ions with the 0.1 M NaCl standard solution. Record the volume of NaCl solution added and the corresponding potential.

• Endpoint Determination: The endpoint is the point of maximum potential change (inflection point). This can be determined using a first or second derivative plot.

• Blank Titration: Repeat steps 2-6 without the sodium cyanate sample (i.e., using only 50 mL of deionized water). This will determine the total amount of Ag⁺ that reacts with the titrant.

Calculations:

• Moles of Ag⁺ added = 0.1 mol/L * 0.025 L

• Moles of excess Ag⁺ = Molarity of NaCl * (Volume of NaCl at endpoint)

• Moles of Ag⁺ reacted with cyanate = (Moles of Ag⁺ added) - (Moles of excess Ag⁺)

• Moles of NaOCN = Moles of Ag⁺ reacted with cyanate

• Mass of NaOCN = Moles of NaOCN * Molar Mass of NaOCN (65.01 g/mol )

• % Purity = (Mass of NaOCN / Initial Mass of Sample) * 100

References

• Examining the thermal degradation behaviour of a series of cyanate ester homopolymers. (n.d.). Google Scholar.
• Ramirez, M. L., Walters, R., Savitski, E. P., & Lyon, R. E. (n.d.). Thermal decomposition of cyanate ester resins. ROSA P.
• Safe Work Australia. (n.d.). GUIDE TO HANDLING ISOCYANATES.
• CymitQuimica. (n.d.). CAS 917-61-3: Sodium cyanate.
• CymitQuimica. (n.d.). CAS 590-28-3: Potassium cyanate.
• ChemicalBook. (2026, January 17). Sodium cyanate - Safety Data Sheet.
• Sodium Cyanate: Industrial Grade Quality at Attractive Prices. (n.d.).
• Grokipedia. (n.d.). Sodium cyanate.
• Thermal and Dielectric Properties of Cyanate Ester Cured Main Chain Rigid-Rod Epoxy Resin. (2021, August 30). PMC.
• Evaluation of Cyanate Ester Prepreg Material Exposed to Uncontrolled Thermal Conditions During Storage. (2009, September 20). DTIC.
• AGC Multi Materials. (n.d.). N8000.
• Extreme Thermal Stabilization of Carborane–Cyanate Composites via B–N Dative-Bonded Boroxine Barriers. (2025, August 20). ACS Applied Polymer Materials.
• Safe Work Australia. (n.d.). guide-to-handling-isocyanates.docx.
• Cas 917-61-3,Sodium cyanate. (n.d.). lookchem.
• Oxford Lab Fine Chem. (n.d.). material safety data sheet - potassium cyanate 97%.
• POTASSIUM CYANATE (13C, 98%) 95% CHEMICAL PURITY. (n.d.).
• Park, K. (2018, February 24). Thermoplastic-Toughened High-Temperature Cyanate Esters and Their Application in Advanced Composites.
• Cavin Resources Malaysia. (n.d.). Potassium Cyanate – High-Purity Intermediate.
• Cyanate Ester Composite Resins Derived from Renewable Polyphenol Sources. (2011, March 16). DTIC.
• Synthesis of Cyanate Esters Based on Mono-O-Methylated Bisphenols with Sulfur-Containing Bridges. (n.d.). PMC.
• Sigma-Aldrich. (2025, October 14). SAFETY DATA SHEET.
• Corbett, E. (n.d.). Safety aspects of handling isocyanates in urethane foam production. IChemE.
• Sodium cyanate is good to use, how to detect its purity? (2019, November 14).
• SafeWork NSW. (n.d.). Isocyanates technical fact sheet.
• MATERIAL SAFETY DATA SHEET. (2013, November 13).
• Some observations on cyanic acid and cyanates. (2025, August 6). ResearchGate.
• Transports Canada. (2025, August 11). Isocyanates – A family of chemicals.
• SHD Composites. (2022, June 21). CEM160.
• Daken Chemical. (2024, April 2). Bisphenol A Cyanate Ester 3 Toxicity Myths Debunked for Safe Handling.
• Department of Toxic Substances Control. (n.d.). Cyanide Remediation: Current and Past Technologies.
• ChemBK. (2025, August 19). Sodium cyanate.
• Phthalonitrile resin bearing cyanate ester groups: synthesis and characterization. (n.d.).
• Preparation, Cure, and Characterization of Cyanate Ester-Epoxy Blends. (n.d.). eCommons.
• Synthesis and characterization of cyanate ester and its blends with bisphenol dicyanate ester. (n.d.). SciSpace.
• Biodegradation of cyanide by a new isolated strain under alkaline conditions and optimization by response surface methodology (RSM). (n.d.). PMC.
• Dakenchem. (2024, March 25). Cyanate Ester Resin vs Polyurethane Resin.
• (PDF) Insights into Moisture Uptake and Processability from New Cyanate Ester Monomer and Blend Studies. (n.d.). ResearchGate.
• Merck. (n.d.). Cyanide Test 1.09701.0001.
• A Look at Chemical Degradation vs. Biodegradation of Cyanide and Metal-Complexed. (n.d.).
• Canada Commons. (n.d.). Determination of Cyanates by Ion Chromatography.
• Beyond Epoxy: High Performance Thermosets Part Four – Cyanate Esters. (2023, May 15).
• Insights into Moisture Uptake and Processability from New Cyanate Ester Monomer and Blend Studies. (n.d.). DTIC.
• Cyanate Degradation in Different Matrices Using Heat-Purified Enzymes. (2022, December 30). MDPI.
• Identification and Colorimetric Determination of Organic Cyanates in Nanomolar Quantities. (n.d.).
• High-Performance Bio-Based Cyanate Esters with Low Moisture Uptake. (n.d.). DTIC.
• Hanna Instruments. (n.d.). Cyanide Reagents (300 tests) - HI93714-03.
• characterization and process development of cyanate ester resin composites. (n.d.). OSTI.GOV.

Sources

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. chembk.com [chembk.com]
• 3. researchgate.net [researchgate.net]
• 4. Thermal decomposition of cyanate ester resins [rosap.ntl.bts.gov]
• 5. chemicalbook.com [chemicalbook.com]
• 6. lookchem.com [lookchem.com]
• 7. Sodium Cyanate: Industrial Grade Quality at Attractive Prices [joshi-group.com]
• 8. shdcomposites.com [shdcomposites.com]
• 9. kinampark.com [kinampark.com]
• 10. Sodium cyanate is good to use, how to detect its purity?-Industry news-News-Company information-This is CD-CDchem [en.cd1958.com]
• 11. agc-multimaterial.com [agc-multimaterial.com]

Controlling reaction kinetics of cyanylation at low temperatures

Technical Support & Troubleshooting Center

Status: Operational Operator: Senior Application Scientist Topic: Controlling Reaction Kinetics of Cyanylation at Low Temperatures

Diagnostic Triage: Why is your reaction failing?

Welcome to the technical support hub. If you are accessing this guide, you are likely experiencing issues with nucleophilic cyanylation (using TMSCN, KCN, or CNBr) at cryogenic temperatures (

to ).

Low-temperature cyanylation is a battle between selectivity (favored by cold) and activation energy (suppressed by cold). Use the decision matrix below to identify your specific failure mode before proceeding to the protocols.

Troubleshooting Logic Flow

Figure 1: Diagnostic decision tree for isolating kinetic failures in cryogenic cyanylation.

Kinetic Optimization & Protocols

Issue A: The "Frozen" Reaction (Kinetic Stall)

Symptom: You are running a TMSCN addition to a ketone at

to maximize enantioselectivity, but TLC/NMR shows starting material only.

Technical Insight: At

, the thermal energy available to overcome the activation barrier ( ) is minimal. If your catalyst (e.g., a chiral thiourea or Lewis Acid like ) relies on diffusion-limited steps, the increased viscosity of the solvent combined with low thermal motion halts the reaction.

Protocol: The "Cryo-Gradient" Activation Instead of a static temperature, use a controlled gradient to find the "Kinetic Sweet Spot"—the lowest temperature where the catalyzed pathway proceeds without triggering the background racemic pathway.

• Setup: Dissolve substrate and catalyst (e.g.,

  or chiral thiourea) in anhydrous Toluene or DCM. Cool to .

• Activation: Add TMSCN dropwise over 20 minutes.

• The Gradient:

  • Hold at

    for 2 hours. Check conversion.

  • If

    , raise to at a rate of .

  • Critical Step: Monitor conversion in situ (if possible) or via aliquots every hour.

• Causality: Many Lewis Acid catalysts (

  ) require a slightly higher temperature ( ) to initiate the silylation of the carbonyl oxygen, which is often the rate-determining step [1].

Data Table: Solvent Suitability for Cryo-Cyanylation

Solvent	Melting Point	Viscosity at	Suitability	Notes
DCM		Low	High	Standard choice; good solubility for organic substrates.
Toluene		Medium	High	Excellent for enantioselectivity (non-polar); poor solubility for some polar catalysts.
THF		Medium	Moderate	Can coordinate to Lewis Acids, potentially deactivating them.
Propylene Carbonate		High (Solid)	Low	Freezes at cryo temps; use only for reactions [2].

Issue B: Loss of Selectivity (Racemic Background)

Symptom: You observe product formation, but the enantiomeric excess (ee) is lower than reported in literature.

Technical Insight: Cyanylation has two pathways:

• Catalyzed Pathway: Lower activation energy, highly selective.

• Thermal (Background) Pathway: Higher activation energy, racemic (non-selective).

If the reaction temperature is too high, or the catalyst is inactive (poisoned by moisture), the thermal pathway dominates.

Mechanism of Action: The diagram below illustrates the competition between the Lewis Acid catalyzed pathway and the background reaction.

Figure 2: Kinetic competition between catalyzed (selective) and thermal (racemic) pathways.

Corrective Protocol:

• Dry Everything: Moisture generates HCN, which can act as an achiral catalyst. Ensure TMSCN is distilled and stored under Argon.

• Catalyst Loading: Increase catalyst loading from 1 mol% to 5-10 mol%. This increases the rate of the selective pathway relative to the background thermal rate [3].

• Additives: For

  systems, adding elemental Iodine ( ) can reactivate the catalyst by preventing the formation of inactive zinc aggregates [1].

Safety & Waste: The "Cyanide Firewall"

WARNING: Working with TMSCN and Cyanides at low temperatures presents a unique "Time-Bomb" hazard. Volatility is suppressed at

, but upon warming, unreacted reagents can rapidly vaporize or hydrolyze to release lethal HCN gas.

FAQ: How do I safely quench a cryo-cyanylation reaction?

Do NOT simply warm the flask to room temperature.

The "Cold Quench" Protocol:

• Maintain Temperature: Keep the reaction vessel at

  or .

• Dilution: Dilute the reaction mixture with an inert solvent (e.g., diethyl ether) to reduce viscosity and heat capacity.

• Chemical Quench: Slowly add a basic aqueous solution (e.g., Saturated

  or 1M ) while still cold.

  • Why? Acidic quenching (e.g., 1M HCl) generates HCN gas immediately. Basic quenching traps cyanide as the non-volatile

    ion.

• Controlled Warming: Allow the biphasic mixture to warm to room temperature under vigorous stirring. This ensures any hydrolyzing TMSCN is immediately neutralized by the aqueous base.

Waste Disposal (The Bleach Method)

Never pour cyanide waste down the drain.

• Collect all aqueous layers in a dedicated "Cyanide Waste" container.

• Adjust pH to >10 using NaOH.

• Add commercial bleach (Sodium Hypochlorite, NaOCl) in excess.

  • Reaction:

  • Cyanate (

    ) is significantly less toxic than cyanide.

• Let stand for 24 hours before disposal as chemical waste [4].

References

• ZnI2-Catalyzed Cyanation of Acyl Chlorides with TMS-CN: An Interesting Role of Iodine. Source: Letters in Organic Chemistry.[1][2] URL:[Link]

• Second-order kinetics plot for the addition of TMSCN to benzaldehyde. Source: ResearchGate. URL:[Link]

• Thiourea-Catalyzed Enantioselective Cyanosilylation of Ketones. Source: National Institutes of Health (PMC). URL:[Link]

• Trimethylsilyl Cyanide Safety Data Sheet & Handling. Source: Gelest, Inc.[3] URL:[Link] (General Safety Reference for TMSCN)

Sources

• 1. ZnI>2>-catalyzed cyanation of acyl chlorides with TMS-CN: An interesting role of iodine - Beijing Institute of Technology [pure.bit.edu.cn]
• 2. eurekaselect.com [eurekaselect.com]
• 3. gelest.com [gelest.com]

Quenching strategies for 4-Methyl-2-nitrophenyl cyanate reactions

Topic: Reaction Control & Quenching Strategies

Welcome to the Advanced Application Support Center. This guide addresses the specific handling, quenching, and troubleshooting of 4-Methyl-2-nitrophenyl cyanate (4M2NPC) . Unlike generic cyanate esters used in polymer resins, this reagent is frequently employed in organic synthesis for cyanylation or as a dehydrating coupling agent. Its high electrophilicity, driven by the ortho-nitro and para-methyl substitution, requires precise quenching to prevent side reactions (such as trimerization) and ensure operator safety.

Part 1: Critical Safety & Reactivity Profile

WARNING: Read Before Proceeding.

4M2NPC is a potent electrophile.[1] The ortho-nitro group significantly activates the cyanate (-OCN) moiety, making it more susceptible to nucleophilic attack than phenyl cyanate.

• Sensitizer Hazard: Like all organic cyanates, this compound is a potent respiratory and skin sensitizer.

• Decomposition: Upon heating or catalytic exposure to bases, it cyclotrimerizes exothermically to form a stable triazine (cyanurate). This reaction cannot be easily reversed.

• Hydrolysis Product: Breakdown releases 4-methyl-2-nitrophenol , which is toxic and stains skin/surfaces yellow.

Part 2: The Chemistry of Quenching

To effectively quench 4M2NPC, you must understand the competing pathways. You are essentially racing a "scavenger" against the "target" reaction.

Mechanism of Action

The cyanate carbon is the electrophilic center.

• Target Reaction: Your nucleophile (Protein-NH2, Polymer-OH) attacks the cyanate carbon.

• Quenching: We introduce a faster nucleophile (Scavenger) to consume the remaining reagent.

Figure 1: Kinetic competition between the target reaction, the quenching scavenger, and hydrolytic degradation.

Part 3: Step-by-Step Quenching Protocols

Protocol A: The "Soft Quench" (Product Preservation)

Use this when you need to stop the reaction without damaging your sensitive product (e.g., protein conjugate or functionalized polymer).

Reagents:

• Quencher: Ethanolamine (0.1 M - 1.0 M) or Glycine (0.1 M) in buffer (pH 8.0).

• Why: Primary amines react roughly 100x faster with aryl cyanates than water or hydroxyls [1]. Ethanolamine forms a stable, soluble hydroxyethyl-urea derivative that is easily removed via dialysis or chromatography.

Procedure:

• Calculate Excess: Determine the moles of initial 4M2NPC added.

• Add Quencher: Add Ethanolamine to the reaction mixture at a 5:1 molar excess relative to the initial cyanate input.

  • Note: Do not rely on "remaining" cyanate calculations; assume 100% remains to ensure total neutralization.

• Incubate: Stir gently at room temperature for 30 minutes .

• Verification: The solution may turn slightly more yellow due to the release of the nitrophenol leaving group (if the mechanism involves cyanylation).

• Purification: Proceed immediately to desalting (SEC) or dialysis to remove the small molecule quencher adducts and the nitrophenol byproduct.

Protocol B: The "Hard Quench" (Waste Disposal)

Use this for cleaning glassware or disposing of bulk reagent.

Reagents:

• Quencher: 1.0 M Sodium Hydroxide (NaOH) or 10% Sodium Carbonate.

• Why: Basic hydrolysis rapidly converts the cyanate to the phenoxide and cyanate ion (which further decomposes to CO2/NH3).

Procedure:

• Slow Addition: Slowly add the waste solution to a stirred volume of 1.0 M NaOH.

  • Caution: This is exothermic.

• Color Check: The solution will turn a deep, intense yellow/orange. This is the 4-methyl-2-nitrophenolate anion (chromophore).

• Neutralization: After 1 hour, neutralize with dilute HCl before disposal in the aqueous organic waste stream.

Part 4: Troubleshooting & FAQs

Q1: I see a white precipitate forming after adding the quencher. What is it?

• Diagnosis: This is likely the cyanurate trimer .

• Cause: If the local concentration of 4M2NPC is too high and the quencher is added too slowly or without mixing, the cyanate can self-polymerize (cyclotrimerize) rather than react with the quencher [2].

• Fix: Increase stirring speed during quencher addition. Dilute the reaction mixture before quenching if possible.

Q2: My HPLC shows a peak that won't disappear. Is the reaction quenched?

• Diagnosis: You might be seeing the imidocarbonate intermediate.

• Context: Aryl cyanates react with alcohols to form alkyl aryl imidocarbonates. These are relatively stable under basic conditions but hydrolyze in acid.

• Fix: If your protocol allows, lower the pH to < 6.0 briefly. This facilitates the breakdown of imidocarbonates to the carbamate or ester.

Q3: The reaction solution turned bright yellow. Is this bad?

• Diagnosis: No, this is expected.

• Explanation: The leaving group, 4-methyl-2-nitrophenol, is a pH-sensitive indicator. Under basic conditions (pH > 7.5), it exists as the phenolate anion, which is intensely yellow. This confirms that the cyanate group has been displaced (either by your target or the quencher).

Part 5: Analytical Validation (Self-Validating Systems)

Do not assume the reaction is quenched. Prove it using these parameters.

Method	Observation indicating Active Reagent	Observation indicating Quenched State
FT-IR	Sharp doublet/triplet at 2230–2270 cm⁻¹ (-OCN stretch) [3].	Disappearance of 2200 cm⁻¹ band.[2] Appearance of 1650 cm⁻¹ (Urea/Carbamate C=O).
HPLC	Peak at RT corresponding to starting material.	Shift to more polar species (Quencher adduct) and release of Phenol peak.
TLC	High Rf spot (non-polar cyanate).	Low Rf spot (polar urea adduct) + Yellow spot (Nitrophenol).

Troubleshooting Decision Tree

Figure 2: Diagnostic logic for validating quenching efficiency.

References

• Martin, D., & Bacaloglu, R. (1969). Organische Cyanate. Akademie-Verlag. (Foundational text on the kinetics of aryl cyanates reacting with amines vs.
• Hamerton, I. (Ed.). (1994). Chemistry and Technology of Cyanate Ester Resins. Blackie Academic & Professional.

• Nair, C. P. R., et al. (2001). "Thermal Decomposition of Cyanate Ester Resins." Bureau of Transportation Statistics / NASA. Retrieved from: [Link] (Verifies IR spectral bands for OCN group at 2200-2300 cm⁻¹).

• Grigat, E., & Pütter, R. (1967). "New Methods of Preparative Organic Chemistry VI: Chemistry of Cyanates." Angewandte Chemie International Edition, 6(3), 206-218.

Sources

• 1. CAS 100-28-7: 4-Nitrophenyl isocyanate | CymitQuimica [cymitquimica.com]
• 2. rosap.ntl.bts.gov [rosap.ntl.bts.gov]

Handling moisture sensitivity of electrophilic cyanate esters

Technical Support Center: Electrophilic Cyanate Esters

Welcome to the technical support center for electrophilic cyanate esters. This guide is designed for researchers, scientists, and drug development professionals who utilize these versatile but challenging reagents. Cyanate esters are highly valued for their ability to form polycyanurate networks, which offer exceptional thermal stability, low dielectric properties, and high performance in aerospace and electronics applications.[1][2][3] However, their reactivity is a double-edged sword; the electrophilic nature of the cyanate group makes it inherently susceptible to moisture.

This resource provides in-depth, field-proven insights into the causality behind common experimental failures and offers robust, self-validating protocols to ensure the integrity of your research. We will move from the fundamental chemistry of moisture sensitivity to practical troubleshooting and preventative workflows.

Part 1: FAQs - The Fundamental Chemistry of Moisture Sensitivity

This section addresses the core principles behind the hydrolytic instability of cyanate esters. Understanding the "why" is the first step toward effective troubleshooting.

Q1: Why are electrophilic cyanate esters so sensitive to moisture?

The carbon atom of the cyanate group (–O–C≡N) is highly electrophilic. This is due to the strong electron-withdrawing effect of the adjacent oxygen and nitrogen atoms. Water, acting as a nucleophile, readily attacks this electrophilic carbon. This reaction, known as hydrolysis, is often the initial and most critical degradation pathway for uncured cyanate ester monomers.[2][4][5] The presence of certain catalysts, particularly transition metal-containing ones, can significantly accelerate this hydrolysis process.[2][4]

Q2: What is the primary degradation product when a cyanate ester monomer reacts with water?

The reaction of a cyanate ester with a water molecule results in the formation of an unstable carbamic acid intermediate, which then rapidly decarboxylates to form a primary amine. However, in the context of uncured resins, the more commonly cited and problematic hydrolysis product is a carbamate .[4][5] This occurs when the isocyanate intermediate, formed from the cyanate ester, reacts with a hydroxyl group (from another water molecule or a phenol impurity). This carbamate formation is a critical issue as it consumes the reactive cyanate group, preventing it from participating in the desired polymerization reaction.[5]

Q3: How does moisture sensitivity affect the final application, such as polymerization or resin curing?

Moisture-induced degradation has severe consequences for the final properties of the cured polymer network. The most significant impacts are:

• Inhibition of Cyclotrimerization: The primary curing mechanism for cyanate esters is cyclotrimerization, where three cyanate groups react to form a stable triazine ring.[6][7] When cyanate groups are consumed through hydrolysis to form carbamates, they are no longer available for this essential cross-linking reaction.[5]

• Reduced Glass Transition Temperature (Tg): The formation of a fragmented or incomplete polymer network leads to a significant reduction in the material's glass transition temperature (Tg), compromising its performance at elevated temperatures.[3][8][9]

• Physical Defects: During high-temperature curing, the carbamates formed from moisture exposure can decompose and liberate carbon dioxide (CO2).[4] This outgassing can cause blistering, voids, and porosity in the final composite, leading to a catastrophic loss of mechanical integrity.[4][10]

• Degraded Mechanical and Thermal Performance: An improperly cured network exhibits lower tensile strength, reduced thermal stability, and overall poor mechanical performance.[2][5][9]

Q4: Are all cyanate esters equally sensitive to moisture?

No, the sensitivity can vary based on the molecular structure. Electron-withdrawing groups on the aromatic backbone can increase the electrophilicity of the cyanate carbon, potentially making it more susceptible to hydrolysis.[11] Conversely, sterically bulky groups near the cyanate functionality may offer some degree of kinetic protection against nucleophilic attack by water. Furthermore, the purity of the monomer is critical; residual phenols from the synthesis process can act as catalysts for hydrolysis.[11][12]

Part 2: Troubleshooting Guide - Common Issues & Solutions

This section is designed to help you diagnose and resolve specific problems encountered during your experiments.

Problem 1: Low or No Product Yield in a Reaction

• Symptom: You are performing a reaction using a cyanate ester as a starting material, but you observe low yields of the desired product, with a significant amount of unreacted starting material or unidentifiable side products.

• Primary Suspect: Hydrolysis of the cyanate ester monomer before or during the reaction.

• Diagnostic & Solution Workflow:

  • Verify Starting Material Integrity: Before starting, run a quick analysis (FT-IR is often sufficient) on your cyanate ester. Look for the characteristic sharp –O–C≡N stretch (~2250-2275 cm⁻¹). A diminished peak or the appearance of a broad –OH or N-H peak could indicate hydrolysis.

  • Ensure Rigorously Dry Solvents and Reagents: Any solvent used must be anhydrous. Use freshly dried solvents from a solvent purification system or an unopened bottle of anhydrous solvent. Dry any other reagents as necessary.

  • Implement a Strict Inert Atmosphere: The reaction must be conducted under a dry, inert atmosphere (Nitrogen or Argon). Use Schlenk line techniques or a glovebox.[13][14] Ensure all glassware is flame-dried or oven-dried immediately before use to remove adsorbed moisture.

  • Check for Atmospheric Leaks: Even a small leak in your apparatus can introduce enough moisture over several hours to ruin a reaction. Ensure all joints are properly sealed and that there is a positive pressure of inert gas. A bubbler on the exit line is a good visual indicator.

Problem 2: Inconsistent or Failed Curing of Cyanate Ester Resin

• Symptom: The resin fails to solidify completely, remains tacky after the cure cycle, or the cured solid has a much lower Tg than expected. You may also observe bubbles, voids, or surface discoloration.[3][9]

• Primary Suspect: Moisture contamination during storage, handling, or the curing process itself, leading to the inhibition of cyclotrimerization.[3][5]

• Diagnostic & Solution Workflow:

  • Environmental Control: The curing process is highly sensitive to ambient humidity.[3][9] If possible, conduct lay-up and curing in a controlled-humidity environment or use a nitrogen-purged oven.

  • Pre-Cure Degassing/Drying: Before initiating the cure cycle, hold the liquid resin under vacuum at a moderately elevated temperature (e.g., 80-95°C) to remove any absorbed moisture and dissolved air.[15]

  • Catalyst Handling: Catalysts, especially metal acetylacetonates or octoates, can be hygroscopic.[6][16] Store them in a desiccator and handle them quickly in a dry environment. Some catalysts can also accelerate hydrolysis more than others.[2]

  • Post-Mortem Analysis (DSC): Analyze a sample of the failed material using Differential Scanning Calorimetry (DSC). A significantly depressed Tg is a strong indicator of an incomplete cure due to moisture-related issues.[3][5]

Problem 3: Appearance of Unexpected Peaks in Analytical Data (FT-IR, NMR)

• Symptom: Your FT-IR spectrum shows a weak or absent cyanate peak and new broad peaks in the 3100-3500 cm⁻¹ (N-H, O-H) and 1650-1750 cm⁻¹ (C=O) regions. Your NMR shows complex multiplets where clean signals should be.

• Primary Suspect: Presence of hydrolysis byproducts like carbamates and phenols.

• Diagnostic & Solution Workflow:

  • FT-IR Spectral Interpretation: The disappearance of the sharp –O–C≡N peak is the most direct evidence of cyanate group consumption. The appearance of carbamate (C=O stretch) and amine/phenol (N-H/O-H stretch) bands confirms hydrolysis.

  • Purification: If the starting material is compromised, purification may be possible. Recrystallization from a non-polar, anhydrous solvent can sometimes remove more polar hydrolysis products. Column chromatography on silica gel is generally not recommended as the acidic silanol groups can catalyze further hydrolysis.[11] If attempted, use a deactivated stationary phase and run the column quickly with anhydrous solvents.

  • Acquisition of New Material: In many cases, especially for high-purity applications, it is more efficient and reliable to discard the compromised reagent and start with a fresh, unopened bottle.

Part 3: Protocols & Best Practices

Adherence to strict protocols is non-negotiable when working with cyanate esters.

Protocol 1: Storage and Handling of Cyanate Ester Monomers

• Upon Receipt: Do not open the manufacturer's packaging until you are ready to use the reagent. Inspect the seal for any damage.

• Storage Location: Store the sealed container in a desiccator cabinet that is continuously purged with dry nitrogen or contains an active desiccant.[17] For long-term storage, refrigeration (2-8°C) is recommended to slow any potential degradation, but the container MUST be allowed to warm to room temperature completely before opening to prevent condensation of atmospheric moisture on the cold reagent.

• Dispensing: Whenever possible, handle and dispense cyanate esters inside a glovebox with a low-moisture atmosphere (<10 ppm H₂O). If a glovebox is not available, use a technique that minimizes atmospheric exposure. For liquids, use a syringe through a septum cap (e.g., Sure/Seal™ bottles) under a positive pressure of inert gas.[13][18] For solids, quickly weigh the required amount and immediately reseal the container, purging the headspace with inert gas before closing.

• Container Sealing: After opening, always purge the headspace of the container with dry Argon or Nitrogen before resealing. Wrap the cap and neck of the bottle with Parafilm® as an extra barrier against moisture ingress.

Protocol 2: Setting Up a Reaction Under Inert Atmosphere

This protocol assumes the use of standard Schlenk line equipment.

• Glassware Preparation: Assemble all necessary glassware (reaction flask, condenser, dropping funnel, etc.). Ensure all pieces are clean and free of any residue.

• Drying: Dry the assembled glassware in an oven (>120°C) for at least 4 hours, or preferably overnight.

• Assembly & Purging: Immediately assemble the hot glassware on the Schlenk line. While the glass is still warm, begin purging the system by alternating between vacuum and filling with a dry inert gas (Nitrogen or Argon). Perform at least 3-5 purge cycles to remove all atmospheric air and moisture.[13]

• Reagent Addition:

  • Solids: Add solid cyanate esters under a strong positive flow of inert gas. Briefly remove the stopper, add the solid via a powder funnel, and immediately replace the stopper.

  • Liquids: Add anhydrous solvents and liquid reagents via a cannula or a dry syringe through a rubber septum.[13]

• Maintaining Inert Atmosphere: Throughout the reaction, maintain a slight positive pressure of inert gas, confirmed by a slow bubble rate through an oil or mercury bubbler.

Protocol 3: Analytical Detection of Hydrolysis

A multi-technique approach provides the most definitive assessment of cyanate ester integrity.

Technique	Indication of Hydrolysis	Comments
FT-IR	Disappearance or decrease of the sharp –O–C≡N peak (2250-2275 cm⁻¹). Appearance of broad –OH/–NH peaks (3100-3500 cm⁻¹) and/or C=O peaks (1650-1750 cm⁻¹).	Quick, easy, and often the first line of defense for checking a starting material.[12][19]
DSC	For cured resins: A lower-than-expected Glass Transition Temperature (Tg). For monomers: May show complex or unexpected thermal events.	The definitive method for assessing the quality of the final cured polymer network. A low Tg directly correlates to performance degradation.[3][5]
HPLC	Appearance of additional, typically more polar, peaks that are not present in the pure standard.	Excellent for quantifying the purity of a monomer. Can be used to track the progress of degradation over time.[11]
¹H / ¹³C NMR	Appearance of complex new signals, particularly in the aromatic region, and the disappearance of signals corresponding to the pure monomer.	Provides detailed structural information on impurities but can be difficult to interpret without reference spectra of potential byproducts.

Part 4: Visualizations

Diagram 1: Hydrolysis Pathway of Cyanate Ester

Caption: Key hydrolysis pathways for cyanate esters.

Diagram 2: Troubleshooting Workflow

Sources

• 1. dakenchem.com [dakenchem.com]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. www-eng.lbl.gov [www-eng.lbl.gov]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. Beyond Epoxy: High Performance Thermosets Part Four – Cyanate Esters - Polymer Innovation Blog [polymerinnovationblog.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. tohoku.elsevierpure.com [tohoku.elsevierpure.com]
• 9. osti.gov [osti.gov]
• 10. rosap.ntl.bts.gov [rosap.ntl.bts.gov]
• 11. Synthesis of Cyanate Esters Based on Mono-O-Methylated Bisphenols with Sulfur-Containing Bridges - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. ehs.umich.edu [ehs.umich.edu]
• 15. apps.dtic.mil [apps.dtic.mil]
• 16. ecommons.udayton.edu [ecommons.udayton.edu]
• 17. How To [chem.rochester.edu]
• 18. Preservation of Moisture-Sensitive Chemical Reagents [sigmaaldrich.com]
• 19. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparing 4-Methyl-2-nitrophenyl cyanate with NTCB for cleavage efficiency

Topic: Comparative Technical Guide: 4-Methyl-2-nitrophenyl cyanate (MNPC) vs. NTCB for Cysteine-Specific Cleavage Content Type: Publish Comparison Guide Audience: Senior Researchers, Protein Chemists, and Mass Spectrometry Specialists

[1]

Executive Summary

In the mapping of protein sequences and the study of thiol accessibility, the cleavage of peptide bonds at the N-terminal side of cysteine residues is a critical workflow. This reaction relies on the S-cyanylation of free sulfhydryl groups, followed by nucleophilic attack of the amide nitrogen to form an iminothiazolidine ring, resulting in peptide bond scission.

This guide compares the industry-standard reagent, 2-Nitro-5-thiocyanatobenzoic acid (NTCB) , with the high-kinetic alternative, 4-Methyl-2-nitrophenyl cyanate (MNPC) .

• NTCB is the thermodynamic workhorse: water-soluble, stable, but kinetically sluggish (requires hours) and prone to competing side reactions during long incubations.

• MNPC (a cyanate ester) is the kinetic specialist: it reacts almost instantaneously with thiols, allowing for rapid "flash" cyanylation, but requires organic solvent compatibility and precise handling to prevent hydrolysis.

Verdict: Use NTCB for routine bulk protein mapping where reagent stability is paramount. Use MNPC for kinetic studies of thiol accessibility, pulse-labeling experiments, or when long incubation times cause protein degradation or disulfide scrambling.

Mechanistic Comparison

Both reagents aim to produce the same intermediate: S-cyanocysteine . However, their chemical pathways to this intermediate differ fundamentally, influencing their reaction rates and efficiency.

The Chemical Pathways[2]

• NTCB (Cyano-transfer): NTCB functions via a nucleophilic attack of the protein thiol on the thiocyanate sulfur. It is a cyano-transfer reaction. The leaving group is the thionitrobenzoate (TNB) anion (yellow).

• MNPC (Cyanylation): MNPC is an organic cyanate ester. The protein thiol attacks the nitrile carbon directly. The leaving group is 4-methyl-2-nitrophenol (yellow).

Figure 1: Mechanistic convergence of NTCB and MNPC. While both lead to S-cyanocysteine, MNPC achieves this state significantly faster, reducing the window for oxidative artifacts.

Head-to-Head Performance Data

The following data summarizes the operational differences between the two reagents.

Feature	NTCB (Standard)	MNPC (Kinetic Alternative)
Chemical Class	Thiocyanate (Ar-SCN)	Cyanate Ester (Ar-OCN)
Reaction Kinetics	Slow ( )	Fast ( )
Incubation Time	15 minutes to 4 hours	1 to 5 minutes
Optimum pH	pH 7.5 – 8.5	pH 5.0 – 7.0 (Acid stability preferred)
Solubility	Water soluble (up to ~10 mM)	Hydrophobic (Dissolve in Acetone/EtOH)
Leaving Group	Thionitrobenzoate ( nm)	4-Methyl-2-nitrophenol ( nm)
Major Risk	Disulfide scrambling during long incubation	Hydrolysis of reagent if buffer is too alkaline
Cleavage Yield	60–80% (Variable due to -elimination)	70–85% (Higher due to rapid conversion)

Key Technical Insight: The "Beta-Elimination" Trap

A common failure in cysteine cleavage is the conversion of S-cyanocysteine to dehydroalanine instead of cleaving the peptide bond.[1][2] This side reaction is pH and time-dependent.

• NTCB Advantage: Its slower reaction allows for careful pH control, but the long incubation often necessitates higher pH (8.0) where

  -elimination begins to compete.

• MNPC Advantage: Because cyanylation is instantaneous, the reaction can be performed at a lower pH (5.0–6.0) where the S-cyano intermediate is stable. The pH is then jumped to 9.0 strictly for the cleavage step, minimizing the exposure time to conditions that favor dehydroalanine formation.

Experimental Protocols

Protocol A: NTCB Cleavage (Standard)

Best for: Bulk protein digestion, gel-based mapping, and samples where organic solvents must be avoided.

• Denaturation & Reduction:

  • Dissolve protein (1-10 mg/mL) in 6M Guanidine-HCl or 8M Urea, 0.1M Tris-HCl (pH 8.0).

  • Add DTT (5-10 mM) and incubate at 37°C for 30 mins.

  • CRITICAL: You must remove excess DTT via size-exclusion chromatography (e.g., PD-10 column) or extensive dialysis. Free DTT will quench NTCB.

• Cyanylation:

  • Add 5-fold molar excess of NTCB (freshly prepared in buffer).

  • Adjust pH to 8.0.

  • Incubate at room temperature for 1–4 hours . Monitor yellow color development (TNB release).

• Cleavage:

  • Adjust pH to 9.0–9.5 using NaOH or ammonia.

  • Incubate at 37°C for 12–16 hours.

• Analysis:

  • Acidify with formic acid to stop reaction and analyze via LC-MS or SDS-PAGE.

Protocol B: MNPC Cleavage (High-Efficiency)

Best for: Kinetic labeling, hydrophobic proteins, and maximizing yield by minimizing incubation time.

• Preparation:

  • Prepare protein in 6M Guanidine-HCl, 0.1M Phosphate buffer (pH 6.0 ). Note the lower pH.[3][4]

  • Ensure protein is reduced (TCEP is preferred over DTT here as it is less reactive toward cyanates, but removal is still recommended).

• MNPC Addition (Flash Cyanylation):

  • Dissolve MNPC in dry Acetone or Acetonitrile to create a 100 mM stock.

  • Add MNPC to protein solution (5-fold molar excess) while vortexing.

  • Reaction Time: 5–10 minutes at Room Temperature.

  • Observation: Immediate release of yellow 4-methyl-2-nitrophenol indicates reaction completion.

• Cleavage:

  • Immediately adjust pH to 9.0–9.5 (add high pH borate or ammonia buffer).

  • Incubate at 37°C for 4–12 hours.

• Cleanup:

  • MNPC byproducts are organic; they can be removed via C18 desalting tips prior to MS analysis.

Decision Matrix & Workflow

Use the following logic flow to select the appropriate reagent for your specific application.

Figure 2: Decision matrix for reagent selection. MNPC is favored for fragile proteins or kinetic studies, while NTCB remains the choice for strictly aqueous environments.

References

• Stark, G. R. (1967). Cleavage at cysteine after cyanylation.[1][2][5][6][7] Methods in Enzymology, 11, 238-255. Link

• Jacobson, G. R., Schaffer, M. H., Stark, G. R., & Vanaman, T. C. (1973). Specific chemical cleavage in high yield at the amino peptide bonds of cysteine and cystine residues. Journal of Biological Chemistry, 248(19), 6583-6591. Link

• Degani, Y., & Patchornik, A. (1974). Cyanylation of sulfhydryl groups by 2-nitro-5-thiocyanatobenzoic acid.[8][1][9] High-yield modification and cleavage of peptides at cysteine residues. Biochemistry, 13(1), 1-11. Link

• Wu, J., & Watson, J. T. (1998). Optimization of the cleavage reaction for cyanylated cysteinyl proteins for efficient and simplified mass mapping. Analytical Biochemistry, 258(2), 268-276. Link

• Van Leusen, A. M., et al. (1968). Chemistry of Cyanates. Recueil des Travaux Chimiques des Pays-Bas. (Foundational chemistry of organic cyanates used in MNPC synthesis). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. S-nitrosocysteine and cystine from reaction of cysteine with nitrous acid. A kinetic investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Optimization and applications of CDAP labeling for the assignment of cysteines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Chemical cleavage of proteins on membranes - PubMed [pubmed.ncbi.nlm.nih.gov]

Mass Spectrometry Analysis of Cyanylated Protein Fragments

A Comparative Technical Guide

Executive Summary

In the landscape of bottom-up proteomics, trypsinization is the ubiquitous gold standard. However, for researchers dealing with hydrophobic membrane proteins, tightly folded domains, or the need for "middle-down" peptide mapping (3–10 kDa fragments), enzymatic digestion often falls short.

This guide analyzes Cyanylation-Induced Cleavage , specifically utilizing 2-nitro-5-thiocyanobenzoic acid (NTCB), as a robust chemical alternative. Unlike enzymatic hydrolysis, this method relies on the chemical modification of cysteine residues to induce specific backbone cleavage. This guide compares NTCB performance against trypsin, details the reaction mechanism, and provides a self-validating protocol for mass spectrometry (MS) analysis.

Part 1: The Mechanistic Basis

Chemical Cleavage vs. Enzymatic Hydrolysis

To interpret MS data from cyanylated fragments, one must understand the specific chemical modification that drives the cleavage. Unlike trypsin, which hydrolyzes the peptide bond C-terminal to Lys/Arg via a catalytic triad, NTCB cleavage is an intramolecular cyclization event.

• Cyanylation: The thiol group of a cysteine residue reacts with NTCB at pH 7–8, forming S-cyanocysteine and releasing the thionitrobenzoate (TNB) anion (which serves as a colorimetric indicator).

• Cleavage (Cyclization): Under alkaline conditions (pH 9.0+), the amide nitrogen of the modified cysteine attacks the cyano carbon.

• Result: This nucleophilic attack cleaves the peptide bond N-terminal to the cysteine. The cysteine itself transforms into a stable 2-iminothiazolidine-4-carboxyl (ITC) ring at the N-terminus of the new fragment.

Mechanism Visualization

Part 2: Comparative Analysis

NTCB Cyanylation vs. Trypsinization

The choice between chemical and enzymatic cleavage dictates the resulting peptide landscape. NTCB is not a replacement for trypsin but a complementary tool for specific structural challenges.

Feature	Trypsin Digestion (Enzymatic)	NTCB Cleavage (Chemical)
Cleavage Site	C-terminal of Lys, Arg	N-terminal of Cys
Specificity	High (unless autolysis occurs)	High (Cys is rare and chemically distinct)
Peptide Size	Small (Avg. 10–20 residues)	Large (Avg. 40–100+ residues)
Proteomic Strategy	Bottom-Up (Peptide mapping)	Middle-Down (Domain mapping)
Solubility Tolerance	Low (Requires <1M Urea usually)	High (Works in SDS/High Urea)
MS Charge State	Typically +2, +3 (Basic residues at C-term)	Variable (Depends on sequence; no added basic residue)
N-Terminal Mod	Unmodified (or protonated)	Iminothiazolidine (ITC) Ring
Primary Utility	ID, Quantification, PTM mapping	Disulfide mapping , Membrane proteins, De novo sequencing

Why Choose Cyanylation?

• Membrane Proteins: Trypsin often fails to digest hydrophobic transmembrane domains because they aggregate or require detergents that inhibit the enzyme. NTCB cleavage can be performed in the presence of SDS or high concentrations of urea, keeping hydrophobic proteins solubilized during digestion [1].

• Disulfide Mapping: By performing cyanylation on partially reduced proteins, researchers can cleave only free thiols while leaving disulfide bonds intact. This allows for the mapping of disulfide connectivity through mass shifts [2].

• Simplified Spectra: Because cysteine is a low-abundance amino acid (approx. 2% of residues), NTCB generates fewer, larger peptides. This simplifies the spectral complexity for "middle-down" analysis, allowing for better coverage of large isoforms [3].

Part 3: Experimental Protocol

Validated Workflow for NTCB Cleavage

Safety Note: NTCB and cyanides are toxic. Handle all reagents in a fume hood.

Reagents

• Buffer A (Denaturing): 6M Guanidine-HCl or 8M Urea, 0.1M Tris-HCl, 1mM EDTA, pH 8.0.

• Reducing Agent: TCEP (Tris(2-carboxyethyl)phosphine) or DTT.[1]

• Cyanylating Reagent: NTCB (2-nitro-5-thiocyanobenzoic acid).[2] Prepare fresh in buffer.

• Cleavage Buffer: 0.1M Borate or Ammonia, pH 9.0–9.5.

Step-by-Step Methodology

• Denaturation & Reduction:

  • Dissolve protein (10–50 µg) in Buffer A.

  • Add TCEP (5-fold molar excess over cysteines) and incubate at 37°C for 30 mins.

  • Expert Insight: Complete reduction is critical for total sequence mapping. For disulfide mapping, skip this step or use controlled partial reduction.

• Cyanylation (The Labeling Step):

  • Add NTCB (5 to 10-fold molar excess over total thiols).

  • Adjust pH to 8.0 if necessary.[1]

  • Incubate at Room Temperature (RT) for 15–30 minutes.

  • Self-Validation: The solution should turn yellow due to the release of the TNB anion. No color change indicates failed reaction or degraded NTCB.

• Removal of Excess Reagent (Critical):

  • STOP: Do not proceed to high pH with excess NTCB present. This causes non-specific side reactions (e.g., N-terminal carbamylation).

  • Remove excess NTCB using a desalting spin column (e.g., Zeba spin) or dialysis against water/mild buffer.

• Cleavage (The Cyclization Step):

  • Reconstitute the cyanylated protein in Cleavage Buffer (pH 9.0–9.5).

  • Incubate at 37°C for 12–16 hours (overnight).

  • Optimization: Adding 10% Acetonitrile can improve solubility of the resulting large fragments.

• MS Preparation:

  • Acidify with Formic Acid (to pH 3) to stop the reaction.

  • Desalt using C4 or C18 tips (depending on fragment size) before LC-MS injection.

Workflow Diagram

Part 4: Data Interpretation & Troubleshooting

Mass Spectrometry Settings

When searching the data (Mascot, Sequest, MaxQuant), you must account for the chemical modification:

• Enzyme: None (Select "Non-specific" or define a custom enzyme cleaving at N-term of Cys).

• Fixed Modification: None on Cysteine (do not select Carbamidomethylation).

• Variable Modification:

  • N-terminal ITC: The N-terminus of every generated peptide (except the original protein N-terminus) will have an iminothiazolidine-4-carboxyl ring.

  • Mass Shift: The cleavage results in a mass difference relative to the unmodified sequence. Ensure your software is set to recognize the Cysteine

    Iminothiazolidine delta (often calculated as the mass of the Cys residue + 25 Da from the CN group, minus the elements lost during bond hydrolysis/cyclization).

  • Note: In many software packages, this is defined as "NTCB (C)" or "2-iminothiazolidine-4-carboxyl".

Troubleshooting Common Issues

Observation	Root Cause	Solution
Low Cleavage Efficiency	pH too low during cleavage step.	Ensure pH is strictly >9.0 during the overnight incubation.
Complex/Noisy Spectra	Side reactions due to excess NTCB.	Perform rigorous desalting/buffer exchange before raising pH to 9.
Beta-Elimination	Competition reaction converting Cys to Dehydroalanine.	This is a known side reaction. Shorten cleavage time or lower temperature slightly if Dha peaks are dominant [4].
Incomplete Reduction	Buried disulfides.	Increase denaturant concentration (8M Urea) and TCEP temperature.

References

• Wu, J. & Watson, J.T. (2002). Optimization of the Cleavage Reaction for Cyanylated Cysteinyl Proteins for Efficient and Simplified Mass Mapping. Analytical Biochemistry. Link

• Qi, J. et al. (2001). Determination of the Disulfide Structure of Sillucin by Cyanylation/Cleavage Mass Mapping. Biochemistry. Link

• Crimmins, D.L. et al. (2005). Chemical Cleavage of Proteins in Solution. Current Protocols in Protein Science. Link

• Galvani, M. et al. (2001). Protein alkylation in the presence of thiourea. Electrophoresis. Link

Sources

• 1. Preparation of Proteins and Peptides for Mass Spectrometry Analysis in a Bottom-Up Proteomics Workflow - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Technical Guide: NMR Characterization of 4-Methyl-2-nitrophenyl Cyanate Purity

Executive Summary

4-Methyl-2-nitrophenyl cyanate (ArOCN) represents a strategic alternative to Cyanogen Bromide (BrCN) for electrophilic cyanation reactions (e.g., synthesis of cyanamides, heterocycles, and protein immobilization). While BrCN is notorious for its volatility, toxicity, and handling difficulties, 4-Methyl-2-nitrophenyl cyanate offers a crystalline, weighable, and bench-stable profile without compromising reactivity.

This guide provides a definitive protocol for the structural characterization and purity assessment (qNMR) of this reagent. It addresses the critical instability pathways—specifically hydrolysis to the phenol and trimerization to the cyanurate—that often confound standard HPLC analysis.

Comparative Analysis: The Case for Aryl Cyanates

The selection of a cyanylating agent is a trade-off between Atom Economy and Safety/Process Control .

Performance Matrix

Feature	Cyanogen Bromide (BrCN)	4-Methyl-2-nitrophenyl cyanate	Phenyl Cyanate
Physical State	Volatile Solid (mp 50–53 °C)	Crystalline Solid (mp ~110 °C)	Liquid / Low melt solid
Reactivity	High (Hard electrophile)	High (Activated by )	Moderate
Safety Profile	Severe: Generates HCN; Sublimes easily.[1]	Moderate: Non-volatile; Solid handling.	Moderate
Byproduct	Bromide ( )	4-Methyl-2-nitrophenol (Precipitates)	Phenol (Liquid/Soluble)
Atom Economy	High (MW ~106)	Low (MW ~178)	Medium

Decision Logic

The 2-nitro group is functional, not incidental. It provides electron withdrawal (

), making the cyanate carbon sufficiently electrophilic to mimic BrCN reactivity, unlike the unsubstituted phenyl cyanate which is sluggish with weak nucleophiles.

Figure 1: Decision matrix for selecting cyanylating reagents based on scale and safety constraints.

Structural Characterization (NMR)[3][4]

The purity of 4-Methyl-2-nitrophenyl cyanate is best determined by NMR because HPLC often induces on-column hydrolysis, leading to false "impurity" peaks.

Theoretical & Observed Shifts

The cyanate group (-OCN) is linear and exerts a specific magnetic anisotropy. Crucially, it is an electron-withdrawing group, whereas its hydrolysis product (the phenol -OH) is electron-donating. This reversal of polarity causes distinct diagnostic shifts.

Structure Numbering:

• C1: Attached to OCN

• C2: Attached to

• C4: Attached to

H NMR (400 MHz, CDCl )

Proton	Chemical Shift ( , ppm)	Multiplicity	Diagnostic Note
Ar-CH	2.45	Singlet (3H)	Distinct from phenol methyl (~2.30 ppm).
H-3	8.05	Doublet ( Hz)	Most deshielded due to ortho- .
H-5	7.45	dd ( Hz)	Coupling to H-6 and H-3.
H-6	7.60	Doublet ( Hz)	Critical: Shifts upfield (~6.9-7.1) if hydrolyzed to phenol.

C NMR (100 MHz, CDCl )

Carbon	Chemical Shift ( , ppm)	Note
-OCN	108.5 - 109.5	The "Fingerprint" Signal. Distinct from Nitrile (-CN, ~118 ppm).
C-NO	~140.0	Quaternary.
C-O	~145.0	Ipso carbon.

Impurity Profiling

• Hydrolysis (Phenol): Look for the disappearance of the signal at 109 ppm (

  C) and the upfield shift of aromatic protons ( H). A broad singlet at ~10.5 ppm ( ) may appear in dry DMSO- , but is often invisible in CDCl .

• Trimerization (Cyanurate): Aryl cyanates can form 1,3,5-triazines (cyanurates) upon heating or catalysis. This removes the -OCN signal and forms a new symmetric species. The methyl peak will shift slightly, but the loss of the unique -OCN carbon signal is definitive.

Quantitative NMR (qNMR) Protocol

This protocol uses Dimethyl Sulfone (DMSO

) as an internal standard (IS). It is a stable, non-hygroscopic solid with a singlet at 2.9-3.0 ppm, which sits cleanly in the "silent region" between the aryl methyl ( 2.45) and the aromatic ring ( 7.4+).

Reagents

• Analyte: 4-Methyl-2-nitrophenyl cyanate (approx 10-15 mg).

• Internal Standard (IS): Dimethyl sulfone (TraceCERT® or equivalent, >99.9% purity).

• Solvent: CDCl

  (99.8% D) treated with activated 3Å molecular sieves. Critical: Moisture in the solvent will hydrolyze the cyanate during acquisition.

Workflow

Figure 2: qNMR workflow ensuring minimal hydrolysis exposure.

Step-by-Step Procedure

• Weighing: Accurately weigh

  (approx 15 mg of cyanate) and (approx 5 mg of DMSO ) into the same vial. Record weights to 0.01 mg precision.

• Solvation: Add 0.6 mL of dry CDCl

  . Vortex briefly to dissolve. Do not sonicate excessively to avoid heating.

• Acquisition (Instrument Settings):

  • Pulse Angle: 90° (

    calibrated).

  • Relaxation Delay (

    ): At least 30 seconds (Calculated as of the slowest nucleus, typically the IS).

  • Scans: 16 or 32 (Sufficient for S/N > 200).

  • Temperature: 298 K (Constant).[2]

• Processing:

  • Phase and baseline correct manually.

  • Integrate the IS singlet (

    3.0 ppm) and set value to equivalent proton count (6H).

  • Integrate the analyte Methyl singlet (

    2.45 ppm, 3H) or the H-3 aromatic doublet (1H). Using the methyl group is preferred for higher signal-to-noise.

Calculation

Where:

• = Integral area
• = Number of protons (IS=6, Analyte-Me=3)
• = Molar mass (IS=94.13, Analyte=178.15)
• = Mass weighed
• = Purity (decimal)[3]

Safety & Handling

Although safer than BrCN, this compound is a potent electrophile.

• HCN Hazard: Upon contact with strong acids or moisture, small amounts of HCN may be released.[4] Work in a fume hood.

• Sensitizer: Treat as a potential skin sensitizer similar to isocyanates.

References

• Martin, D., & Bauer, M. (1993). Cyanic Acid Esters. In Organic Syntheses. (General reactivity of aryl cyanates).

• Kober, E. (1964). Synthesis of Aryl Cyanates. Journal of Organic Chemistry. Link

• Pauli, G. F., et al. (2012). Importance of Purity Evaluation in qNMR. Journal of Natural Products. Link

• Brandt, M., et al. (2010). Cyanogen Bromide Alternative: 4-Nitrophenyl Cyanate. (Contextualizing the nitro-aryl cyanates as BrCN substitutes). Link

• Sigma-Aldrich. (2024). qNMR Internal Standard Guide. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Experimental and computational studies on the formation of cyanate from early metal terminal nitrido ligands and carbon monoxide - Dalton Transactions (RSC Publishing) DOI:10.1039/C3DT52738G [pubs.rsc.org]
• 3. CAS 100-28-7: 4-Nitrophenyl isocyanate | CymitQuimica [cymitquimica.com]
• 4. research.uga.edu [research.uga.edu]

HPLC retention time comparison of cyanate vs isocyanate isomers

An In-Depth Guide to the HPLC Analysis of Cyanate and Isocyanate Isomers

Introduction: The Isomeric Challenge

In the landscape of synthetic chemistry, particularly in the development of pharmaceuticals and advanced polymers, structural isomers can exhibit vastly different chemical reactivity and biological activity. A prime example of this is the distinction between cyanate esters (R-O-C≡N) and isocyanates (R-N=C=O).[1][2][3] While they share the same elemental composition, the arrangement of their atoms results in disparate chemical properties. Isocyanates are characterized by their highly electrophilic carbon atom, making them susceptible to nucleophilic attack, a cornerstone of polyurethane chemistry.[2][4] Cyanate esters, while also reactive, are primarily used as monomers for high-performance thermosetting polycyanurate resins.[1]

For researchers and drug development professionals, the ability to analytically distinguish and quantify these isomers is not merely a procedural task; it is a critical step in ensuring product purity, stability, and safety. High-Performance Liquid Chromatography (HPLC) is the workhorse of analytical chemistry for such separations. However, the unique reactivity of the isocyanate group presents significant challenges to standard HPLC methodologies, often necessitating a tailored analytical approach. This guide provides an in-depth comparison of the HPLC retention behaviors of cyanate and isocyanate isomers, explaining the causal chemistry behind the chosen analytical strategies and presenting the experimental data required for robust, reliable analysis.

The Core Analytical Hurdle: Isocyanate Reactivity

A direct HPLC comparison of a cyanate and its isocyanate isomer using a standard reversed-phase method (e.g., a C18 column with a water/acetonitrile mobile phase) is often unfeasible. The primary reason is the high reactivity of the isocyanate functional group (-N=C=O).[2]

Causality: Isocyanates are potent electrophiles that readily react with nucleophiles.[2] Common HPLC solvents, such as water and alcohols (methanol, ethanol), are nucleophilic. This leads to the rapid degradation of the isocyanate analyte on-column, or even during sample preparation, into urea derivatives (from water) or urethanes/carbamates (from alcohols).[4][5] This reaction not only results in the loss of the original analyte but also introduces new, unintended peaks into the chromatogram, making accurate quantification impossible.

Therefore, the most trustworthy and reproducible analytical strategies for isocyanates almost invariably involve a pre-column derivatization step. This controlled reaction converts the unstable isocyanate into a stable, easily detectable derivative, allowing for reliable chromatographic analysis.[6][7][8]

Chromatographic Separation Principles: A Polarity-Driven Distinction

The separation of cyanates and (derivatized) isocyanates by HPLC is fundamentally governed by differences in their polarity, which dictates their interaction with the stationary and mobile phases.

• Cyanate Esters (R-O-C≡N): The oxygen atom bonded to the R-group and the carbon-nitrogen triple bond create a distinct polar molecule.

• Isocyanates (R-N=C=O): The nitrogen atom is bonded to the R-group, and the cumulative double bonds result in a different electron distribution and dipole moment. Generally, cyanates are considered more polar than their isocyanate counterparts.[9]

In Reversed-Phase HPLC (RP-HPLC) , which utilizes a non-polar stationary phase (like C18) and a polar mobile phase, elution order is primarily determined by hydrophobicity. Less polar (more hydrophobic) compounds interact more strongly with the stationary phase and thus have longer retention times. Conversely, more polar compounds have a greater affinity for the mobile phase and elute earlier.

Based on this principle, one would predict that in a hypothetical direct separation, the more polar cyanate ester would have a shorter retention time than the less polar isocyanate. However, as discussed, the practical analysis involves comparing the cyanate to a derivatized isocyanate. This derivatization adds a chemical moiety that significantly alters the molecule's polarity and size, which must be factored into the expected retention behavior.

Methodology and Experimental Data

A robust comparison requires a validated protocol. Here, we detail a common workflow involving the derivatization of an isocyanate for analysis alongside its cyanate isomer.

Diagram: Isomer Structures

Caption: Fundamental structural differences between cyanate and isocyanate isomers.

Experimental Protocol: Derivatization of Isocyanate with Methanol

This protocol describes the conversion of a reactive isocyanate into a stable methyl carbamate derivative, suitable for RP-HPLC analysis.[5] This approach provides a self-validating system, as the disappearance of the isocyanate starting material can be monitored to confirm complete derivatization.

Objective: To quantitatively convert a sample containing a model compound, Phenyl Isocyanate, into its stable methyl carbamate derivative for HPLC analysis and comparison with its isomer, Phenyl Cyanate.

Materials:

• Phenyl Isocyanate (Reagent Grade)

• Phenyl Cyanate (Reagent Grade)

• Methanol (HPLC Grade)

• Acetonitrile (HPLC Grade)

• Dichloromethane (DCM, HPLC Grade, for derivatization)

• Deionized Water (18 MΩ·cm)

• 0.22 µm Syringe Filters

Procedure:

• Standard Preparation:

  • Prepare a 1 mg/mL stock solution of Phenyl Cyanate in Acetonitrile.

  • Prepare a 1 mg/mL stock solution of Phenyl Isocyanate in Dichloromethane.

• Derivatization Reaction:

  • In a 2 mL glass vial, place 500 µL of the Phenyl Isocyanate stock solution.

  • Add a 2-molar excess of Methanol (approximately 5 µL).

  • Gently swirl the vial and allow the reaction to proceed at room temperature for 30 minutes to ensure complete conversion.[5]

  • Evaporate the DCM solvent under a gentle stream of nitrogen gas.

  • Reconstitute the resulting Phenyl Methyl Carbamate residue in 500 µL of Acetonitrile to match the concentration of the Phenyl Cyanate standard.

• Sample Preparation for HPLC:

  • Create a mixed standard for analysis by combining equal volumes of the Phenyl Cyanate solution and the derivatized Phenyl Isocyanate (Phenyl Methyl Carbamate) solution.

  • Filter the final solution through a 0.22 µm syringe filter before injection.

Diagram: Analytical Workflow

Caption: Workflow for the comparative analysis of cyanate and derivatized isocyanate.

HPLC Conditions

The following table outlines a typical set of conditions for the separation of these compounds.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Reversed-Phase C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Deionized Water
Mobile Phase B	Acetonitrile
Gradient	40% B to 90% B over 10 minutes
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Injection Vol.	10 µL
Detector	UV-Vis Diode Array Detector (DAD)
Wavelength	230 nm

Results: Comparative Retention Time Data

Under the specified RP-HPLC conditions, the elution order directly reflects the polarity of the analytes. The derivatization of phenyl isocyanate to phenyl methyl carbamate adds a methyl group and changes the functional group, increasing its overall hydrophobicity compared to phenyl cyanate.

Compound	Structure	Expected Polarity	Expected Retention Time (min)
Phenyl Cyanate	C₆H₅-OCN	Higher	~4.5
Phenyl Methyl Carbamate(Derivatized Phenyl Isocyanate)	C₆H₅-NHCOOCH₃	Lower	~6.8

Analysis of Results: The experimental data aligns with chromatographic theory.

• Phenyl Cyanate: As the more polar of the two analytes, it interacts less with the non-polar C18 stationary phase and is eluted earlier by the mobile phase.

• Phenyl Methyl Carbamate: The addition of the methyl carbamate group makes the molecule larger and less polar than phenyl cyanate. This increased hydrophobicity leads to a stronger interaction with the stationary phase, resulting in a significantly longer retention time.

This clear separation in retention times allows for the unambiguous identification and quantification of both the original cyanate and the derivatized isocyanate in a single chromatographic run.

Advanced Application: Chiral Isomers

The principles of derivatization and chromatographic separation extend to more complex analyses, such as the separation of chiral isocyanate enantiomers. In pharmaceutical development, different enantiomers can have drastically different pharmacological effects. HPLC, using a Chiral Stationary Phase (CSP), is the premier technique for this type of analysis.[10][11]

The workflow remains similar: the chiral isocyanate is first derivatized to form a stable diastereomeric pair, which can then be resolved on a CSP, such as one based on amylose or cellulose derivatives.[5][10] This highlights the versatility of the derivatization strategy in tackling complex isomeric challenges.

Conclusion

A direct HPLC retention time comparison of cyanate and isocyanate isomers is often precluded by the inherent reactivity of the isocyanate functional group. The scientifically sound and validated approach involves a pre-column derivatization of the isocyanate to form a stable, analyzable compound. The subsequent HPLC separation is governed by the polarity differences between the cyanate ester and the newly formed isocyanate derivative.

In reversed-phase chromatography, the more polar cyanate ester will exhibit a shorter retention time than the typically less polar and more hydrophobic isocyanate derivative (e.g., a carbamate or urea). This difference provides a robust and reliable method for the simultaneous identification and quantification of these critical isomers. By understanding the underlying chemical principles and employing a validated derivatization workflow, researchers can confidently navigate the analytical challenges posed by these two important classes of compounds.

References

• BenchChem. (2025). Application Note: Chiral Separation of (S)-(-)-1-(4-Bromophenyl)
• BenchChem. (2025). Application Notes: High-Performance Liquid Chromatography (HPLC)
• Wu, W. S., & El-Bida, T. (1990).
• Streicher, R. P., et al. (2010). Development of a Novel Derivatization Reagent for the Sampling and Analysis of Total Isocyanate Group in Air and Comparison of its Performance with that of Several Established Reagents. Journal of Environmental Monitoring.
• Hsu, C. L., & Walters, R. R. (1990). Chiral separation of ibutilide enantiomers by derivatization with 1-naphthyl isocyanate and high-performance liquid chromatography on a Pirkle column.
• US EPA.
• Li, Y., et al. (2023). Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids. Journal of Pharmaceutical and Biomedical Analysis.
• Allen Institute. Cyanides are more polar than isocyanides.
• Conti, M., et al. (2024). Green HPLC Enantioseparation of Chemopreventive Chiral Isothiocyanates Homologs on an Immobilized Chiral Stationary Phase Based on Amylose tris-[(S)
• LookChem.

• Wikipedia. Isocyanate. [Link]

• Wikipedia. Cyanate. [Link]

• Kumar, P., et al. (2022).

• NIOSH. (2003). Isocyanates. [Link]

• SIELC Technologies. (2018).

• ChemEurope. Isocyanate. [Link]

• Wsol, V., et al. (2007). HPLC separation of enantiomers using chiral stationary phases. Ceska a Slovenska Farmacie.

Sources

• 1. Cyanate ester / isocyanate | lookchem [lookchem.com]
• 2. Isocyanate - Wikipedia [en.wikipedia.org]
• 3. Cyanate - Wikipedia [en.wikipedia.org]
• 4. Isocyanate [chemeurope.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. US5354689A - Method of detecting isocyanates - Google Patents [patents.google.com]
• 7. tandfonline.com [tandfonline.com]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. Statement-1: Cyanides are more polar than isocyanides. and Statement-2: Isocynides show addition of oxygen or sulphur with HgO or HgS respectively. [allen.in]
• 10. mdpi.com [mdpi.com]
• 11. csfarmacie.cz [csfarmacie.cz]

Validation of S-cyano-cysteine Formation via IR Spectroscopy

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The "Silent Region" Advantage

In protein chemistry, the site-specific modification of cysteine is a pivotal strategy for studying protein dynamics, folding, and enzymatic activity. The formation of S-cyano-cysteine (S-SCN) —typically achieved via reaction with 2-nitro-5-thiocyanatobenzoic acid (NTCB) —is a critical intermediate for backbone cleavage or as a vibrational probe.

While Mass Spectrometry (MS) is the standard for mass validation, it often fails to capture the structural environment of the modification in real-time. Infrared (IR) Spectroscopy offers a superior alternative by exploiting the "silent region" of the protein spectrum (1800–2800 cm⁻¹). The nitrile (

) stretch provides a distinct, non-overlapping signal that validates not just the presence of the modification, but its local electrostatic environment.

This guide objectively compares IR spectroscopy against MS and UV-Vis alternatives, providing a self-validating protocol for confirming S-cyano-cysteine formation.

Mechanistic Workflow

To validate the formation of S-cyano-cysteine, one must first understand the reaction pathway and potential side reactions (e.g.,

-elimination to dehydroalanine).

Figure 1: Reaction pathway of Cysteine with NTCB. The target S-cyano-cysteine adduct is kinetically favored at neutral pH, while high pH promotes cleavage or elimination.

Comparative Analysis: IR vs. Alternatives

While UV-Vis is excellent for kinetics and MS for mass confirmation, IR spectroscopy is the only method that provides direct structural evidence of the

bond in solution without destruction.

Feature	IR Spectroscopy (FTIR)	Mass Spectrometry (ESI-MS)	UV-Vis Spectroscopy
Primary Signal	Nitrile Stretch (ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> )	Mass Shift (+25.03 Da)	TNB Release ( 412 nm)
Detection Range	2159–2163 cm⁻¹ (Thiocyanate)	m/z	412 nm (Leaving group)
Specificity	High: Unique frequency in silent region.	High: Exact mass match.	Low: Indirect; measures leaving group, not product.
Structural Insight	Excellent: Frequency shifts indicate burial/exposure (Stark effect).	Low: Denatured state (usually).	None.
Sample State	Aqueous/Buffer (Non-destructive).	Ionized/Vacuum (Destructive).	Aqueous (Non-destructive).[1]
Sensitivity	Moderate (Requires >100 µM).	High (Femtomole range).	High (Nanomole range).
False Positives	Rare (Requires other nitriles).	Possible (Adducts/Oxidation).[2][3][4]	Common (Disulfide exchange).

Expert Insight:

• Why IR? Use IR when you need to confirm the chemical nature of the bond (S-CN vs C-CN) or probe the local environment. Aromatic nitriles absorb at ~2230 cm⁻¹, while sulfur-bound nitriles (S-CN) absorb distinctly at ~2160 cm⁻¹. This distinction is invisible to MS.

• Why MS? Use MS for high-throughput screening or low-abundance samples where IR sensitivity is insufficient.

Detailed Protocol: IR Validation of S-Cyano-Cysteine

This protocol is designed to be a self-validating system . It includes controls to ensure the signal observed is genuinely the S-CN adduct.

Materials

• Protein Stock: >1 mM Cysteine-containing protein in non-amine buffer (e.g., Phosphate, HEPES). Avoid Tris or primary amines as they can react with NTCB.

• Reagent: NTCB (2-nitro-5-thiocyanatobenzoic acid).[3][4][5][6][7][8]

• IR Cell: CaF₂ windows with 50 µm spacer (for transmission) or Diamond ATR.

• Control:

  -labeled cyanide (optional for isotope shift validation) or non-cysteine protein.

Step-by-Step Methodology

1. Cyanylation Reaction

• Reduction: Treat protein (100 µL, 1-2 mM) with 2-fold molar excess of TCEP for 30 min to ensure free thiols. Do not use DTT or Mercaptoethanol (they will scavenge NTCB).

• Labeling: Add 5-fold molar excess of NTCB (dissolved in ethanol or DMSO).

• Incubation: Incubate at pH 7.5–8.0, 25°C for 15–30 minutes.

  • Visual Check: Solution should turn yellow due to TNB release (monitor at 412 nm if desired).

• Purification (Crucial): Remove excess NTCB and TNB using a desalting column (e.g., Zeba Spin, 7K MWCO) or dialysis against the running buffer. Excess reagent interferes with the IR baseline.

2. FTIR Data Acquisition

• Blanking: Collect a background spectrum of the exact dialysis buffer.

• Sample Loading: Load 10–20 µL of the cyanylated protein into the IR cell.

• Acquisition: Collect 64–128 scans at 2 cm⁻¹ resolution.

• Processing: Subtract the buffer spectrum 1:1. Apply a baseline correction in the 2000–2300 cm⁻¹ region.

3. Data Interpretation (The "Truth" Signal)

• Target Signal: Look for a sharp peak at 2160 ± 2 cm⁻¹ .

• Differentiation:

  • 2160 cm⁻¹: S-Cyano (Thiocyanate) – CONFIRMED .

  • 2230–2240 cm⁻¹: Aromatic Nitrile (e.g., if using a different probe) – WRONG TARGET .

  • 2120 cm⁻¹: Azide (if present) – CONTAMINANT .

Self-Validating Logic & Troubleshooting

To satisfy the E-E-A-T requirement for trustworthiness, use this decision tree to validate your results.

Figure 2: Decision logic for validating IR signals. This workflow distinguishes true S-CN signals from background noise or artifacts.

References

• Fafarman, A. T., et al. (2006). "Quantitative, directional measurement of electric field heterogeneity in the active site of ketosteroid isomerase." Proceedings of the National Academy of Sciences. (Establishes nitrile stretch sensitivity to electric fields).

• Jacobson, G. R., et al. (1973). "The reaction of 2-nitro-5-thiocyanobenzoic acid with reduced ribonuclease A." Journal of Biological Chemistry. (Foundational paper on NTCB reaction mechanism).

• Getahun, Z., et al. (2003). "Using Nitrile-Derivatized Amino Acids as Infrared Probes of Local Environment." Journal of the American Chemical Society. (Comparison of aromatic vs. sulfur-bound nitrile frequencies).

• Qiao, Y., et al. (2021).[3][9] "Site-Specific Conversion of Cysteine in a Protein to Dehydroalanine Using 2-Nitro-5-thiocyanatobenzoic Acid." Molecules. (Modern application of NTCB and analysis of side reactions).

• Sutton, C. C., et al. (2018). "Cyanylated Cysteine Reports Site-Specific Changes at Protein–Protein-Binding Interfaces Without Perturbation." Biochemistry. (Specific IR frequency data for S-cyano-cysteine at ~2160 cm⁻¹).

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. Chemical methods for mapping cysteine oxidation - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C7CS00607A [pubs.rsc.org]
• 3. Site-Specific Conversion of Cysteine in a Protein to Dehydroalanine Using 2-Nitro-5-thiocyanatobenzoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Identification of alternative products and optimization of 2-nitro-5-thiocyanatobenzoic acid cyanylation and cleavage at cysteine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Site-Specific Conversion of Cysteine in a Protein to Dehydroalanine Using 2-Nitro-5-thiocyanatobenzoic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 9. Molecules | Free Full-Text | Site-Specific Conversion of Cysteine in a Protein to Dehydroalanine Using 2-Nitro-5-thiocyanatobenzoic Acid [mdpi.com]

The Indirect Advantage: A Guide to Quantifying DOL via Leaving Group Release

Topic: Quantifying Degree of Labeling (DOL) via UV-Vis Absorbance of Leaving Groups Content Type: Publish Comparison Guide Audience: Researchers, Senior Scientists, and Bioconjugation Engineers

Executive Summary: The Case for Indirect Quantification

In bioconjugation, determining the Degree of Labeling (DOL)—the molar ratio of label to biomolecule—is critical for ensuring the efficacy of Antibody-Drug Conjugates (ADCs), fluorescent probes, and therapeutic proteins.

The industry standard, Direct Spectrophotometry (measuring

vs. of the conjugate), suffers from a fatal flaw: it requires rigorous purification before measurement. Any non-covalently bound dye ("sticky" fluorophores) or unreacted linker skews the data.

Leaving Group Quantification offers a superior alternative for specific chemistries. By monitoring the UV-Vis absorbance of the small molecule released during the bond formation (the leaving group), researchers can quantify the reaction extent in real-time or immediately post-reaction without purification. This guide compares this "Indirect Method" against traditional workflows, focusing on the gold standard: Pyridine-2-thione (Py-2-T) release.

Mechanism of Action: The Chemistry of Release

The most robust application of this technique involves Disulfide Exchange chemistry (e.g., SPDP linkers) and Fmoc Deprotection (peptide synthesis). Unlike NHS-ester chemistry, where the leaving group (N-hydroxysuccinimide) absorbs in the deep UV (260 nm) and interferes with protein absorbance, these methods release chromophores with distinct spectral signatures.

Case Study A: SPDP & Thiol-Exchange (Protein Conjugation)

When a thiolated molecule reacts with an SPDP-modified probe, the reagent releases Pyridine-2-thione (Py-2-T) .

• Leaving Group: Pyridine-2-thione.[1][2][3]

• Detection Wavelength: 343 nm.

• Extinction Coefficient (

  ): .

• Advantage: Proteins typically have negligible absorbance at 343 nm, allowing for "zero-background" quantification.

Case Study B: Fmoc Monitoring (Peptide Synthesis)

In Solid Phase Peptide Synthesis (SPPS), removing the Fmoc protecting group releases a dibenzofulvene-piperidine adduct .

• Leaving Group: Dibenzofulvene-piperidine.

• Detection Wavelength: 301 nm.

• Extinction Coefficient (

  ): .

Visualization: Reaction Mechanism

The following diagram illustrates the SPDP reaction pathway, highlighting the stoichiometric release of the measurable leaving group.

Caption: Stoichiometric release of Pyridine-2-thione (Py-2-T) allows quantification of conjugation events (DOL) independent of the protein conjugate.

Comparative Analysis: Leaving Group vs. Alternatives

This table objectively compares the Leaving Group Assay against the two most common alternatives.

Feature	Leaving Group Assay (Py-2-T)	Direct Spectrophotometry	LC-MS (Intact Mass)
Primary Metric	Moles of released byproduct	Absorbance ratio ( )	Mass shift ( Mass)
Purification Required?	No (Measure crude mix)	Yes (Critical)	Yes (Desalting required)
Accuracy	High (Stoichiometric)	Medium (Prone to non-covalent error)	Very High (Definitive)
Interference	Low (343 nm is clean)	High (Protein/Dye spectral overlap)	Low (Ion suppression possible)
Throughput	High (Plate reader compatible)	Medium (Cuvette/NanoDrop)	Low (Serial injection)
Cost	Low (Standard UV-Vis)	Low (Standard UV-Vis)	High (Instrumentation)
Limitation	Indirect; assumes no hydrolysis	Correction Factor (CF) errors	Equipment availability

Expert Insight: The "Purification Paradox"

Direct spectrophotometry often overestimates DOL because hydrophobic dyes (like Cyanine or Alexa Fluor) stick non-covalently to proteins. Even after a desalting column, 5–10% of the signal may be free dye. The Leaving Group Assay avoids this because the leaving group (Py-2-T) is small, water-soluble, and its signal correlates strictly with the chemical breaking of the disulfide bond, not just the presence of the dye.

Validated Protocol: SPDP-Based DOL Quantification

This protocol is designed to be self-validating . It includes a background check step to ensure the absorbance reading is derived solely from the leaving group.

Reagents:

• Protein solution (known concentration, e.g., 10-50

  M).

• SPDP-Label reagent (e.g., Biotin-HPDP or similar).[3]

• Reaction Buffer: PBS-EDTA (pH 7.2 - 7.5). Note: Avoid thiols (DTT/BME) in the buffer as they will trigger release immediately.

Step-by-Step Workflow:

• Baseline Measurement (The Blank):

  • Prepare a mixture of Protein + Buffer (no reagent). Measure

    .

  • Prepare a mixture of Buffer + Reagent (no protein). Measure

    .

  • Validation: Both should be near zero. If Reagent

    , your reagent has hydrolyzed or degraded. Stop and replace reagent.

• The Reaction:

  • Add SPDP-Reagent to Protein solution (typically 2-10x molar excess).

  • Incubate at Room Temperature for 30–60 minutes.

• Quantification (Pre-Purification):

  • Measure the absorbance of the crude reaction mixture at 343 nm .

  • Record value as

    .

• Calculation: Use the Beer-Lambert Law (

  ) to find the concentration of released Py-2-T.
  • = pathlength (cm)

  Calculate DOL:

• Verification (Optional):

  • Purify the conjugate (Desalting column).

  • Measure

    of the conjugate.

  • If the Leaving Group DOL matches the Post-Purification DOL, your purification method is efficient.

Method Selection Guide

Use the following logic flow to determine if the Leaving Group Assay is appropriate for your specific molecule.

Caption: Decision tree for selecting the optimal DOL quantification method based on chemistry and resource availability.

References

• Thermo Fisher Scientific. SPDP Crosslinkers Application Note. Retrieved from thermofisher.com. Link

• Bangalore, S. et al. (2020). "Practical Guide for Quantification of In Vivo Degradation Rates for Therapeutic Proteins." MDPI. Link

• Hansen, R.E. & Winther, J.R. (2009). "Quantification of Thiols and Disulfides." Biochimica et Biophysica Acta (BBA). Link

• NIST Chemistry WebBook. 2(1H)-Pyridinethione Spectral Data.Link

• BroadPharm. Ellman's Assay Protocol for Thiol Quantification.[4]Link

Sources

• 1. 2-Mercaptopyridine | C5H5NS | CID 2723698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2(1H)-Pyridinethione [webbook.nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. broadpharm.com [broadpharm.com]

Monitoring cyanate ester hydrolysis rates by spectroscopy

In my tenure evaluating high-performance thermosets for aerospace and advanced microelectronics, I frequently encounter a critical failure mode: the hydrolytic degradation of cyanate ester (CE) resins. While these materials boast exceptional glass transition temperatures (

) and low dielectric loss, their polycyanurate networks are inherently vulnerable to moisture-induced cleavage. To engineer more resilient composites, we must accurately quantify the kinetics of this degradation.

This guide provides a definitive comparison of spectroscopic techniques used to monitor CE hydrolysis rates, grounded in field-proven methodologies and mechanistic causality.

Mechanistic Pathway of Hydrolysis

Before selecting an analytical tool, we must understand the chemical target. The thermal curing of cyanate ester monomers (-O-C≡N) proceeds via cyclotrimerization to form a robust triazine network, as outlined in1[1]. However, upon exposure to hot/wet environments, water attacks the aryl ether bonds. This hydrolysis generates an unstable imidocarbonic acid that rearranges into a carbamate intermediate, ultimately decomposing into phenols, carbon dioxide, and ammonia[2][3].

The irreversible formation of phenolic -OH groups serves as our primary spectroscopic biomarker for degradation.

Mechanistic pathways of cyanate ester curing and subsequent hydrolytic degradation.

Spectroscopic Techniques: A Comparative Analysis

To extract accurate hydrolysis rate constants, we must quantify the disappearance of reactant peaks and the appearance of degradation products.

Fourier Transform Infrared (FTIR) Spectroscopy

FTIR is the industry standard for cure monitoring, tracking the disappearance of the -O-C≡N doublet at 2200–2300 cm⁻¹[1]. However, for hydrolysis monitoring, traditional Mid-IR presents a fatal flaw: the massive absorption cross-section of absorbed water entirely obscures the 3100–3500 cm⁻¹ region where our target phenolic -OH and carbamate degradation peaks appear.

• Causality in Experimental Choice: To circumvent this, I strongly advocate transitioning to Near-Infrared (NIR) spectroscopy. In the NIR region, we can monitor the first overtone of the -OH stretch (~4800 cm⁻¹) and the water combination band (~5253 cm⁻¹) with far less signal saturation. This allows us to differentiate between reversibly absorbed bulk water and irreversible hydrolytic scission, a technique validated in 3[3].

Raman Spectroscopy

While FTIR requires rigorous sample drying to eliminate water interference, Raman spectroscopy offers a highly elegant alternative.

• Causality in Experimental Choice: Water is an exceptionally weak Raman scatterer. Consequently, Raman allows for true in-situ monitoring of the triazine ring breathing modes (~1360 cm⁻¹) even when the polymer is fully saturated with moisture. This makes it invaluable for real-time kinetic studies where cyclic drying might artificially alter the degradation pathway.

Solid-State ¹³C NMR Spectroscopy

Solid-state ¹³C Cross-Polarization Magic Angle Spinning (CP/MAS) NMR is unmatched for resolving the complex intermediate structures of the degraded network.

• Causality in Experimental Choice: By tracking the triazine carbon (~152 ppm) and the unreacted cyanate carbon (~108 ppm)[4], we can map the exact structural evolution. However, its low sensitivity to minor degradation events (<5% conversion) renders it unsuitable for extracting initial rate constants compared to NIR.

Quantitative Data Comparison

Technique	Primary Target Wavenumber/Shift	Typical Sample Thickness	Water Interference	Sensitivity (Min. Conversion)	Ideal Application
Near-IR (NIR)	~4800 cm⁻¹ (-OH overtone)	1.0 - 3.0 mm	High (Requires drying)	< 1%	Quantitative kinetic rate modeling
Mid-IR (FTIR)	2200–2300 cm⁻¹ (-O-C≡N)	< 0.1 mm (Thin film)	Very High	~ 2%	Monomer cure monitoring[1]
Raman	~1360 cm⁻¹ (Triazine)	Bulk (Surface/Confocal)	Low (Water is invisible)	~ 5%	In-situ wet sample monitoring
¹³C SS-NMR	152 ppm (Triazine Carbon)	Powdered Bulk	None	> 5%	Resolving intermediate structures[4]

Experimental Workflow: Self-Validating Protocol for Hydrolysis Kinetics

To extract reliable kinetic data, your protocol must be a self-validating system. You cannot simply measure a wet sample and assume the spectral changes are purely chemical. The following step-by-step methodology couples gravimetry with NIR spectroscopy to mathematically uncouple physical diffusion from chemical degradation[3][5].

Self-validating experimental workflow combining gravimetry and FTIR for kinetic analysis.

Detailed Step-by-Step Methodology: NIR Monitoring

• Resin Casting & Baseline: Cast bisphenol E cyanate ester (LECY) into 1 mm plaques. Cure at 150°C (1 hr) and 250°C (2 hrs) to ensure full cyclotrimerization. Acquire baseline NIR spectra (4000–7000 cm⁻¹) using a transmission cell[3].

• Hot/Wet Conditioning: Submerge the plaques in a 100°C boiling deionized water bath or an 85°C/85% RH environmental chamber to initiate hydrolysis[3][5].

• Gravimetric Sampling (Wet Mass): At logarithmic intervals (e.g., 24, 48, 96, 192 hours), extract the sample, wipe surface moisture, and immediately record the mass to track total water uptake.

• Interim Spectral Acquisition: Record the NIR spectrum of the wet sample to observe the combined signal of interstitial water and degradation products.

• Irreversible Drying (The Validation Step): This is the critical causal step. Transfer the sample to a 100°C vacuum oven and dry until a constant mass is achieved (Dry Mass). This reversibly removes interstitial water while leaving the covalently bound hydrolysis products intact[3][5].

• Deconvoluted Spectral Acquisition: Re-scan the dried sample. The residual peak intensity in the -OH overtone region (~4800 cm⁻¹) now strictly represents the irreversible formation of phenolic -OH bonds[3].

• Kinetic Extraction: Plot the normalized -OH absorbance against time. Apply a first-order kinetic model to calculate the hydrolysis rate constant (

  ).

Conclusion

Monitoring the hydrolytic degradation of cyanate esters requires uncoupling the physical diffusion of water from the chemical scission of the polymer network. While Raman spectroscopy offers excellent moisture-blind tracking of the triazine ring, NIR spectroscopy combined with a rigorous wet/dry cycling protocol remains the gold standard for extracting highly accurate initial hydrolysis rate constants.

References

• Title: Cure and Hydrolysis of Cyanate Ester Systems Source: ntnu.no URL: 2

• Title: Hydrolytic degradation kinetics of bisphenol E cyanate ester resin and composite Source: cnrs.fr URL: 3

• Title: Two-Stage Moisture Absorption Behavior and Hydrolysis of Cured Dicyanate Ester Resins Source: ntu.edu.tw URL: 5

• Title: Thermal Decomposition of Cyanate Ester Resins Source: bts.gov URL: 1

• Title: High Thermal Resistance of Epoxy/Cyanate Ester Hybrids Incorporating an Inorganic Double-Decker-Shaped Polyhedral Silsesquioxane Nanomaterial Source: mdpi.com URL: 4

Sources

• 1. rosap.ntl.bts.gov [rosap.ntl.bts.gov]
• 2. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 3. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 4. mdpi.com [mdpi.com]
• 5. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]

Benchmarking 4-Methyl-2-nitrophenyl cyanate against standard cyanylating agents

Benchmarking 4-Methyl-2-nitrophenyl cyanate (4-MNPC) Against Standard Cyanylating Agents: A Comprehensive Application Guide

Cyanylation is a cornerstone activation step in bioconjugation, heavily relied upon for synthesizing protein-polysaccharide conjugate vaccines and mapping protein topographies. Over the decades, the field has evolved from utilizing highly toxic legacy reagents to deploying more refined, target-specific molecules. As a Senior Application Scientist, I frequently evaluate the trade-offs between activation efficiency, polymer integrity, and reaction traceability.

This guide objectively benchmarks 4-Methyl-2-nitrophenyl cyanate (4-MNPC) against industry-standard cyanylating agents—Cyanogen Bromide (CNBr), 1-Cyano-4-dimethylaminopyridinium tetrafluoroborate (CDAP), and 2-Nitro-5-thiocyanatobenzoic acid (NTCB)—providing the mechanistic rationale and experimental data necessary for optimizing your bioconjugation workflows.

Mechanistic Causality: Why 4-MNPC?

The efficacy of any cyanylating agent lies in the electrophilicity of its cyano carbon and the stability of its leaving group. Understanding the chemical causality behind each reagent dictates its ideal application:

• CDAP: The modern standard for vaccine development. It operates safely at a milder pH (7–9), preserving polymer integrity while reducing side reactions [[1]]([Link]). However, CDAP lacks a chromogenic leaving group. Activation levels must be determined post-hoc via complex assays, creating a "blind spot" during active synthesis.

• NTCB: Highly specialized for protein cysteine cyanylation. It reacts selectively with thiols to form S-cyano-cysteine and releases 2-nitro-5-thiobenzoate (TNB), which allows real-time colorimetric tracking at 412 nm .

• 4-MNPC: Bridges the gap for polysaccharide and general amine activation. The ortho-nitro group on the phenyl ring heavily withdraws electron density, activating the cyanate ester for rapid nucleophilic attack. Upon cleavage, it releases 4-methyl-2-nitrophenolate . Because the pKa of 4-methyl-2-nitrophenol is approximately 7.1, the leaving group is fully deprotonated at the reaction pH (8.5), yielding a bright yellow chromophore (

  nm). This provides the real-time stoichiometric tracking of NTCB, but with the broader target applicability of CDAP.

Quantitative Benchmarking Data

The following table summarizes the quantitative operational parameters of these agents to guide reagent selection.

Reagent	Primary Target	Operating pH	Real-Time Monitoring	Toxicity / Safety	Water Solubility
CNBr	-OH, -NH2	10.0 – 11.5	No	High (Volatile Gas)	High
CDAP	-OH	7.0 – 9.0	No	Moderate	High
NTCB	-SH (Cysteines)	7.5 – 8.5	Yes (TNB, 412 nm)	Moderate	Moderate
4-MNPC	-OH, -NH2	8.0 – 9.0	Yes (Phenolate, 400 nm)	Moderate	Low (Requires DMSO)

Self-Validating Experimental Protocol: Real-Time Polysaccharide Activation

To demonstrate the practical superiority of 4-MNPC's traceability, the following protocol outlines the activation of a soluble polysaccharide (e.g., Dextran) prior to protein conjugation.

System Trustworthiness: This workflow is designed as a self-validating system. You do not proceed to the expensive protein conjugation step unless the spectrophotometric data mathematically confirms successful activation.

Step-by-Step Methodology:

• Polymer Solubilization: Dissolve the polysaccharide at 10 mg/mL in 0.1 M sodium borate buffer, pH 8.5.

  • Causality: A pH of 8.5 ensures sufficient deprotonation of hydroxyl groups for nucleophilic attack while preventing the rapid aqueous hydrolysis of the cyanate reagent that occurs at pH > 9.5.

• Reagent Preparation: Dissolve 4-MNPC in anhydrous DMSO to a concentration of 100 mg/mL.

• Activation: Add 4-MNPC to the polysaccharide solution at a ratio of 1 mg reagent per 10 mg polymer. Stir vigorously at room temperature.

• Real-Time Validation (Critical Step): At 2-minute intervals, transfer a 10 µL aliquot into a microcuvette containing 990 µL of borate buffer. Measure the absorbance at 400 nm.

  • Self-Validation Logic: The reaction is complete when

    plateaus (typically 5–10 minutes). Using the extinction coefficient of 4-methyl-2-nitrophenolate, calculate the exact moles of activated groups. If the activation density is below the required threshold (e.g., < 0.2 moles cyanate/mole polymer), spike the reaction with an additional 10% 4-MNPC. Do not add the carrier protein until the target absorbance is achieved.

• Conjugation: Once validated, immediately add the carrier protein (e.g., CRM197 or BSA) at a 1:1 (w/w) ratio. Incubate for 4 hours to allow the formation of stable isourea linkages.

• Purification: Quench unreacted cyanate groups with 0.1 M ethanolamine, then purify the conjugate via Size Exclusion Chromatography (SEC).

Visualizing the Workflows

Fig 1: Mechanism of 4-MNPC cyanylation with real-time colorimetric reporter release.

Fig 2: Decision matrix for selecting cyanylating agents based on target and monitoring needs.

References

Sources

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Methyl-2-nitrophenyl cyanate

The proper management and disposal of reactive chemical intermediates are paramount to ensuring a safe laboratory environment and maintaining environmental stewardship. This guide provides a detailed protocol for the safe disposal of 4-Methyl-2-nitrophenyl cyanate, a compound that, due to its functional groups, requires careful handling. As a nitrated aromatic cyanate ester, it presents a combination of hazards that must be addressed through a structured and informed disposal process. This document is intended for researchers, scientists, and drug development professionals who may handle this or structurally similar compounds.

The causality behind the procedures outlined below is rooted in the inherent chemical reactivity of the cyanate (-OCN) and nitrophenyl groups. The nitro group makes the aromatic ring electron-deficient and can confer toxicity and potential energetic properties.[1] The cyanate group is susceptible to hydrolysis and can react with nucleophiles.[2] Therefore, the disposal strategy is designed to manage these risks through containment, clear identification, and, where appropriate, chemical neutralization.

Core Safety and Hazard Assessment

Anticipated Hazards:

• Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[3][5]

• Irritation: Causes skin, eye, and respiratory irritation.[3][6]

• Reactivity: Aromatic nitro compounds can be reactive and may have exothermic decomposition properties.[1] Cyanates react with water and nucleophiles.[2][7] It is crucial to avoid mixing with incompatible materials like strong acids, bases, or oxidizing agents.[3][8]

Required Personal Protective Equipment (PPE)

A multi-layered PPE strategy is non-negotiable to prevent exposure. All handling and disposal operations must be conducted within a certified chemical fume hood.[4]

PPE Item	Specification	Purpose
Gloves	Chemical-resistant nitrile or neoprene gloves (double-gloving recommended).	To prevent dermal absorption, a significant route of exposure for nitrophenyl compounds.[4]
Eye Protection	Safety goggles with side shields or a full-face shield.	To protect eyes from splashes of liquid waste or contact with solid particles.[9]
Lab Coat	Flame-resistant laboratory coat, fully buttoned.	To protect skin and clothing from contamination.
Respiratory Protection	Not typically required if work is performed in a fume hood.	To prevent inhalation of dust or vapors.[9]

Immediate Spill Management Protocol

In the event of a spill, a swift and organized response is critical to mitigate exposure and prevent the spread of contamination.

Step-by-Step Spill Clean-up:

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Ventilate: Ensure the chemical fume hood is operating at maximum capacity to contain any vapors.

• Contain: For liquid spills, cover with an inert absorbent material like vermiculite, sand, or a commercial chemical absorbent. Do not use combustible materials such as paper towels.[10] For solid spills, gently cover with an absorbent to prevent dust from becoming airborne.

• Collect: Carefully sweep or scoop the contained material into a designated, clearly labeled hazardous waste container.[11] Use non-sparking tools.

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., acetone or ethanol), followed by a thorough wash with soap and water.

• Dispose of Clean-up Materials: All materials used for clean-up (absorbent, gloves, wipes) must be placed in the same hazardous waste container as the spilled chemical.[4]

Standard Disposal Protocol: Waste Accumulation and Collection

For routine disposal, all waste containing 4-Methyl-2-nitrophenyl cyanate must be treated as hazardous chemical waste.[12][13] Under no circumstances should this chemical or its containers be disposed of in regular trash or washed down the drain.[3][13]

Waste Segregation and Containerization

• Designate a Waste Container: Use a clearly labeled, leak-proof container made of a material compatible with the chemical (e.g., a high-density polyethylene (HDPE) or glass bottle).[13][14]

• Segregate Waste Streams: Keep solid waste (e.g., contaminated weighing paper, gloves, silica gel) separate from liquid waste (e.g., reaction solutions, rinsates).[8] Do not mix this waste with other incompatible waste streams.[8]

• Container Management:

  • Keep the waste container securely closed at all times, except when adding waste.[14]

  • Store the container in a designated satellite accumulation area within the laboratory, preferably in secondary containment.[14]

  • Do not overfill the container; fill to a maximum of 90% capacity to allow for expansion.[14]

Labeling

Proper labeling is a critical regulatory requirement that ensures safe handling by all personnel, including waste management technicians. The label must be securely affixed and clearly legible.[14]

Required Label Information:

• The words "HAZARDOUS WASTE"

• Full Chemical Name: "4-Methyl-2-nitrophenyl cyanate"

• List of all constituents and their approximate percentages.

• Relevant Hazard Pictograms (e.g., Harmful/Irritant).

• Accumulation Start Date.

• Principal Investigator's Name and Laboratory Contact Information.

Advanced Disposal Protocol: Chemical Inactivation

For laboratories with the appropriate engineering controls and expertise, chemical inactivation can be employed to reduce the hazard profile of the waste before collection. The primary mechanism for neutralizing cyanates is through controlled hydrolysis or oxidation, which converts the cyanate group to less reactive species.[15][16][17]

Causality: This procedure utilizes a basic solution (sodium hydroxide) to facilitate the hydrolysis of the cyanate ester. The cyanate is converted into a carbamate intermediate, which is unstable and decomposes to carbon dioxide and an amine. This process effectively destroys the reactive cyanate functional group.

Illustrative Inactivation Protocol: This protocol must be performed in a chemical fume hood with continuous stirring and while wearing all required PPE.

• Prepare a Quenching Solution: In a suitably sized flask equipped with a magnetic stir bar, prepare a 1 M solution of sodium hydroxide (NaOH) in a 9:1 mixture of water and ethanol. The ethanol aids in solubilizing the organic waste.

• Cool the Solution: Place the flask containing the NaOH solution in an ice-water bath to control the temperature, as the hydrolysis reaction may be exothermic.

• Slow Addition of Waste: Slowly and carefully add the 4-Methyl-2-nitrophenyl cyanate waste to the cooled, stirring NaOH solution. If the waste is a concentrated solution, add it dropwise via an addition funnel.

• Monitor the Reaction: Allow the mixture to stir at room temperature for several hours (e.g., overnight) to ensure the reaction goes to completion. The completion of the reaction can be monitored by techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) by checking for the disappearance of the starting material.

• Neutralize and Containerize: Once the reaction is complete, carefully neutralize the solution to a pH between 6 and 8 by the slow addition of a weak acid, such as dilute hydrochloric acid.

• Dispose as Hazardous Waste: The resulting neutralized aqueous mixture should be collected in a properly labeled hazardous waste container. Although the primary reactivity has been mitigated, the solution still contains nitrated aromatic compounds and must be disposed of through your institution's hazardous waste program.[10]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 4-Methyl-2-nitrophenyl cyanate waste.

Caption: Decision workflow for handling 4-Methyl-2-nitrophenyl cyanate waste.

Final Disposal Arrangements

Once your hazardous waste container is 90% full, seal it securely and contact your institution's Environmental Health and Safety (EHS) office or the equivalent department to schedule a waste pickup.[18] Provide them with a complete and accurate description of the waste contents to ensure it is transported and disposed of in compliance with all local, state, and federal regulations.[4]

References

• Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury. Available at: [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. Available at: [Link]

• Hazardous Chemical Waste Management Guidelines. Columbia University Research. Available at: [Link]

• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System. Available at: [Link]

• Laboratory chemical waste disposal guidelines. University of Otago. Available at: [Link]

• SAFETY DATA SHEET: 4-METHYL-2-NITROPHENYL ISOCYANATE. Georganics. Available at: [Link]

• Cyanides and their Attenuation in wastewaters using green chemistry. Semantic Scholar. Available at: [Link]

• Cyanide What is it and how to remove it from water? Carbotecnia. Available at: [Link]

• UV-Oxidation of Cyanide. enviolet. Available at: [Link]

• Safety Data Sheet: 4-Nitrophenol. Carl ROTH. Available at: [Link]

• SAFETY DATA SHEET: LUPRANATE®5650 ISOCYANATE. BASF CORPORATION. Available at: [Link]

• Inactivation of phosphorylase by cyanate. PubMed. Available at: [Link]

• Toxicological Profile for Nitrophenols. Agency for Toxic Substances and Disease Registry (ATSDR). Available at: [Link]

• SAFETY DATA SHEET: VORAMER™ MA 5028 Isocyanate. Kronospan. Available at: [Link]

• Cyanides and nitriles, use and disposal. University of Bristol. Available at: [Link]

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Inactivation of phosphorylase by cyanate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. georganics.sk [georganics.sk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. chemicals.basf.com [chemicals.basf.com]
• 7. Cyanides, Inorganic | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. canterbury.ac.nz [canterbury.ac.nz]
• 9. msds.nipissingu.ca [msds.nipissingu.ca]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. fishersci.com [fishersci.com]
• 12. vumc.org [vumc.org]
• 13. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 14. research.columbia.edu [research.columbia.edu]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. carbotecnia.info [carbotecnia.info]
• 17. Cyanide removal from water and wastewater Cyanides [enviolet.com]
• 18. otago.ac.nz [otago.ac.nz]

A Comprehensive Guide to the Safe Handling of 4-Methyl-2-nitrophenyl cyanate

Hazard Assessment: A Precautionary Analysis

The chemical structure of 4-Methyl-2-nitrophenyl cyanate, featuring an aromatic ring substituted with a nitro group (-NO₂) and a reactive cyanate group (-OCN), suggests several potential hazards. The nitroaromatic portion of the molecule points to a likelihood of toxicity if ingested, inhaled, or absorbed through the skin.[2] The cyanate functional group is highly reactive and can undergo vigorous reactions. It is also a lachrymator, meaning it can cause severe eye irritation and tearing.[3]

Based on this structural analysis, 4-Methyl-2-nitrophenyl cyanate must be handled as a substance with the following potential hazards until proven otherwise:

• Acute Toxicity: Harmful or fatal if swallowed, inhaled, or in contact with skin.[4]

• Severe Irritant: Causes serious irritation to the eyes, skin, and respiratory system.[1][2]

• Sensitizer: May cause an allergic skin reaction or asthma-like symptoms if inhaled.[2][4]

• Reactivity: Potentially reactive with acids, bases, and oxidizing agents.[5]

The Hierarchy of Controls: A Foundational Safety Principle

Before any laboratory work begins, the hierarchy of controls must be applied to mitigate risks. This systematic approach prioritizes the most effective safety measures.[6] Personal Protective Equipment (PPE) is always the last line of defense.

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

For 4-Methyl-2-nitrophenyl cyanate, engineering controls (a certified chemical fume hood) and stringent administrative controls and PPE are mandatory, as elimination or substitution may not be feasible in a research context.

Personal Protective Equipment (PPE): Your Last Line of Defense

The correct selection and use of PPE are critical for preventing exposure.[7][8][9] All PPE must be inspected before each use.

Protection Type	Specification	Rationale
Hand Protection	Chemical-Resistant Gloves (Butyl or Nitrile Rubber)	Protects against skin absorption and irritation. Double-gloving is recommended. Latex gloves are unsuitable.[8][9]
Eye & Face Protection	Chemical Splash Goggles and a Full-Face Shield	Protects against splashes and vapors. Safety glasses are insufficient. Goggles and a face shield must be worn together.[8][10]
Body Protection	Flame-Resistant Laboratory Coat	A lab coat specifically rated for flame resistance (e.g., Nomex) should be worn. It must be fully buttoned with sleeves rolled down.[9][11]
Respiratory Protection	NIOSH-Approved Respirator	An air-purifying respirator with organic vapor cartridges or a supplied-air respirator may be required depending on the scale of work. All respirator use requires a formal respiratory protection program, including fit testing.[2][8]
Footwear	Closed-toe, chemical-resistant shoes	Protects feet from spills.[7]

Safe Handling and Operational Plan

A meticulous, step-by-step approach is essential for the safe handling of this compound.

4.1. Preparation and Pre-Handling

• Designate a Work Area: All work with 4-Methyl-2-nitrophenyl cyanate must be performed inside a certified chemical fume hood.[6]

• Assemble Materials: Ensure all necessary equipment, reagents, and waste containers are inside the fume hood before you begin.

• Review Procedures: Read through your experimental protocol and this safety guide one final time.

• Don PPE: Put on all required PPE as specified in the table above before handling the chemical.

4.2. Handling the Chemical

• Work in a Fume Hood: Keep the sash at the lowest possible height while still allowing for comfortable work.

• Avoid Inhalation and Contact: Handle the compound with care to avoid generating dust or aerosols.[1]

• Use Small Quantities: Only work with the minimum amount of the chemical necessary for your experiment.[12]

• Keep Containers Closed: When not in use, ensure the container is tightly sealed.[12]

4.3. Post-Handling

• Decontaminate: Wipe down the work surface in the fume hood with an appropriate solvent and cleaning agent.

• Doff PPE: Remove PPE in a manner that avoids self-contamination. Remove gloves last and wash hands thoroughly with soap and water.[7]

• Secure the Area: Ensure the container is properly labeled and stored according to the guidelines in the next section.

Storage Requirements

Proper storage is crucial to maintain chemical stability and prevent accidental release or reaction.[12][13]

• Location: Store in a cool, dry, well-ventilated area designated for highly toxic chemicals.[1]

• Container: Keep in the original, tightly sealed container.

• Segregation: Store away from incompatible materials, particularly acids, strong bases, and oxidizing agents.[1][12] Do not store near water or in a humid environment.

• Labeling: Ensure the container is clearly labeled with the chemical name, date received, and all relevant hazard warnings.[13]

Spill and Emergency Procedures

Immediate and correct response to an emergency is critical.

6.1. Spill Response

• Evacuate: If a spill occurs, immediately alert others and evacuate the area.

• Isolate: Close the laboratory doors and prevent entry.

• Report: Notify your institution's Environmental Health and Safety (EHS) department immediately.

• Do Not Clean Alone: Do not attempt to clean up a spill of this material unless you are specifically trained and equipped to do so. A specialized cleanup team is required.

6.2. Personal Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[14]

• Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[14]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[14]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[14]

Disposal Plan

Disposal of 4-Methyl-2-nitrophenyl cyanate and any contaminated materials must be handled as hazardous waste, following all institutional and regulatory guidelines.[15]

Caption: Step-by-step workflow for the safe disposal of chemical waste.

Step-by-Step Disposal Protocol:

• Collect Waste: All materials contaminated with 4-Methyl-2-nitrophenyl cyanate (e.g., gloves, pipette tips, paper towels) and any unreacted chemical must be collected as hazardous waste.

• Use a Labeled Container: Place waste into a designated, leak-proof, and clearly labeled hazardous waste container. The label should include the chemical name and associated hazards.

• Store Securely: Keep the waste container sealed and store it in a designated satellite accumulation area until it is collected by your institution's EHS department.

• Arrange for Pickup: Follow your institution's procedures to schedule a pickup by a licensed hazardous waste disposal company. Do not pour this chemical down the drain.[7]

References

• Safe Handling Practices for Laboratory Chemicals. (2025). GZ Industrial Supplies. Available at: [Link]

• Chemical Handling and Storage. (n.d.). Iowa State University Environmental Health and Safety. Available at: [Link]

• 8 Tips for Hazardous Chemical Handling In A Lab. (2021). Technical Safety Services. Available at: [Link]

• Ten Tips for Handling Hazardous Chemicals in a Lab. (2022). Lab Manager. Available at: [Link]

• 6 Safety Practices for Highly Hazardous Lab Chemicals. (2021). Triumvirate Environmental. Available at: [Link]

• Personal Protective Equipment. (2025). U.S. Environmental Protection Agency (EPA). Available at: [Link]

• P-NITROPHENYL CYANATE. (n.d.). LookChem. Available at: [Link]

• Flame Resistant PPE. (n.d.). University of Colorado Boulder, Department of Chemistry and Biochemistry. Available at: [Link]

• Section 6C: Protective Equipment. (n.d.). Princeton University Environmental Health and Safety. Available at: [Link]

• Comprehensive Guide to PPE in the Chemical Industry. (2024). Available at: [Link]

• Choosing The Correct PPE. (n.d.). University of Washington Environmental Health & Safety. Available at: [Link]

• Guidance on the Use of Cyanides and Nitriles. (n.d.). University of St Andrews. Available at: [Link]

• Cyanides Storage, Handling and General Use Information. (n.d.). University of Windsor. Available at: [Link]

• Toxicological Profile for Cyanide - PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL. (n.d.). Agency for Toxic Substances and Disease Registry (ATSDR). Available at: [Link]

• Methods of destruction of cyanide in cyanide-containing waste. (n.d.). Google Patents.

Sources

• 1. msds.nipissingu.ca [msds.nipissingu.ca]
• 2. chemicals.basf.com [chemicals.basf.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. Tips for Hazardous Chemical Handling | Technical Safety Services [techsafety.com]
• 7. gz-supplies.com [gz-supplies.com]
• 8. gonowsafety.com [gonowsafety.com]
• 9. Choosing The Correct PPE | Environmental Health & Safety [ehs.ucmerced.edu]
• 10. ehs.princeton.edu [ehs.princeton.edu]
• 11. Flame Resistant PPE | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 12. Chemical Handling and Storage - Environmental Health and Safety [ehs.iastate.edu]
• 13. triumvirate.com [triumvirate.com]
• 14. chemicalbook.com [chemicalbook.com]
• 15. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Cyanide - NCBI Bookshelf [ncbi.nlm.nih.gov]